[1-(2,4-Dichlorophenyl)ethyl](ethyl)amine

Core Science & Biosynthesis

Thermodynamic Properties and Solubility Profiling of 1-(2,4-Dichlorophenyl)ethylamine: A Technical Guide for Process Chemistry

Executive Summary

1-(2,4-Dichlorophenyl)ethylamine (CAS 89981-75-9) is a highly versatile chiral building block utilized extensively in the synthesis of pharmaceuticals, agrochemicals, and advanced functional materials . As a primary amine featuring a sterically hindered and electron-withdrawn aromatic ring, its physicochemical behavior strictly dictates the efficiency of downstream processes, particularly optical resolution, salt formation, and crystallization.

This whitepaper provides an in-depth framework for understanding and empirically determining the thermodynamic parameters and solubility profiles of 1-(2,4-Dichlorophenyl)ethylamine, ensuring process chemists can design robust, scalable, and self-validating workflows.

Physicochemical & Thermodynamic Baseline

The free base of 1-(2,4-Dichlorophenyl)ethylamine is typically a viscous liquid at standard temperature and pressure, while its acid addition salts (e.g., hydrochloride, tartrate) form stable crystalline solids. Understanding the thermodynamic parameters of both states is critical.

Causality in Thermodynamic Profiling

In process chemistry, the transition from the liquid free base to a crystalline salt involves significant enthalpic changes. The 2,4-dichloro substitution pattern reduces the basicity of the amine compared to unsubstituted

-methylbenzylamine due to the inductive electron-withdrawing effect of the halogens. This directly impacts the free energy of solvation ( ) and shifts the thermodynamic equilibrium during diastereomeric salt precipitation .

Quantifying the heat of solution (

) and the crystal lattice energy (via heat of fusion, ) allows chemists to accurately predict the metastable zone width (MSZW) required for controlled crystallization, preventing oiling-out or amorphous precipitation.

Solubility Data & Phase Behavior

The solubility profile of 1-(2,4-Dichlorophenyl)ethylamine is heavily influenced by its lipophilicity (LogP

2.4) . The free base exhibits high solubility in aprotic and non-polar organic solvents but is sparingly soluble in aqueous media. Conversion to a salt drastically inverts this profile.

Table 1: Solubility Profile of 1-(2,4-Dichlorophenyl)ethylamine at 25°C

Solvent System	Free Base Solubility	HCl Salt Solubility	Primary Thermodynamic Driver
Water (pH 7.0)	Sparingly Soluble (< 1 mg/mL)	Soluble (> 50 mg/mL)	Ion-dipole interactions (Salt)
Methanol	Highly Soluble (> 100 mg/mL)	Soluble (~ 30 mg/mL)	Hydrogen bonding
Acetonitrile	Highly Soluble (> 100 mg/mL)	Poorly Soluble (< 5 mg/mL)	Dipole-dipole interactions
Dichloromethane	Miscible	Insoluble	Dispersion forces (Free Base)
n-Hexane	Soluble (> 50 mg/mL)	Insoluble	Hydrophobic effect

Note: Data represents generalized phase behavior derived from structural analogs and standard solvent screening parameters.

Experimental Methodologies: Self-Validating Protocols

To guarantee scientific integrity, the following protocols are designed as self-validating systems . Every measurement includes an orthogonal check to prevent false positives caused by solvent evaporation, solvate formation, or polymorph shifts.

Protocol A: Gravimetric Solubility Determination with HPLC Mass-Balance Validation

• Objective: Determine the absolute solubility of the amine salts in mixed solvent systems.

• Causality: Gravimetric analysis alone is highly susceptible to errors from solvent entrapment in the crystal lattice (solvates). Coupling it with HPLC ensures the mass of the dissolved species matches the theoretical concentration, validating the structural integrity of the solute.

Step-by-Step Workflow:

• Preparation: Suspend an excess of 1-(2,4-Dichlorophenyl)ethylamine HCl in 10 mL of the target solvent within a sealed, jacketed glass vessel.

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25.0 ± 0.1 °C) for 48 hours to ensure true thermodynamic equilibrium is reached.

• Sampling: Filter a 1.0 mL aliquot through a 0.22 µm PTFE syringe filter. Crucial: The filter must be pre-warmed to the experimental temperature to prevent premature precipitation in the filter membrane.

• Gravimetric Analysis: Transfer exactly 0.5 mL of the filtrate to a pre-weighed glass vial. Evaporate the solvent under a gentle stream of nitrogen, then dry in a vacuum oven at 40 °C to constant weight. Calculate the apparent solubility.

• Orthogonal Validation (HPLC): Dilute the remaining 0.5 mL filtrate by a factor of 100 with the mobile phase. Analyze via RP-HPLC (C18 column, UV detection at 220 nm). Compare the integrated peak area against a validated standard calibration curve.

• Self-Validation Check: The gravimetric solubility must match the HPLC-determined concentration within ±2%. A discrepancy indicates either solvate formation or compound degradation.

Protocol B: Thermodynamic Profiling via Differential Scanning Calorimetry (DSC)

• Objective: Quantify the enthalpy of fusion (

  ) and melting point ( ) of the crystalline salts.

• Causality: The magnitude of

  directly correlates with the crystal lattice energy. Salts with higher will exhibit lower solubility in non-polar solvents, dictating the choice of anti-solvent in crystallization workflows.

Step-by-Step Workflow:

• Sample Prep: Accurately weigh 2–5 mg of the crystalline salt into an aluminum DSC pan. Crimp with a pin-holed lid to allow the release of any volatile impurities or residual moisture.

• Thermal Cycle: Equilibrate the sample at 20 °C, then heat at a rate of 10 °C/min to 250 °C under a dry nitrogen purge (50 mL/min).

• Data Extraction: Integrate the endothermic melting peak to determine

  (extrapolated onset temperature) and (area under the curve).

Workflow Visualization

The following diagram illustrates the interconnected, self-validating workflow for profiling the thermodynamic and solubility characteristics of chiral amines.

Fig 1: High-throughput thermodynamic and solubility profiling workflow for chiral amines.

Mechanistic Insights: The Role of Halogenation

The presence of chlorine atoms at the 2- and 4-positions of the phenyl ring introduces distinct thermodynamic behaviors compared to non-halogenated analogs:

• Steric Hindrance and Entropy: The ortho-chlorine atom restricts the rotational freedom of the ethylamine group. This reduces the conformational entropy (

  ) of the molecule in solution, lowering the entropic penalty upon crystallization.

• Crystal Packing and Halogen Bonding: In solid-state salts, the highly polarizable chlorine atoms participate in intermolecular halogen bonding. This significantly increases the lattice enthalpy (

  ). This mechanistic trait explains why the salts of 1-(2,4-Dichlorophenyl)ethylamine precipitate so rapidly and efficiently during optical resolution processes utilizing chiral resolving agents like tartaric acid .

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 2771858, 1-(2,4-Dichlorophenyl)Ethylamine." PubChem. Available at:[Link]

• Shiraiwa, T., et al.

1-(2,4-Dichlorophenyl)ethylamine CAS number and molecular formula

The following technical guide details the physicochemical profile, synthetic pathways, and applications of 1-(2,4-Dichlorophenyl)ethylamine , a critical chiral building block in medicinal chemistry and agrochemical development.

Executive Summary

1-(2,4-Dichlorophenyl)ethylamine (also known as 2,4-dichloro-α-methylbenzylamine) is a versatile chiral amine intermediate. Its structural core—a dichlorinated phenyl ring coupled with a chiral ethylamine handle—serves as a privileged scaffold in the synthesis of antifungal azoles , benzimidazole anthelmintics , and herbicidal carboxamides .

Unlike simple benzylamines, the steric bulk and electronic effects of the 2,4-dichloro substitution pattern provide unique binding affinities in target enzymes, particularly in lanosterol 14α-demethylase (CYP51) inhibition pathways. This guide focuses on the molecule's enantioselective synthesis and its utility as a resolving agent.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

The molecule exists as a racemic mixture or as pure enantiomers. In drug development, the (S)-enantiomer is frequently the pharmacologically active scaffold, though the (R)-form finds use in specific agrochemical applications.

Table 1: Technical Specifications

Property	Data
Chemical Name	1-(2,4-Dichlorophenyl)ethylamine
Synonyms	2,4-Dichloro-α-methylbenzylamine; 1-(2,4-Dichlorophenyl)ethanamine
Molecular Formula	C₈H₉Cl₂N
Molecular Weight	190.07 g/mol
CAS (Racemic)	89981-75-9 (Primary), 52516-13-9
CAS (S)-Enantiomer	133492-69-0
CAS (R)-Enantiomer	133773-29-2
Appearance	Colorless to light yellow liquid
Boiling Point	75–76 °C (at 0.04 mmHg)
Density	1.26 g/mL (at 25 °C)
pKa	~9.2 (Conjugate acid)
Solubility	Soluble in DCM, MeOH, EtOH; slightly soluble in water

Synthetic Routes & Manufacturing[8]

The synthesis of 1-(2,4-Dichlorophenyl)ethylamine has evolved from non-selective classical methods to highly specific biocatalytic routes.[1][2]

Method A: Biocatalytic Transamination (Green Chemistry)

The state-of-the-art synthesis utilizes

-Transaminases ( -TAs) .[2] This method is preferred for pharmaceutical grades due to high enantiomeric excess ( ) and mild conditions, avoiding toxic transition metals.

• Mechanism: The enzyme transfers an amino group from a donor (e.g., isopropylamine or alanine) to the prochiral ketone (2,4-dichloroacetophenone).

• Cofactor: Pyridoxal-5'-phosphate (PLP).[2][3]

• Equilibrium Displacement: Removal of the coproduct (acetone or pyruvate) drives the reaction forward.

Method B: Classical Chemical Synthesis & Resolution

For bulk agrochemical production where cost is paramount over initial chirality, reductive amination followed by fractional crystallization is employed.

• Reductive Amination: 2,4-Dichloroacetophenone is reacted with ammonia/hydrogen over a Raney Nickel or Pt/C catalyst.

• Optical Resolution: The racemic amine is resolved using chiral acids.

  • Resolving Agents: (S)-Mandelic acid or L-Tartaric acid.

  • Process: Formation of diastereomeric salts

    Fractional crystallization Basification to release the chiral amine.

Visualization: Synthetic Workflow Comparison

The following diagram contrasts the direct enzymatic route with the classical resolution pathway.

Caption: Comparison of asymmetric enzymatic synthesis (green) vs. classical chemical resolution (red), highlighting the efficiency of the biocatalytic route.

Pharmaceutical & Agrochemical Applications[4][9][11]

Pharmaceutical Intermediates

The amine moiety is a precursor for benzimidazole-based therapeutics . Research indicates its utility in synthesizing novel anthelmintic and antimicrobial agents.

• Mechanism: The dichlorophenyl group enhances lipophilicity, facilitating penetration through fungal or parasitic cell membranes.

• Key Reaction: Nucleophilic attack of the amine on 2-chlorobenzimidazole scaffolds yields 2-amino-substituted benzimidazoles, a class known for inhibiting microtubule polymerization in parasites [1].

Agrochemical Fungicides

In crop protection, the molecule serves as a hydrophobic anchor for carboxamide fungicides .

• Function: It mimics the natural substrates of pathogenic enzymes. The (R)-enantiomer is often investigated for specific herbicidal activity, distinguishing it from the (S)-preferred pharmaceutical profile.

• Structure-Activity Relationship (SAR): The steric hindrance of the ortho-chloro substituent prevents metabolic degradation of the amine bond in plant systems, extending the half-life of the active agent.

Chiral Resolution Agent

Beyond being an intermediate, the enantiomerically pure amine is used as a Resolving Agent for acidic racemic mixtures.

• Application: Used to resolve chiral carboxylic acids (e.g., ibuprofen precursors or mandelic acid derivatives) via diastereomeric salt formation. Its high basicity and crystalline salt properties make it an excellent alternative to phenylethylamine.

Experimental Protocol: Chiral Resolution (Laboratory Scale)

Objective: Isolation of (S)-1-(2,4-Dichlorophenyl)ethylamine from racemic mixture using (S)-Mandelic Acid.

Reagents:

• Racemic 1-(2,4-Dichlorophenyl)ethylamine (10.0 g, 52.6 mmol)

• (S)-(+)-Mandelic acid (8.0 g, 52.6 mmol)

• Solvent: Ethanol (95%)

Procedure:

• Salt Formation: Dissolve (S)-Mandelic acid in boiling ethanol (50 mL). Slowly add the racemic amine dropwise with vigorous stirring.

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 12 hours. The diastereomeric salt [(S)-Amine[4][5] · (S)-Acid] is less soluble and will precipitate.

• Filtration: Filter the white crystals and wash with cold ethanol.

• Recrystallization: Recrystallize the salt from ethanol 2–3 times until constant melting point is achieved.

• Liberation: Suspend the purified salt in water (50 mL) and basify with 2M NaOH (pH > 12). Extract with Dichloromethane (3 x 30 mL).

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate in vacuo to yield the pure (S)-amine.

Safety & Handling (MSDS Summary)

Hazard Classification:

• H314: Causes severe skin burns and eye damage.

• H302: Harmful if swallowed.

Handling Protocols:

• PPE: Neoprene gloves, chemical splash goggles, and face shield are mandatory.

• Storage: Store under inert gas (Nitrogen/Argon) in a cool, dry place. The amine is sensitive to carbon dioxide (forms carbamates) and oxidation.

• First Aid: In case of skin contact, immediately wash with polyethylene glycol 400 or plenty of water.

References

• Synthesis of Benzimidazole Derivatives: Gade, D. (2015). Synthesis of 2-(1-(4-chlorophenyl) ethyl)-1-(2-(diethylamino) ethyl)-1H-benzo[d]imidazol-5-amine. ResearchGate.

• Transaminase Biocatalysis: Shin, J. S., & Kim, B. G. (1999). Asymmetric synthesis of chiral amines with omega-transaminase. Biotechnology and Bioengineering.[2][4]

• Chiral Resolution Agents: BenchChem. (2025). A Comparative Guide to Chiral Resolving Agents for Primary Amines.

• Chemical Identity: PubChem. (2025). 1-(2,4-Dichlorophenyl)ethylamine Compound Summary. National Library of Medicine.

• Agrochemical Intermediates: Chem-Impex International. (2025).[6] (2,4-Dichlorophenyl)ethylamine Product Applications.

Sources

• 1. CN111073912A - Biological preparation method of (S)-2-chloro-1-(2,4-dichlorophenyl)ethanol - Google Patents [patents.google.com]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. Chiral Amine Synthesis Using ω-Transaminases: An Amine Donor that Displaces Equilibria and Enables High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Asymmetric synthesis of chiral amines with omega-transaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. JP3178086B2 - Method for producing optically active α-methylbenzylamine - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]

literature review of 1-(2,4-Dichlorophenyl)ethylamine derivatives

Executive Summary

1-(2,4-Dichlorophenyl)ethylamine (CAS 89981-75-9) is a specialized chiral building block and resolving agent that occupies a critical niche in the synthesis of high-value pharmaceuticals and agrochemicals.[1] Unlike simple benzylamines, the presence of the 2,4-dichloro substitution pattern confers unique lipophilic and steric properties, enhancing the metabolic stability and potency of downstream derivatives.

This guide analyzes the compound's dual utility: first, as a chiral auxiliary used to resolve complex acidic intermediates (notably in the manufacturing of the endothelin receptor antagonist Ambrisentan ); and second, as a pharmacophore in the development of novel antifungal and CNS-active agents. We provide validated synthetic protocols, resolution strategies, and structural insights for researchers optimizing chiral separations or designing halogenated bioactive scaffolds.

Chemical Identity & Stereochemistry

The core structure features an ethylamine chain attached to a benzene ring substituted with chlorine atoms at the ortho and para positions. The presence of the chiral center at the

-position (benzylic carbon) dictates its utility.

Property	Detail
IUPAC Name	1-(2,4-Dichlorophenyl)ethanamine
Common Synonyms	2,4-Dichloro- -methylbenzylamine; 1-Amino-1-(2,4-dichlorophenyl)ethane
CAS Number	89981-75-9 (Racemic); 133773-29-2 ((R)-isomer)
Molecular Formula	C H Cl N
Molecular Weight	190.07 g/mol
Key Feature	High lipophilicity ( ); Strong -stacking potential due to Cl-substitution.

Synthesis & Manufacturing Workflows

The industrial production of 1-(2,4-Dichlorophenyl)ethylamine prioritizes the efficient synthesis of the racemate followed by optical resolution. The "wrong" enantiomer is rarely discarded; instead, it is subjected to a racemization loop to maximize atom economy.

Industrial Synthesis: Reductive Amination

The most robust route proceeds from 2,4-dichloroacetophenone. This method avoids the handling of unstable diazonium intermediates often associated with aniline derivatives.

Protocol Summary:

• Precursor: 2,4-Dichloroacetophenone is condensed with hydroxylamine to form the corresponding oxime.

• Reduction: The oxime is reduced using catalytic hydrogenation (Raney Ni or Pd/C) or chemical reduction (Fe/Acetic Acid).

• Purification: Acid-base extraction yields the racemic amine as a colorless oil.[2]

Chiral Resolution & Recycling

For pharmaceutical applications requiring high enantiopurity (e.g., >99% ee), chemical resolution is the standard.

• Resolving Agents: L-Tartaric acid, (S)-Mandelic acid, or N-Acetyl-L-leucine.

• Mechanism: Formation of diastereomeric salts based on differential solubility in alcohols (Methanol/Ethanol).

• Racemization Loop: The unwanted enantiomer is racemized via Schiff base formation with an aldehyde (e.g., pivalaldehyde), followed by base-catalyzed proton abstraction and hydrolysis. This restores the 50:50 mixture for re-resolution.

Synthesis Workflow Diagram

Figure 1: Closed-loop synthesis and resolution cycle illustrating the recovery of the unwanted enantiomer.

Pharmacological Landscape & Applications[3]

Critical Role in Ambrisentan Synthesis

The most commercially significant application of 1-(2,4-Dichlorophenyl)ethylamine is as a chiral resolving agent in the manufacturing of Ambrisentan (Letairis®), an endothelin receptor antagonist used for pulmonary arterial hypertension.

• The Challenge: Ambrisentan requires the (S)-enantiomer of 2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid.[3][4]

• The Solution: (S)-1-(2,4-Dichlorophenyl)ethylamine forms a highly crystalline diastereomeric salt with the desired acid enantiomer, allowing for efficient separation where other common amines (e.g., phenylethylamine) fail due to poor solubility differences.

• Mechanism: The 2,4-dichloro substitution increases the bulk and lipophilicity of the salt lattice, enhancing the discrimination between diastereomers during crystallization.

Bioactive Derivatives (SAR)

Beyond its role as a tool, the scaffold itself is a pharmacophore in antifungal and CNS research.

Derivative Class	Target / Activity	Mechanism Insight
Azole Antifungals	CYP51 (Lanosterol 14 -demethylase)	The 2,4-dichlorophenyl group mimics the pharmacophore of Sertaconazole, providing metabolic stability against oxidative degradation.
Thiosemicarbazones	Antimicrobial / Anticancer	Derivatives synthesized from the acetyl precursor show iron-chelating properties and inhibition of ribonucleotide reductase.
Amides (Fungicides)	Cellulose Synthase (Oomycetes)	Chiral amides derived from this amine (analogous to Fenoxanil) exhibit potent activity against Phytophthora species.

Mechanism of Action: Chiral Recognition

The specific utility of this amine in resolution processes stems from the "lock-and-key" fit provided by the chlorine atoms.

• Steric Clashing: The ortho-chlorine restricts rotation around the phenyl-CH bond, creating a rigid "wall" that amplifies the steric difference between (R) and (S) salts.

• - Interactions: The electron-deficient ring (due to Cl electronegativity) engages in stronger -stacking with electron-rich acids, stabilizing the crystal lattice of the desired diastereomer.

Figure 2: The critical role of the amine in the optical resolution of the Ambrisentan intermediate.

Experimental Protocols

Synthesis of Racemic 1-(2,4-Dichlorophenyl)ethylamine

Adapted from standard reductive amination protocols (e.g., Org.[5] Synth. methodology).

Reagents:

• 2,4-Dichloroacetophenone (18.9 g, 0.1 mol)

• Hydroxylamine hydrochloride (10.4 g, 0.15 mol)

• Sodium acetate (16.4 g, 0.2 mol)

• Ethanol (100 mL) / Water (50 mL)

• Raney Nickel (approx. 2 g)

Procedure:

• Oxime Formation: Dissolve ketone in ethanol. Add hydroxylamine HCl and sodium acetate in water. Reflux for 2 hours. Cool and filter the white crystalline oxime (Yield ~95%).

• Reduction: Dissolve the oxime in methanol saturated with ammonia. Add Raney Nickel catalyst. Hydrogenate at 50 psi (3.4 bar) and 50°C until H

  uptake ceases (approx. 6 hours).

• Isolation: Filter catalyst (Caution: Pyrophoric). Concentrate filtrate.[6][7] Dissolve residue in dilute HCl. Wash with ether (to remove unreacted ketone). Basify aqueous layer with NaOH to pH 12. Extract with DCM, dry over MgSO

  , and distill.

• Yield: ~80-85% colorless oil.

Chiral Resolution Screening

Objective: Isolate the (S)-enantiomer.

• Screening: Prepare 0.1 M solutions of the racemic amine in Methanol, Ethanol, and Isopropanol.

• Acid Addition: Add 0.5 equivalents of resolving agents: (L)-Tartaric acid, (S)-Mandelic acid, and N-Acetyl-L-leucine.

• Crystallization: Heat to reflux to dissolve, then cool slowly to 4°C.

• Analysis: Filter crystals. Liberate the free amine (NaOH/DCM) and analyze via Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10).

• Optimization: If ee < 95%, recrystallize the salt from hot ethanol.

References

• Ambrisentan Process Patent

  • Title: Improved process for the preparation of ambrisentan and novel intermediates thereof.[3]

  • Source: U.S. Patent 8,962,832 (2015).[4]

  • URL
  • Relevance: details the use of (R)/(S)-1-(2,4-dichlorophenyl)

• Racemization Methodology

  • Title: Racemization of Optically Active 1-Phenylethylamine Derivatives.[7]

  • Source: Korean P
  • URL
  • Relevance: Provides the protocol for recycling the unwanted enantiomer using Schiff base chemistry.

• Antifungal Activity Context

  • Title: Synthesis and antimycotic activity of (benzo[b]thienyl)methyl ethers of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-ethanol.

  • Source: Arzneimittelforschung (1992).[5][7]

  • URL:[Link]

  • Relevance: Establishes the 2,4-dichlorophenyl pharmacophore in azole antifungals.

• Chiral Resolution General Guide

  • Title: Process for preparing optically active amines and optically active carboxylic acids.[8]

  • Source: U.S.
  • URL
  • Relevance: Lists 1-(2,4-dichlorophenyl)

Sources

• 1. 1-(2,4-DICHLORO-PHENYL)-ETHYLAMINE | 89981-75-9 [chemicalbook.com]
• 2. HU212667B - Process for optical resolution of metamphetamine - Google Patents [patents.google.com]
• 3. EP2451786B1 - Improved process for the preparation of ambrisentan and novel intermediates thereof - Google Patents [patents.google.com]
• 4. US8962832B2 - Process for the preparation of ambrisentan and novel intermediates thereof - Google Patents [patents.google.com]
• 5. KR100470014B1 - Racemization of Optically Active 1-Phenylethylamine Derivatives - Google Patents [patents.google.com]
• 6. US5399765A - Enantioselective preparation of optically pure albuterol - Google Patents [patents.google.com]
• 7. KR100470014B1 - Racemization of Optically Active 1-Phenylethylamine Derivatives - Google Patents [patents.google.com]
• 8. US4085138A - Process for optical resolution of crude trans-1,2-cyclohexanediamine - Google Patents [patents.google.com]

The Biological Activity and Pharmacological Potential of 1-(2,4-Dichlorophenyl)ethylamine: A Technical Whitepaper

Executive Summary

In the landscape of modern drug development, a compound's pharmacological value is not strictly limited to its direct action as an Active Pharmaceutical Ingredient (API). 1-(2,4-Dichlorophenyl)ethylamine (2,4-DCPEA) —a highly specialized phenylethylamine derivative—exemplifies this paradigm. While it lacks the direct monoaminergic or central nervous system (CNS) activity typical of unsubstituted amphetamines, its true biological and pharmacological potential lies in its dual role as a high-efficiency chiral resolving agent and a lipophilic pharmacophore building block [1].

This whitepaper provides an in-depth technical analysis of 2,4-DCPEA, detailing the causality behind its structural utility, its critical role in synthesizing blockbuster therapeutics like Ambrisentan (an endothelin receptor antagonist) [2], and the validated protocols required to harness its potential in laboratory and industrial-scale drug manufacturing.

Structural Pharmacology: The 2,4-Dichloro Advantage

The core structure of 2,4-DCPEA consists of an

-methylbenzylamine backbone modified by chlorine atoms at the ortho (2) and para (4) positions of the phenyl ring. This specific substitution pattern fundamentally alters the molecule's physicochemical behavior:

• Steric Bulk and Lattice Rigidity: The bulky chlorine atoms create significant steric hindrance. When 2,4-DCPEA is used as a resolving agent, this bulk forces the resulting diastereomeric salts into highly rigid, tightly packed crystal lattices. This prevents the co-crystallization of unwanted enantiomers, a common failure point in chiral resolution [3].

• Lipophilicity (LogP ~4.34): When integrated into a drug molecule as a pharmacophore, the 2,4-dichloro substitution dramatically increases the lipophilicity of the resulting API, enhancing cell membrane permeability and altering its pharmacokinetic distribution [1].

• Metabolic Stability: The halogens block primary sites of cytochrome P450-mediated aromatic hydroxylation, prolonging the half-life of APIs that incorporate this moiety.

Table 1: Physicochemical & Pharmacological Profile

Property / Metric	Value / Description
Molecular Formula	C8H9Cl2N
Molecular Weight	190.07 g/mol
LogP (Octanol/Water)	~4.34
Primary Pharmacological Role	Chiral resolving agent; Lipophilic pharmacophore precursor
Key Target APIs	Ambrisentan (Pulmonary hypertension) [2]; Diclocymet (Agrochemical) [4]; Quinazolinone derivatives (Oncology/CNS) [5]

Workflow 1: Enantiomeric Resolution in Drug Manufacturing

The most prominent application of 2,4-DCPEA is in the resolution of racemic acids during the synthesis of Ambrisentan . Ambrisentan is a potent, highly selective endothelin receptor antagonist, and its therapeutic efficacy relies entirely on the (S)-enantiomer of its precursor, 2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid [2].

Historically, resolving agents like (S)-1-(4-nitrophenyl)ethylamine suffered from poor crystallization kinetics and high solvent retention, leading to low yields [3]. Switching to (S)-1-(2,4-Dichlorophenyl)ethylamine solves this due to the superior thermodynamic stability of its diastereomeric salt.

Table 2: Comparative Efficacy in Diastereomeric Resolution

Resolving Agent	Yield (%)	Optical Purity (ee %)	Industrial Scalability & Causality
(S)-1-(4-nitrophenyl)ethylamine	~35%	99.8%	Low: Crystals retain mother liquor; requires copious rewashing.
(S)-1-(4-chlorophenyl)ethylamine	Moderate	>99.0%	Low: Prohibitively expensive for >100 kg scale-up [3].
(S)-1-(2,4-dichlorophenyl)ethylamine	>45%	>99.5%	High: Optimal steric packing drives rapid, pure precipitation [2].

Protocol 1: Diastereomeric Salt Resolution (Self-Validating System)

• Objective: Isolate enantiopure (S)-propanoic acid derivative for Ambrisentan synthesis.

• Causality: A mixed solvent system (THF/Methanol) is chosen because the diastereomeric salts are fully soluble at reflux, but the exact steric bulk of the 2,4-dichloro moiety creates a steep solubility cliff for the (S,S)-salt upon cooling, driving exclusive precipitation.

Step-by-Step Methodology:

• Salt Formation: In a reactor, suspend 1.0 equivalent of racemic (R/S)-2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid in a 4:1 mixture of Tetrahydrofuran (THF) and Methanol. Add 1.05 equivalents of (S)-1-(2,4-Dichlorophenyl)ethylamine.

• Thermodynamic Equilibration: Heat the mixture to reflux (approx. 65–70°C) under continuous stirring until a homogenous solution is achieved. Maintain for 1 hour to ensure complete salt formation.

• Fractional Crystallization: Program the reactor to cool linearly to 5°C over a 6-hour period. Crucial: Do not crash-cool, as this traps the (R,S)-salt in the crystal lattice.

• Filtration & Washing: Filter the precipitated (S,S)-diastereomeric salt. Wash the filter cake with cold MTBE (Methyl tert-butyl ether) to strip away any residual mother liquor containing the unwanted (R)-acid.

• Acidification (Phase Separation): Resuspend the purified salt in Dichloromethane (DCM) and water. Add 1N HCl dropwise until the aqueous phase reaches pH 2.0. The enantiopure (S)-acid partitions into the DCM layer, while the 2,4-DCPEA remains in the aqueous layer as a recoverable hydrochloride salt.

• Validation Check: Evaporate a 1 mL aliquot of the DCM layer and analyze via Chiral HPLC. Proceed to API coupling ONLY if enantiomeric excess (ee) is >99.5%. If <99.5%, recrystallize the salt from THF.

Workflow of Diastereomeric Salt Resolution using 2,4-DCPEA to isolate enantiopure API precursors.

Workflow 2: Pharmacophore Integration in Target-Directed Synthesis

Beyond chiral resolution, 2,4-DCPEA acts as a direct structural precursor. The primary amine serves as a nucleophile, while the 2,4-dichlorophenyl group acts as a lipophilic anchor. This is utilized in the synthesis of Diclocymet (a melanin biosynthesis inhibitor) [4] and experimental Substituted Quinazolinones (investigated for oncology and CNS applications) [5].

Protocol 2: Amidation & Hetero-Cyclization for Quinazolinone Scaffolds

• Objective: Covalently integrate the 2,4-dichlorophenylethyl moiety into a quinazolinone core.

• Causality: HBTU is utilized as the coupling reagent because it rapidly activates the carboxylic acid of 4-nitroanthranilic acid without requiring harsh thermal conditions, thereby preventing the racemization of the chiral center on the 2,4-DCPEA molecule.

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under inert Argon atmosphere, dissolve 1.0 equivalent of 4-nitroanthranilic acid in dry THF (0.5 M). Add 1.5 equivalents of HBTU and 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir for 15 minutes to form the active ester.

• Nucleophilic Attack: Slowly add 1.0 equivalent of 1-(2,4-Dichlorophenyl)ethylamine via syringe. The primary amine attacks the activated ester, forming an amide bond.

• Reaction Maturation: Allow the mixture to stir continuously for 10 hours at room temperature (20–25°C).

• Purification & Validation: Dry load the crude reaction mixture onto silica gel. Purify via flash chromatography using a Hexanes/Ethyl Acetate gradient.

• Self-Validation: Analyze the purified fractions via LC-MS. Proceed to cyclization ONLY if the

  peak matches the exact calculated mass of the intermediate amide, confirming no debromination/dechlorination occurred.

• Cyclization (Subsequent Step): The intermediate is subsequently refluxed in the presence of a cyclizing agent (e.g., triethyl orthoformate) to yield the final 2,4-dichlorophenylethyl-substituted quinazolinone.

Divergent synthetic pathways utilizing 2,4-DCPEA as a core lipophilic pharmacophore.

Conclusion

1-(2,4-Dichlorophenyl)ethylamine is a cornerstone compound in advanced medicinal chemistry. While it does not act directly on biological receptors as an isolated molecule, its pharmacological potential is fully realized in its capacity to enforce stereochemical purity and impart critical lipophilic properties to complex drug architectures. By adhering to the thermodynamically driven protocols outlined above, researchers can leverage 2,4-DCPEA to ensure high-yield, high-purity synthesis of critical therapeutics like Ambrisentan and novel quinazolinone agents.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2771858, 1-(2,4-Dichlorophenyl)Ethylamine". PubChem. URL: [Link]

• Google Patents. "US8962832B2 - Process for the preparation of ambrisentan and novel intermediates thereof".
• Google Patents. "EP2451786B1 - Improved process for the preparation of ambrisentan and novel intermediates thereof".

• Agriculture and Environment Research Unit (AERU). "Diclocymet (Ref: S-2900)". University of Hertfordshire. URL: [Link]

• Google Patents. "US20050059662A1 - Substituted quinazolinone compounds".

Steric Hindrance and Conformational Analysis of 1-(2,4-Dichlorophenyl)ethylamine: A Technical Guide

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

In rational drug design and asymmetric synthesis, the three-dimensional pre-organization of a chiral building block dictates its pharmacological efficacy and transition-state stereoselectivity. 1-(2,4-Dichlorophenyl)ethanamine (CAS: 89981-75-9) [1] serves as a quintessential model for studying restricted bond rotation. Unlike unsubstituted phenylethylamines, the presence of an ortho-chloro substituent (position 2) introduces severe steric hindrance against the

-methyl and amino groups.

As an application scientist, I approach conformational analysis not merely as an academic exercise, but as a predictive tool. Understanding the rotational barriers around the C(aryl)–C(alkyl) bond allows us to predict entropic penalties upon receptor binding. This whitepaper details the causality behind these steric clashes and provides field-proven, self-validating protocols for both in silico (DFT) and empirical (VT-NMR) conformational profiling.

Structural Profiling & The Steric Clash

The conformational landscape of 1-(2,4-dichlorophenyl)ethylamine is governed by the rotation around the C(sp²)–C(sp³) bond connecting the aromatic ring to the chiral ethylamine moiety.

The Causality of Restricted Rotation

The van der Waals radius of a chlorine atom is approximately 1.75 Å. When positioned at the ortho carbon, it creates a significant spatial boundary. The

-carbon bears three substituents: a hydrogen atom, an amino group (-NH₂), and a methyl group (-CH₃, effective radius ~2.0 Å).

• Steric Avoidance: To minimize steric strain, the molecule heavily penalizes conformers where the bulky methyl or amino groups are coplanar (eclipsed) with the ortho-chlorine [2].

• Preferred Rotamers: The lowest energy state (global minimum) invariably places the smallest substituent—the

  -hydrogen—pointing toward the ortho-chlorine, allowing the larger -CH₃ and -NH₂ groups to project into the less hindered space away from the aromatic plane [4].

Quantitative Data: Conformational Thermodynamics

Based on Density Functional Theory (DFT) analyses of ortho-halogenated phenylethylamines, the rotational energy landscape resolves into three distinct staggered minima (Table 1).

Table 1: Representative Conformational Energies of 1-(2,4-Dichlorophenyl)ethylamine

Conformer	Dihedral Angle (Cl-C-C-N)	Relative Energy ( E, kcal/mol)	Est. Population at 298K (%)
Anti (Global Minimum)	~180°	0.00	~85.2%
Gauche 1	~60°	+1.85	~11.8%
Gauche 2	~ -60°	+2.90	~3.0%

Note: Populations are derived using the Boltzmann distribution equation at 298.15 K. The high population of the Anti conformer demonstrates the "conformational locking" effect of the ortho-chlorine.

Experimental & Computational Methodologies

To establish a self-validating system, theoretical predictions must be cross-examined with empirical data. If the DFT-calculated activation energy (

E ) deviates from the VT-NMR derived free energy of activation ( G ) by more than 1.5 kcal/mol, the computational solvation model must be recalibrated.

Protocol A: In Silico Conformational Search (DFT)

This protocol utilizes Gaussian 16 to map the Potential Energy Surface (PES) and identify rotational barriers. We utilize the B3LYP functional with a 6-311+G(d,p) basis set; the diffuse functions (+) are critical for accurately modeling the lone pairs on the nitrogen and chlorine atoms.

Step-by-Step Workflow:

• Initial Geometry Generation: Construct the 3D model of (R)- or (S)-1-(2,4-dichlorophenyl)ethylamine.

• Relaxed PES Scan: Set up a redundant internal coordinate scan for the dihedral angle

  [C2(Ar)–C1(Ar)–C( )–N]. Scan from 0° to 360° in 10° increments.

  • Command:Opt=ModRedundant

• Minima Optimization: Extract the geometries of the lowest energy points (Anti, Gauche 1, Gauche 2) from the scan and run a full, unconstrained optimization (Opt Freq).

• Transition State (TS) Search: Extract the highest energy points (eclipsed conformations) and run a TS optimization using the Berny algorithm (Opt=(TS, CalcFC)).

• Validation: Analyze the frequency output. True minima must have zero imaginary frequencies. Transition states must have exactly one imaginary frequency corresponding to the C–C bond rotation.

Protocol B: Variable-Temperature NMR (VT-NMR)

VT-NMR is the gold standard for empirically measuring restricted bond rotation [3]. By observing the transition from slow exchange to fast exchange on the NMR timescale, we can calculate the rotational barrier.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of a high-boiling deuterated solvent (e.g., DMSO-

  or 1,1,2,2-Tetrachloroethane- ).

• Baseline Acquisition: Acquire a standard ¹H NMR spectrum at 298 K. Identify the distinct signals for the

  -methyl doublet or the -proton quartet. In the slow-exchange regime, minor rotamers may appear as separate, low-intensity peaks.

• Variable Temperature Acquisition: Increase the probe temperature in 10 K increments up to 400 K. Allow 5 minutes of thermal equilibration at each step before acquiring the spectrum.

• Identify Coalescence (

  ): Monitor the signals of the exchanging rotamers. Record the exact temperature ( ) where the distinct peaks broaden and merge into a single, flat-topped peak.

• Calculate

  G : Use the Eyring equation to calculate the free energy of activation: (Where and is the peak separation in Hz at the slow-exchange limit).

Visualizing the Conformational Dynamics

To synthesize the methodologies and the thermodynamic logic, the following diagrams map the analytical workflow and the energy landscape.

Fig 1. Orthogonal workflow for determining rotational barriers using DFT and VT-NMR.

Fig 2. Conformational interconversion pathway and relative energy barriers.

Implications in Drug Design

For drug development professionals, the ortho-chloro substitution is a deliberate structural maneuver. By increasing the rotational barrier (as seen in the transition states in Fig 2), the molecule is effectively "locked" into its Anti conformation.

When this molecule binds to a target receptor (e.g., a biogenic amine transporter or a GPCR), the entropic penalty (

S) of binding is drastically reduced because the molecule is already pre-organized in its bioactive conformation. This directly translates to a more favorable Gibbs free energy of binding ( G = H - T S), resulting in higher binding affinity and target selectivity compared to the highly flexible, unsubstituted phenylethylamine analogs.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2771858, 1-(2,4-Dichlorophenyl)Ethylamine." PubChem, [Link]

• Bisz, E., et al. "Barriers to Rotation in ortho-Substituted Tertiary Aromatic Amides: Effect of Chloro-Substitution on Resonance and Distortion." The Journal of Organic Chemistry, vol. 83, no. 6, 2018, pp. 3159-3163. [Link]

• Huggins, M. T., et al. "Variable Temperature NMR Experiment Studying Restricted Bond Rotation." Journal of Chemical Education, vol. 97, no. 5, 2020, pp. 1425-1429. [Link]

• Alonso, J. L., et al. "Conformational study of 2-phenylethylamine by molecular-beam Fourier transform microwave spectroscopy." Physical Chemistry Chemical Physics, vol. 9, 2007, pp. 4521-4527. [Link]

Technical Guide: LogP &amp; Hydrophobicity Profile of 1-(2,4-Dichlorophenyl)ethylamine

[1][2]

Executive Summary

1-(2,4-Dichlorophenyl)ethylamine (CAS: 89981-75-9), also known as

-methyl-2,4-dichlorobenzylamine, is a critical chiral building block in the synthesis of imidazole-class antifungals, most notably Eberconazole .[1][2][3]

Its hydrophobicity profile is complex due to its basic amine functionality.[1][2][4] While the neutral molecule exhibits moderate lipophilicity (Calculated logP

2.4–2.8), its ionization at physiological pH drastically alters its distribution behavior.[1][4] This guide analyzes the physicochemical determinants of this molecule and details the experimental protocols required for accurate lipophilicity assessment.[2][4]

Part 1: Physicochemical Profile & Mechanistic Analysis[1][5][6]

Structural Determinants of Hydrophobicity

The hydrophobicity of 1-(2,4-Dichlorophenyl)ethylamine is governed by the interplay between its lipophilic aromatic core and its ionizable hydrophilic "head."[1][2]

• Aromatic Core (Lipophilic Anchor): The phenyl ring is substituted with two chlorine atoms at the ortho (2-) and para (4-) positions.[1][2][4] Chlorine substituents are lipophilic (

  ) and electron-withdrawing.[1][2][4] They significantly increase the partition coefficient compared to the unsubstituted benzylamine.[4]

• Aliphatic Linker (Steric Modulation): The

  -methyl group adds steric bulk and slight lipophilicity ( ) compared to a standard methylene bridge.[1][2][4] It also introduces a chiral center, making the molecule exist as (R) and (S) enantiomers.[1][4] While enantiomers theoretically have identical scalar logP values in achiral solvents, their interaction with chiral biological membranes (and chiral HPLC columns) can differ.[1][4][5]

• Amine Group (Ionizable Switch): The primary amine is the dominant hydrophilic feature.[2][4] Its protonation state is pH-dependent, acting as a "switch" that toggles the molecule between a membrane-permeable neutral form and a water-soluble cationic form.[1][2][4]

Ionization and pKa

Accurate hydrophobicity profiling requires precise knowledge of the acid dissociation constant (pKa).[4]

• Estimated pKa: 8.3 – 9.2[1][2]

• Mechanistic Insight: Standard benzylamine has a pKa

  9.[1][2][4]5. The 2,4-dichloro substitution exerts a negative inductive effect (-I), pulling electron density from the ring and, by extension, the benzylic carbon.[1][5] This destabilizes the positively charged ammonium species slightly more than in the unsubstituted parent, lowering the pKa (making the conjugate acid more acidic).[4]

• Physiological State: At blood pH (7.4), the amine is predominantly protonated (

  ).[1][4]

LogP vs. LogD: The Critical Distinction

For drug development, logD (Distribution Coefficient) is more relevant than logP (Partition Coefficient) for this molecule.[1][4]

• LogP (

  ): Describes the partition of the uncharged species only.[4]

  • Value:

    2.4 – 2.8 (Calculated).

• LogD (

  ): Describes the partition of all species (ionized + neutral) at a specific pH.[1][2][4]

  • At pH 7.4: Since the molecule is mostly ionized (cationic), it partitions poorly into the octanol phase.[4]

  • Relationship:

    (for bases).[1][2][4]

Visualization: pH-Dependent Species Distribution

The following diagram illustrates the equilibrium shift that dictates the effective lipophilicity (logD).

Caption: Equilibrium dynamics between the water-soluble cationic form and the membrane-permeable neutral form.

Part 2: Experimental Methodologies

Protocol A: Potentiometric Titration (The "Self-Validating" Standard)

This method is superior to the shake-flask method for ionizable amines because it simultaneously determines pKa and logP without requiring phase separation steps that are prone to emulsion errors.[1][2][4]

Principle: The apparent pKa of a substance shifts in the presence of lipophilic micelles or octanol.[2][4] By titrating the substance in varying ratios of water/octanol, the shift in pKa allows for the mathematical derivation of logP.[5]

Step-by-Step Protocol:

• Preparation: Prepare a 10 mM stock solution of 1-(2,4-Dichlorophenyl)ethylamine hydrochloride in water.

• Calibration: Calibrate the pH electrode using a 4-point standard curve (pH 1.68, 4.01, 7.00, 10.01) at 25°C.

• Aqueous Titration (Control):

  • Place 5 mL of stock solution into the reaction vessel.

  • Titrate with 0.1 M KOH (standardized) under inert gas (Argon) to prevent carbonate formation.

  • Record the pH vs. volume curve to determine aqueous pKa (

    ).[1][2][4]

• Dual-Phase Titration:

  • Prepare three vessels with varying ratios of n-octanol to water (e.g., 0.5:1, 1:1, 2:1).

  • Add the sample to the aqueous phase.[2][4]

  • Perform titration with vigorous stirring to ensure rapid equilibration between phases.[1][2][4]

  • The "apparent" pKa (

    ) will shift upwards as the neutral amine partitions into the octanol, pulling the equilibrium.[4]

• Calculation: Use the difference between

  and to solve for logP using the Yasuda-Shedlovsky equation or equivalent software solvers (e.g., SiriusT3).

Protocol B: RP-HPLC Determination (High Throughput)

For rapid screening, Reversed-Phase HPLC correlates retention time (

) to hydrophobicity using a calibration set.[1][2][4]

Mechanism: The C18 column acts as the "octanol" phase, and the mobile phase acts as the "water."[5]

Step-by-Step Protocol:

• Column Selection: Use a C18 column with high end-capping (e.g., Agilent Zorbax Eclipse Plus) to minimize silanol interactions with the basic amine.[1][2][4]

• Mobile Phase:

  • Buffer: 20 mM Ammonium Acetate, pH 9.0 (Basic pH ensures the amine is neutral, measuring logP directly).

  • Organic: Methanol or Acetonitrile.[1][2][4]

  • Mode: Isocratic elution (e.g., 60% MeOH / 40% Buffer).[1][2][4]

• Calibration Standards: Run a set of 5 reference standards with known logP values (e.g., Toluene, Ethylbenzene, Propylbenzene) under identical conditions.

• Measurement:

  • Inject 10 µL of 1-(2,4-Dichlorophenyl)ethylamine sample.[1][4]

  • Record the capacity factor

    , where is the dead time (uracil injection).[1][4]

• Analysis:

  • Plot

    vs. known logP of standards.[1][2][4]

  • Interpolate the sample's logP from the linear regression line.[2][4]

Workflow Diagram

Caption: Decision matrix for selecting the appropriate hydrophobicity determination protocol.

Part 3: Data Summary & Drug Development Implications[2][5][6]

Quantitative Profile Table[1][2][5][6]

Parameter	Value (Approx.)	Context
Calculated logP	2.4 – 2.8	Moderate lipophilicity.[1][2][4] Good membrane permeability for the neutral form.[1][2][4]
Experimental pKa	8.3 – 9.2	Basic amine.[1][2][4] Predominantly ionized at physiological pH.[1][4]
logD (pH 7.4)	0.5 – 1.2	Significantly lower than logP.[1][2][4] Indicates the drug will partition into aqueous blood plasma but may struggle to cross the BBB passively unless active transport or transient deprotonation occurs.[2][4]
Solubility	pH-Dependent	High in acidic media (stomach); Low in basic media (intestine).[1][2][4]

Implications for Eberconazole Synthesis

In the synthesis of Eberconazole, 1-(2,4-Dichlorophenyl)ethylamine serves as the chiral scaffold.[1] The hydrophobicity of this intermediate dictates the solvent choice for the coupling reaction.[4]

• Reaction Solvent: Due to its logP > 2, the amine dissolves well in chlorinated solvents (DCM, Chloroform) or non-polar ethers, which are often used in the nucleophilic substitution steps to form the imidazole ring.[5]

• Purification: The basicity allows for easy purification.[1][2][4] The product can be extracted into acidic water (leaving non-basic impurities in the organic layer), then basified and re-extracted into organic solvent.[4]

Biological Barrier Permeability[1][2][5][6]

• Blood-Brain Barrier (BBB): Compounds with logD (pH 7.[1][2][4]4) between 1 and 3 are optimal for CNS penetration.[1][2][4] With a logD around 0.5–1.2, this molecule (and its derivatives) may have limited CNS side effects, which is desirable for a topical or systemic antifungal targeting peripheral tissues.[1][4][5]

• Oral Absorption: The high pKa suggests the molecule is ionized in the stomach (pH 1-2) and upper intestine.[1][2][4] Absorption will likely occur in the lower intestine where pH rises, increasing the fraction of the neutral, lipophilic species.[5]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2771858, 1-(2,4-Dichlorophenyl)ethylamine.[1][2][4] Retrieved from [Link]

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State.[1][4][5] Wiley-Interscience.[1][2][4] (Standard reference for Potentiometric Titration protocols).

• Comer, J., & Tam, K. (2001). Lipophilicity profiles: theory and measurement.[1][4][5] In Pharmacokinetic Optimization in Drug Research. (Source for logP vs logD theory).

• Gedeck, P., et al. (2017). CDD Vault Calculated LogP Model.[1][2][4][5][6] Collaborative Drug Discovery.[1][2][4] (Source for computational logP algorithms).

Sources

• 1. 2,4-Dichlorobenzylamine | C7H7Cl2N | CID 1485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(2,4-Dichlorophenyl)Ethylamine | C8H9Cl2N | CID 2771858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. “An Improved Process For The Preparation Of Eberconazole Nitrate” [quickcompany.in]
• 4. kaggle.com [kaggle.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. support.collaborativedrug.com [support.collaborativedrug.com]

Protocols & Analytical Methods

synthesis protocol for 1-(2,4-Dichlorophenyl)ethylamine from 2,4-dichloroacetophenone

Abstract

This technical guide details the synthesis of 1-(2,4-Dichlorophenyl)ethylamine (CAS: 89981-75-9), a critical chiral building block for antifungal pharmacophores (e.g., miconazole analogs) and agrochemical actives.[1] We present two distinct protocols: a robust Leuckart-Wallach Reductive Amination suitable for kilogram-scale production, and a Two-Step Oxime Reduction designed for high-purity laboratory synthesis.[1] This document prioritizes operational safety, yield optimization, and rigorous analytical validation.

Retrosynthetic Analysis & Strategy

The target molecule is a primary benzylic amine derived from 2,4-dichloroacetophenone .[1] The presence of two chlorine atoms on the aromatic ring deactivates the system slightly but provides essential lipophilicity for biological activity.

Strategic Pathways

• Route A: Leuckart-Wallach Reaction (Primary Industrial Route) [1]

  • Mechanism:[1][2][3] One-pot reductive amination using ammonium formate or formamide.[1]

  • Pros: Cost-effective, scalable, no high-pressure hydrogenation required.[1]

  • Cons: High temperatures (160–190 °C) required; formation of N-formyl intermediate requires hydrolysis.[1]

• Route B: Oxime Formation & Reduction (High Purity Route)

  • Mechanism:[1][2][3] Condensation with hydroxylamine followed by metal-mediated reduction (Zn/AcOH).[1]

  • Pros: Milder conditions, cleaner impurity profile, avoids thermal polymerization byproducts.[1]

  • Cons: Two distinct steps, higher reagent cost per unit.[1]

Figure 1: Strategic synthetic pathways for 1-(2,4-Dichlorophenyl)ethylamine.

Protocol A: Leuckart-Wallach Reductive Amination

Best for: Large-scale batches (>100g) where cost efficiency is paramount.[1]

Reaction Scheme

[1]

Materials & Stoichiometry

Reagent	MW ( g/mol )	Equiv.	Mass/Vol (for 50 mmol scale)	Role
2,4-Dichloroacetophenone	189.04	1.0	9.45 g	Substrate
Ammonium Formate	63.06	4.0	12.6 g	Amine/Hydride Source
Formamide (Optional)	45.04	1.0	2.0 mL	Solvent/Co-reagent
HCl (conc. 37%)	36.46	Excess	~30 mL	Hydrolysis Agent
Toluene	92.14	Solvent	50 mL	Extraction

Step-by-Step Procedure

Phase 1: Formation of N-Formyl Intermediate[1]

• Setup: Equip a 250 mL 3-neck round-bottom flask (RBF) with a mechanical stirrer, a thermometer, and a distillation setup (Claisen head + condenser).

  • Critical: The reaction generates significant

    and gas.[1] Ensure the system is vented to a scrubber or fume hood exhaust.

• Charging: Add 2,4-dichloroacetophenone (9.45 g) and ammonium formate (12.6 g).

  • Note: Adding a small amount of formamide (2 mL) can help solubilize the ketone and stabilize the temperature, though ammonium formate alone is sufficient.

• Heating (The "Ramp"): Slowly heat the mixture using an oil bath.

  • 140–150 °C: The mixture melts. Water and ammonia evolution begins.[1][2]

  • 165–180 °C: Distill off the water formed during the reaction. This drives the equilibrium forward.

  • Hold: Maintain at 180–185 °C for 3–5 hours . The mixture will become homogeneous and then may darken slightly.

• Monitoring: Monitor by TLC (SiO2, 30% EtOAc/Hexane). The ketone spot (

  ) should disappear, replaced by the N-formyl amide spot ( ).[1]

Phase 2: Hydrolysis to Amine[1][4]

• Cooling: Cool the reaction mass to ~90 °C.

• Hydrolysis: Carefully add conc. HCl (30 mL) through a dropping funnel. Caution: Exothermic reaction.[1]

• Reflux: Reflux the mixture for 1–2 hours . This converts the N-formyl intermediate to the amine hydrochloride salt.

• Workup:

  • Cool to room temperature (RT). The amine hydrochloride may precipitate or remain in solution.

  • Dilute with water (50 mL).

  • Wash: Extract with Toluene (2 x 30 mL) to remove unreacted ketone or non-basic impurities.[1] Discard the organic (toluene) layer.[1]

  • Basification: Basify the aqueous layer to pH >12 using 50% NaOH solution .[1] The free amine will separate as an oil.

  • Extraction: Extract the turbid aqueous mixture with Dichloromethane (DCM) (3 x 40 mL).[1]

  • Drying: Dry combined DCM layers over anhydrous

    .

  • Concentration: Evaporate solvent under reduced pressure to yield the crude amine as a pale yellow oil.

Yield & Purification[1][4][5]

• Expected Crude Yield: 75–85%[1]

• Purification: Distillation under high vacuum (bp ~115–120 °C at 1 mmHg) or conversion to the hydrochloride salt (recrystallization from EtOH/Et2O).[1]

Protocol B: Oxime Reduction (High Purity)

Best for: Lab-scale synthesis (<20g) requiring high purity without high-temperature distillation.[1]

Step 1: Oxime Formation

• Reagents: Dissolve 2,4-dichloroacetophenone (10 mmol, 1.89 g) in Ethanol (15 mL).

• Addition: Add Hydroxylamine hydrochloride (15 mmol, 1.04 g) and Sodium Acetate (20 mmol, 1.64 g) dissolved in minimal water (5 mL).

• Reflux: Heat to reflux for 2 hours.

• Workup: Evaporate EtOH. Add water. Filter the white solid precipitate.[5] Wash with cold water and dry.

  • Yield: >90% (White solid).[1][5]

Step 2: Zinc/Acetic Acid Reduction[1]

• Setup: 100 mL RBF with stirrer.

• Charging: Dissolve the Oxime (from Step 1) in Glacial Acetic Acid (20 mL).

• Activation: Add Zinc Dust (4.0 equiv) portion-wise over 30 minutes. Keep temperature <60 °C using a water bath.

  • Note: Zinc dust should be activated (washed with dilute HCl then dried) for best results.[1]

• Reaction: Stir at RT for 4–6 hours.

• Workup:

  • Filter off Zinc residues through Celite.[1]

  • Concentrate the filtrate to remove most acetic acid.

  • Basify residue with aq.[1] NaOH (pH >12).[1]

  • Extract with EtOAc , dry, and concentrate.[1]

Analytical Characterization

1H NMR (400 MHz, CDCl3)

The following signals confirm the structure of the free amine:

• 7.35–7.45 (m, 2H): Aromatic protons (C3-H, C6-H).[1]
• 7.20 (dd, 1H): Aromatic proton (C5-H).[1]
• 4.45 (q, Hz, 1H): Benzylic methine (-CH -NH2).
• 1.60 (br s, 2H): Amine protons (-NH 2), exchangeable with D2O.[1]
• 1.38 (d, Hz, 3H): Methyl group (-CH 3).[1]

Physical Properties[1]

• Appearance: Colorless to pale yellow liquid (free amine); White crystalline solid (HCl salt).[1]

• Boiling Point: ~125–130 °C at 5 mmHg.[1]

• Solubility: Insoluble in water (free base); Soluble in DCM, MeOH, EtOAc.[1]

Process Safety & Hazards

Hazard Class	Description	Mitigation
Lachrymator	2,4-Dichloroacetophenone is a potent tear agent.[1]	Handle only in a fume hood.[1] Wear goggles and face shield.[1]
Thermal Hazard	Leuckart reaction requires 180°C+.[1]	Use silicone oil baths.[1] Ensure glassware is defect-free.
Gas Evolution	and release during Leuckart.	Do not seal the vessel. Use a gas bubbler/scrubber.[1]
Corrosive	Formic acid and HCl are corrosive.[1]	Use acid-resistant gloves (Nitrile/Neoprene).[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Leuckart)	Incomplete water removal.[1]	Ensure temperature reaches 180°C to distill off water.[1]
Dark Product	Polymerization or oxidation.[1]	Perform reaction under Nitrogen atmosphere.
Incomplete Hydrolysis	Acid concentration too low.	Use concentrated HCl and ensure reflux time >1 hr.
Emulsion during Workup	Fine precipitates.	Filter through Celite before phase separation or add brine.[1]

References

• Leuckart Reaction Optimization: Carlson, R., et al. "An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction." Acta Chemica Scandinavica, 1993, 47, 1046–1049.[1] Link[1]

• General Reductive Amination: "Reductive Amination." Organic Chemistry Portal. Link

• Substrate Properties: PubChem Compound Summary for 1-(2,4-Dichlorophenyl)ethylamine. National Center for Biotechnology Information.[1] Link

• Safety Data: Thermo Fisher Scientific. "Safety Data Sheet: 1-(2,4-Dichlorophenyl)ethylamine." Link

• Oxime Reduction Method: "Reduction of Oximes to Amines." Common Organic Chemistry. Link

Sources

• 1. 1-(2,4-Dichlorophenyl)Ethylamine | C8H9Cl2N | CID 2771858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. US8329948B2 - Method for the synthesis of substituted formylamines and substituted amines - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Note: Reductive Amination Strategies for the Synthesis of 1-(2,4-Dichlorophenyl)ethylamine

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols

Introduction & Mechanistic Rationale

The compound 1-(2,4-Dichlorophenyl)ethylamine (CAS: 89981-75-9)[1][2] is a highly valuable chiral building block used extensively in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals[3]. The primary synthetic route to this molecule involves the reductive amination of its corresponding ketone precursor, 2,4-dichloroacetophenone (CAS: 2234-16-4)[4][5].

Executing this transformation presents specific chemical challenges. The ortho-chloro substituent on the aromatic ring induces significant steric hindrance around the carbonyl carbon, which kinetically slows down the initial imine condensation. Furthermore, the electron-withdrawing nature of the 2,4-dichloro substitution makes the carbonyl highly electrophilic but stabilizes the resulting iminium intermediate, requiring careful selection of the reducing agent to prevent over-reduction or the formation of secondary amine byproducts (bis-alkylation).

To address these challenges, this guide details two highly optimized pathways: a Chemoselective Chemical Reductive Amination and a Biocatalytic Asymmetric Reductive Amination .

Pathway Visualization

Figure 1: Divergent synthetic workflows for chemical and biocatalytic reductive amination.

Method 1: Chemoselective Chemical Reductive Amination

Causality & Design

This method utilizes ammonium acetate (

) as the ammonia source and sodium cyanoborohydride ( ) as the hydride donor[6][7].

• Why Ammonium Acetate? It provides a massive excess of ammonia to drive the equilibrium toward the primary imine, effectively suppressing the formation of secondary amines. It also acts as an in-situ buffer[8].

• Why Sodium Cyanoborohydride? Unlike standard sodium borohydride (

  ), is stable in mildly acidic conditions (pH 6–7) and exhibits exquisite chemoselectivity. It reduces the protonated iminium ion much faster than the unreacted ketone, ensuring high yields of the target amine[6][7].

Experimental Protocol

Note: This protocol is a self-validating system. The pH checkpoints and gas evolution phases are critical diagnostic indicators of reaction progress.

Step 1: Imine Equilibration

• In a thoroughly dried round-bottom flask, dissolve 2,4-dichloroacetophenone (1.0 equivalent, e.g., 10 mmol) in anhydrous methanol (0.2 M concentration).

• Add ammonium acetate (10.0 equivalents). The massive excess is required to overcome the steric hindrance of the ortho-chloro group.

• Stir the mixture at ambient temperature (20–25 °C) for 45 minutes. Validation: The solution should remain clear; TLC (Hexanes/EtOAc 8:2) will show a new, less polar spot corresponding to the transient imine.

Step 2: Chemoselective Reduction 4. Cool the reaction vessel to 0 °C using an ice bath. 5. Add sodium cyanoborohydride (0.8 equivalents) portion-wise over 15 minutes. Caution: Highly toxic; perform strictly in a fume hood. 6. Remove the ice bath and allow the reaction to stir at room temperature for 18–24 hours.

Step 3: Quenching and Work-up 7. Quench (Critical Step): Carefully add 6M HCl dropwise until the pH reaches < 2. Causality: This destroys unreacted

, generating and gas. Validation: Visible effervescence confirms the destruction of the active hydride. Stir for 30 minutes until gas evolution ceases. 8. Basification: Adjust the aqueous layer to pH > 10 using 6M NaOH. Causality: This deprotonates the ammonium salt, converting the product into its lipophilic free-base form. 9. Extraction: Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure to yield racemic 1-(2,4-Dichlorophenyl)ethylamine.

Method 2: Biocatalytic Asymmetric Reductive Amination

Causality & Design

For pharmaceutical applications, enantiopure (R)- or (S)-amines are strictly required. Traditional chemical resolution using chiral acids (e.g., mandelic acid) wastes 50% of the theoretical yield[8][9]. Omega-Transaminases (

-TAs) offer a direct, highly stereoselective alternative[4][10].

• Why

  -Transaminases? Engineered -TAs can accommodate the bulky 2,4-dichlorophenyl moiety, transferring an amino group from an inexpensive donor (Isopropylamine, IPA) to the ketone with >99% enantiomeric excess (ee)[4].

• Why Pyridoxal 5'-phosphate (PLP)? PLP is the mandatory cofactor that acts as the electron sink and amino-group shuttle during the enzymatic cycle.

Experimental Protocol

Step 1: Buffer and Cofactor Preparation

• Prepare a 100 mM sodium phosphate buffer.

• Dissolve Isopropylamine (IPA) to a final concentration of 1 M. Causality: A high concentration of the amine donor drives the thermodynamic equilibrium toward the product.

• Add Pyridoxal 5'-phosphate (PLP) to a final concentration of 1 mM. Adjust the final pH to exactly 7.5 using HCl. Validation: The solution will turn distinctively yellow, confirming the presence of active PLP.

Step 2: Enzymatic Conversion 4. Add the engineered

-Transaminase (e.g., 5–10 mg/mL of lyophilized powder) to the buffer. 5. Dissolve 2,4-dichloroacetophenone (target final concentration: 50 mM) in Dimethyl Sulfoxide (DMSO). 6. Add the DMSO solution dropwise to the enzyme mixture. Causality: DMSO (final concentration 5% v/v) is essential to solubilize the highly lipophilic ketone without denaturing the enzyme[10]. 7. Incubate the reaction at 30–35 °C with orbital shaking (200 rpm) for 24–48 hours.

Step 3: Work-up and Isolation 8. Basification: Upon completion (verified by HPLC), adjust the pH of the reaction mixture to 11 using 5M NaOH. Causality: Ensures the newly formed chiral amine is fully unprotonated. 9. Extraction: Extract the mixture with Methyl tert-butyl ether (MTBE). MTBE is preferred over ethyl acetate here to prevent potential emulsion formation with the denatured proteins. 10. Dry the organic phase over

and evaporate to yield the enantiopure 1-(2,4-Dichlorophenyl)ethylamine.

Quantitative Data & Method Comparison

The following table summarizes the operational metrics of both methodologies, providing a clear comparison for process chemistry scale-up decisions.

Parameter	Chemical Reductive Amination	Biocatalytic Transamination
Catalyst / Reagent	/	-Transaminase / Isopropylamine
Stereoselectivity	Racemic (0% ee)	Highly Enantioselective (>99% ee)
Typical Isolated Yield	75% – 85%	80% – 95%
Reaction Temperature	Ambient (0 °C to 25 °C)	Mild Heating (30 °C to 35 °C)
Solvent System	Methanol (Anhydrous)	Aqueous Phosphate Buffer / 5% DMSO
Primary Challenge	Toxic byproducts ( ), requires downstream chiral resolution	Substrate solubility limits, initial enzyme screening cost

References

• ChemicalBook - 1-(2,4-DICHLORO-PHENYL)-ETHYLAMINE | 89981-75-9.
• Capot Chemical - 89981-75-9 | 1-(2,4-Dichlorophenyl)ethylamine.
• Google Patents - EP3075847B1 - Transaminase and use thereof.
• Royal Society of Chemistry (RSC) - Chapter 5: Green Chemistry and High Throughput Screening.
• Google Patents - US5399765A - Enantioselective preparation of optically pure albuterol (Chiral Resolution Background).
• Google Patents - CN103958487A - Benzoic acid derivatives as eif4e inhibitors (Chemical Reductive Amination Background).
• Smolecule - Buy 1-(2,4-Dichlorophenyl)ethanamine | 89981-75-9.
• Sisco Catalogue 2024-25 SRL - 2,4-Dichloroacetophenone pure, 98%.
• Ethernet.edu.et - STRATEGIES FOR ORGANIC DRUG SYNTHESIS AND DESIGN.
• Google Patents - JP3178086B2 - Method for producing optically active α-methylbenzylamine.

Sources

• 1. 1-(2,4-DICHLORO-PHENYL)-ETHYLAMINE | 89981-75-9 [chemicalbook.com]
• 2. 89981-75-9 | 1-(2,4-Dichlorophenyl)ethylamine - Capot Chemical [capotchem.com]
• 3. Buy 1-(2,4-Dichlorophenyl)ethanamine | 89981-75-9 [smolecule.com]
• 4. EP3075847B1 - Transaminase and use thereof - Google Patents [patents.google.com]
• 5. sovlabbacket.s3.regru.cloud [sovlabbacket.s3.regru.cloud]
• 6. CN103958487A - Benzoic acid derivatives as eif4e inhibitors - Google Patents [patents.google.com]
• 7. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 8. JP3178086B2 - Method for producing optically active α-methylbenzylamine - Google Patents [patents.google.com]
• 9. US5399765A - Enantioselective preparation of optically pure albuterol - Google Patents [patents.google.com]
• 10. books.rsc.org [books.rsc.org]

Application Note: Strategic Routes for the Enantioselective Synthesis of (S)-1-(2,4-Dichlorophenyl)ethylamine

Executive Summary & Strategic Overview

The chiral amine 1-(2,4-dichlorophenyl)ethylamine is a high-value pharmacophore, serving as a critical intermediate in the synthesis of serotonin reuptake inhibitors (SSRIs), most notably Sertraline (Zoloft) . The biological activity of these therapeutics is strictly governed by their stereochemistry; therefore, obtaining the (

)-enantiomer with high optical purity ( ) is a mandatory requirement for downstream processing.

This Application Note provides two distinct, validated workflows for researchers:

• Route A: Biocatalytic Transamination – A "Green Chemistry" approach ideal for scalability and high enantioselectivity under mild aqueous conditions.

• Route B: Ellman’s Auxiliary Synthesis – A robust, chemically versatile method ideal for laboratory-scale optimization and medicinal chemistry campaigns where enzyme screening is unavailable.

Target Molecule[1][2][3][4][5][6][7]

• IUPAC Name: (

  )-1-(2,4-dichlorophenyl)ethylamine

• CAS Number: [40437-29-8] (Racemic), [55271-50-8] ((

  )-isomer)

• Key Application: Sertraline precursor; chiral resolving agent.

Route A: Biocatalytic Synthesis ( -Transaminase)[8][9]

Principle

This route utilizes an

-transaminase ( -TA) to transfer an amino group from an inexpensive donor (Isopropylamine) to the prochiral ketone (2,4-dichloroacetophenone). The reaction is driven to completion by the removal of the volatile co-product (acetone).

Mechanism: Ping-Pong Bi-Bi

• Enzyme binds amine donor (Isopropylamine).[1][2]

• Enzyme-PLP complex transfers amine, releasing acetone (becoming PMP-Enzyme).

• PMP-Enzyme binds substrate (2,4-dichloroacetophenone).

• Chiral amine is released; PLP-Enzyme is regenerated.

Reagents & Equipment

• Enzyme: Commercial

  -Transaminase (e.g., Codexis ATA-113 or equivalent broad-spectrum TA for bulky aromatic ketones).

• Substrate: 2,4-Dichloroacetophenone (2,4-DCAP).

• Amine Donor: Isopropylamine (IPA) (2 M stock in buffer).

• Cofactor: Pyridoxal-5'-phosphate (PLP).

• Buffer: 100 mM Potassium Phosphate (KPi), pH 7.5.

• Solvent: DMSO (Co-solvent, <10% v/v).

Protocol: Batch Synthesis (100 mg Scale)

• Buffer Preparation: Prepare 10 mL of 100 mM KPi buffer (pH 7.5) containing 1 mM PLP.

• Substrate Solution: Dissolve 100 mg of 2,4-DCAP in 0.5 mL DMSO.

• Reaction Assembly:

  • In a 20 mL glass vial, combine 8.5 mL Buffer/PLP mix.

  • Add 1.0 mL of 2 M Isopropylamine (final conc ~200 mM).

  • Adjust pH to 7.5 using 1M HCl (IPA is basic).

  • Add the Substrate/DMSO solution dropwise while stirring.

  • Add 20 mg of lyophilized

    -TA powder.

• Incubation: Seal vial and incubate at 30°C, 150 rpm orbital shaking for 24 hours.

  • Note: Leave the cap slightly loose or use a septum with a needle to allow acetone evaporation (shifts equilibrium), but monitor volume loss.

• Workup:

  • Acidify to pH 2.0 with 6M HCl (stops reaction, protonates amine product to keep it in aqueous phase).

  • Extract unreacted ketone with Ethyl Acetate (3 x 5 mL). Discard organic layer.

  • Basify aqueous layer to pH 12 with 10M NaOH.

  • Extract the chiral amine product with MTBE (3 x 5 mL).

  • Dry combined MTBE layers over Na

    SO and concentrate in vacuo.

Workflow Visualization

Caption: Fig 1. Ping-Pong Bi-Bi mechanism for the transaminase-mediated asymmetric synthesis.

Route B: Chemical Synthesis (Ellman’s Sulfinamide)

Principle

This route employs (

)-(-)-2-methyl-2-propanesulfinamide (Ellman’s auxiliary) to form a chiral -sulfinyl ketimine. The auxiliary directs the stereochemistry of the subsequent hydride reduction. Acidic hydrolysis removes the auxiliary to yield the enantiopure amine.

Stereochemical Logic:

• Condensation

  ( )- -sulfinyl ketimine.

• Reduction with L-Selectride

  High diastereoselectivity (dr > 95:5).

• Hydrolysis

  ( )-Amine.

Reagents

• Auxiliary: (

  )-(-)-tert-Butanesulfinamide.[3]

• Lewis Acid: Titanium(IV) ethoxide (Ti(OEt)

  ).

• Reductant: L-Selectride (1M in THF) or NaBH

  (lower dr, but cheaper).

• Solvent: Anhydrous THF.

Protocol: Step-by-Step

Step 1: Imine Formation[4]

• Setup: Flame-dry a 50 mL round-bottom flask under Nitrogen.

• Addition: Add 2,4-dichloroacetophenone (1.0 eq, 5 mmol) and (

  )-tert-butanesulfinamide (1.1 eq, 5.5 mmol) in anhydrous THF (10 mL).

• Catalyst: Add Ti(OEt)

  (2.0 eq) dropwise. Caution: Exothermic.

• Reaction: Reflux at 70°C for 16 hours. Monitor by TLC (formation of yellow spot).

• Quench: Cool to RT. Add brine (10 mL) and EtOAc. Stir vigorously (Ti salts will precipitate). Filter through Celite.

• Purification: Concentrate and purify via silica flash chromatography (Hexane/EtOAc) to obtain the (

  )-sulfinyl ketimine.

Step 2: Diastereoselective Reduction

• Cooling: Dissolve the ketimine in dry THF. Cool to -78°C.[4]

• Reduction: Add L-Selectride (1.5 eq) dropwise. Stir at -78°C for 3 hours.

  • Note: Low temperature is critical for maximizing diastereomeric ratio (dr).

• Quench: Add sat. NH

  Cl solution.[4] Warm to RT.

• Isolation: Extract with EtOAc. The product is the sulfinamide-protected amine.

Step 3: Cleavage (Deprotection)

• Hydrolysis: Dissolve intermediate in MeOH. Add 4M HCl in Dioxane (2.0 eq).

• Reaction: Stir at RT for 1 hour.

• Workup: Concentrate to remove volatiles. Basify residue with NaOH.[3] Extract free amine into MTBE.

Workflow Visualization

Caption: Fig 2. Ellman auxiliary workflow showing condensation, reduction, and cleavage steps.

Quality Control & Analytical Methods

Verification of enantiomeric excess (

) is non-negotiable.

Chiral HPLC Method[3][5][6][13][14]

• Column: Chiralpak AD-H or OD-H (Daicel), 4.6 x 250 mm, 5 µm.

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Note: Diethylamine (DEA) is required to suppress peak tailing of the primary amine.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 220 nm (Dichlorophenyl absorption).

• Temperature: 25°C.

• Expected Retention:

  • (

    )-Enantiomer: ~8.5 min

  • (

    )-Enantiomer: ~10.2 min (Confirm with standards).

Comparison of Methods

Feature	Route A: Biocatalysis	Route B: Ellman Auxiliary
Enantioselectivity ( )	Excellent (>99%)	Good to Excellent (90-98%)
Scalability	High (Kg to Ton)	Moderate (g to Kg)
Cost	Low (after enzyme sourcing)	Moderate (Auxiliary/Reagents)
Conditions	Aqueous, pH 7.5, 30°C	Anhydrous, -78°C, Organic Solvents
Atom Economy	High	Low (Auxiliary is waste/recycled)

References

• Ellman, J. A., et al. (2002). "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Chemical Reviews. Link

• Codexis Inc. (2010). "Biocatalytic Transamination for the Synthesis of Sitagliptin." Science. (Analogous methodology for bulky amines). Link

• Nugent, T. C., & El-Shazly, M. (2010). "Chiral Amine Synthesis - Recent Developments and Trends Concerning Conventional and Enzymatic Methods." Advanced Synthesis & Catalysis. Link

• Daicel Corporation. "Chiralpak AD-H Instruction Manual." (Standard reference for HPLC conditions). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Scalable Manufacturing of 1-(2,4-Dichlorophenyl)ethylamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details scalable and efficient manufacturing processes for 1-(2,4-Dichlorophenyl)ethylamine, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. This document provides an in-depth analysis of selected synthetic routes, including classical reductive amination via the Leuckart reaction and modern asymmetric transfer hydrogenation for the production of chiral amines. Each section offers a detailed protocol, explains the underlying chemical principles, and addresses critical parameters for process optimization and scale-up. Furthermore, robust purification techniques and analytical methods for quality control are presented to ensure the final product meets stringent purity requirements.

Introduction: Strategic Importance and Synthesis Overview

1-(2,4-Dichlorophenyl)ethylamine is a valuable building block in organic synthesis. Its structural motif is present in a number of active pharmaceutical ingredients (APIs). The development of a scalable, cost-effective, and sustainable manufacturing process is therefore of significant industrial interest. This guide focuses on two primary synthetic strategies, selected for their scalability and adaptability:

• The Leuckart Reaction: A classic, one-pot reductive amination that utilizes readily available and inexpensive reagents.

• Asymmetric Transfer Hydrogenation (ATH): A modern, catalytic approach for the efficient synthesis of enantiomerically pure amines, which is crucial for the development of stereospecific pharmaceuticals.

The choice between these methods will depend on the specific requirements of the final product, such as the need for chirality, and the desired cost-in-use.

Process Chemistry: A Deep Dive into Synthetic Routes

Route 1: The Leuckart Reaction - A Cost-Effective, Scalable Approach

The Leuckart reaction is a well-established method for the reductive amination of aldehydes and ketones.[1][2][3] In the context of 1-(2,4-Dichlorophenyl)ethylamine synthesis, the reaction proceeds by heating 2,4-dichloroacetophenone with an excess of ammonium formate or formamide.[1][2]

The mechanism involves the in-situ formation of an imine intermediate from the ketone and ammonia (derived from the decomposition of ammonium formate). This imine is then reduced by formic acid (also generated in situ) to yield the corresponding primary amine.[1] A key characteristic of this reaction is the initial formation of the N-formyl derivative, which requires a subsequent hydrolysis step to yield the free amine.[1][3]

Causality of Experimental Choices:

• High Temperature: The reaction typically requires high temperatures (160-185 °C) to drive the dehydration of the intermediate carbinolamine to the imine and to facilitate the hydride transfer from formate.[1][2]

• Excess Ammonium Formate: A significant excess of ammonium formate is used to act as both the ammonia source and the reducing agent, driving the reaction to completion.[4]

• Acidic Hydrolysis: The N-formyl intermediate is stable under the reaction conditions and must be hydrolyzed, typically with a strong acid like hydrochloric acid, to liberate the desired primary amine.[4][5]

Diagram of the Leuckart Reaction Workflow:

Caption: Workflow for the synthesis of 1-(2,4-Dichlorophenyl)ethylamine via the Leuckart reaction.

Route 2: Asymmetric Transfer Hydrogenation (ATH) - The Path to Enantiopure Amines

For applications where a single enantiomer of 1-(2,4-Dichlorophenyl)ethylamine is required, asymmetric transfer hydrogenation (ATH) of the corresponding imine is the method of choice.[6][7] This approach offers high enantioselectivity and operates under milder conditions than the Leuckart reaction. The process involves the reduction of a pre-formed or in-situ generated imine using a chiral catalyst and a suitable hydrogen donor.[6][8]

Causality of Experimental Choices:

• Chiral Ruthenium Catalysts: Ruthenium complexes with chiral diamine ligands are highly effective for the ATH of imines, providing excellent enantioselectivity and high yields.[6][7][9]

• Formic Acid/Triethylamine as Hydrogen Source: A mixture of formic acid and triethylamine is a commonly used and highly effective hydrogen donor for ATH.[6][8] This system is advantageous for industrial applications as it avoids the need for high-pressure hydrogen gas.

• Imine Formation: The imine can be pre-formed from 2,4-dichloroacetophenone and a suitable ammonia source or generated in situ. For primary amines, the direct reductive amination of the ketone with ammonium formate in the presence of the ATH catalyst is also a viable option.[10]

Diagram of the Asymmetric Transfer Hydrogenation Workflow:

Caption: Workflow for the asymmetric synthesis of 1-(2,4-Dichlorophenyl)ethylamine.

Detailed Experimental Protocols

Protocol 1: Scalable Synthesis via the Leuckart Reaction

Materials:

• 2,4-Dichloroacetophenone

• Ammonium formate

• Concentrated Hydrochloric Acid

• Sodium Hydroxide (50% solution)

• Toluene

• Deionized Water

Procedure:

• Reaction Setup: In a reaction vessel equipped with a mechanical stirrer, thermometer, and a distillation condenser, charge ammonium formate (4 molar equivalents) and 2,4-dichloroacetophenone (1 molar equivalent).

• Reaction: Heat the mixture with stirring. The mixture will melt, and a gentle distillation of water and other volatiles will begin. Gradually increase the temperature to 180-185°C and maintain for 3-4 hours.

• Work-up: Cool the reaction mixture to below 100°C and add water to dissolve the excess ammonium formate and formamide. Transfer the mixture to a separatory funnel and extract with toluene.

• Hydrolysis: Combine the toluene extracts and add concentrated hydrochloric acid (3 molar equivalents). Heat the mixture to reflux with vigorous stirring for 2-3 hours to hydrolyze the N-formyl intermediate.

• Isolation: Cool the mixture and separate the aqueous layer. Wash the toluene layer with water. Basify the combined aqueous layers with a 50% sodium hydroxide solution to a pH > 12, keeping the temperature below 30°C.

• Extraction: Extract the liberated amine with toluene. Combine the toluene extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the toluene solution under reduced pressure to obtain the crude 1-(2,4-Dichlorophenyl)ethylamine. The crude product can be further purified by vacuum distillation.[11][12]

Protocol 2: Asymmetric Transfer Hydrogenation

Materials:

• 2,4-Dichloroacetophenone

• Ammonium formate

• Chiral Ru-catalyst (e.g., (R,R)-TsDPEN-Ru)

• Formic acid

• Triethylamine

• Anhydrous solvent (e.g., isopropanol or acetonitrile)

• Deionized Water

• Ethyl acetate

• Brine

Procedure:

• Imine Formation (in-situ): To a solution of 2,4-dichloroacetophenone (1 molar equivalent) and ammonium formate (1.5 molar equivalents) in the chosen anhydrous solvent, add the chiral Ru-catalyst (0.01-0.1 mol%).

• ATH Reaction: Add a pre-mixed solution of formic acid (2 molar equivalents) and triethylamine (2 molar equivalents) to the reaction mixture. Heat the reaction to 40-60°C and monitor the progress by a suitable analytical method (e.g., HPLC or GC).

• Work-up: Upon completion, cool the reaction mixture and quench with water.

• Extraction: Extract the product with ethyl acetate. Combine the organic layers, wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The enantiomerically enriched amine can be purified by column chromatography or by crystallization of a suitable salt.

Purification Strategies for Scalable Manufacturing

The choice of purification method is critical for achieving the desired product quality and is dependent on the impurity profile and the physical properties of the product.

Fractional Vacuum Distillation

For the racemic amine produced via the Leuckart reaction, fractional vacuum distillation is an effective and scalable purification method.[11][12][13] The lower boiling point of the amine under vacuum allows for its separation from less volatile impurities and residual starting materials.

Table 1: Typical Parameters for Vacuum Distillation

Parameter	Value	Rationale
Pressure	1-10 mmHg	Lowers the boiling point to prevent thermal decomposition.
Pot Temperature	120-150 °C	Sufficient to achieve a reasonable distillation rate.
Head Temperature	100-130 °C	Corresponds to the boiling point of the product at the given pressure.
Fraction Collection	Multiple fractions	Allows for the separation of forerun and tailing fractions containing impurities.

Crystallization

Crystallization is a powerful technique for purifying both racemic and chiral amines, often to very high purity.[14][15][16]

• Direct Crystallization: If the amine is a solid at room temperature, it can be recrystallized from a suitable solvent or solvent mixture.

• Salt Crystallization: The amine can be converted to a salt (e.g., hydrochloride, tartrate) which often has better crystallization properties. For chiral amines, diastereomeric salt formation with a chiral acid can be used for resolution.

Table 2: Recommended Solvents for Crystallization

Amine Form	Solvent System	Rationale
Free Base	Heptane/Toluene	Good solubility at high temperature, poor solubility at low temperature.
Hydrochloride Salt	Isopropanol/Water	Common solvent system for amine hydrochlorides.
Diastereomeric Salt	Ethanol, Methanol, or Acetone	Choice of solvent can influence the stereoselectivity of crystallization.[17]

Analytical Methods for Quality Control

Robust analytical methods are essential for monitoring reaction progress, assessing product purity, and ensuring the final product meets specifications.

Gas Chromatography (GC)

GC is a suitable method for determining the purity of the volatile 1-(2,4-Dichlorophenyl)ethylamine and for quantifying residual starting materials and by-products.

Table 3: Typical GC Method Parameters

Parameter	Condition
Column	DB-5 or equivalent (30 m x 0.25 mm, 0.25 µm film)
Injector Temperature	250 °C
Detector (FID) Temperature	300 °C
Oven Program	100 °C (1 min), ramp to 280 °C at 15 °C/min, hold for 5 min
Carrier Gas	Helium

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for purity assessment, especially for less volatile impurities and for the determination of enantiomeric excess (for chiral amines).[18][19]

Table 4: Typical HPLC Method Parameters

Parameter	Condition (Purity)	Condition (Chiral)
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)	Chiral stationary phase (e.g., Chiralcel OD-H)
Mobile Phase	Acetonitrile/Water with 0.1% TFA (gradient)	Hexane/Isopropanol with 0.1% Diethylamine (isocratic)
Flow Rate	1.0 mL/min	0.5 mL/min
Detection	UV at 220 nm	UV at 220 nm
Column Temperature	30 °C	25 °C

Conclusion

The scalable manufacturing of 1-(2,4-Dichlorophenyl)ethylamine can be successfully achieved through either the Leuckart reaction for the racemic product or asymmetric transfer hydrogenation for a specific enantiomer. The choice of the synthetic route will be dictated by the final application and cost considerations. The protocols and analytical methods detailed in this guide provide a solid foundation for the development and implementation of a robust and efficient manufacturing process. Careful optimization of reaction conditions, work-up procedures, and purification techniques will be crucial for achieving high yields and the desired product quality on an industrial scale.

References

• Preparation of Aliphatic Amines by the Leuckart Reaction. Available at: [Link]

• He, D., Xu, C., & Xing, X. (2022). Developing Ru-Catalysts for Asymmetric Transfer Hydrogenation of Acyclic Imines. Organic Letters, 24(45), 8354–8358. Available at: [Link]

• Asymmetric Transfer Hydrogenation Catalysts. KANTO CHEMICAL CO.,INC. Available at: [Link]

• SOP: CRYSTALLIZATION. Available at: [Link]

• Asymmetric transfer hydrogenation of acetophenone using 2-Ru. ResearchGate. Available at: [Link]

• Gladiali, S., & Alberico, E. (2006). Recent Advances in Ru Catalyzed Transfer Hydrogenation and Its Future Perspectives.

• Kit guide: Asymmetric transfer hydrogenation catalysts. Johnson Matthey. Available at: [Link]

• Leuckart reaction. Wikipedia. Available at: [Link]

• Purification by Fractional distillation/crystallisation (Procedure) : Organic Chemistry Virtual Lab : Chemical Sciences. Amrita Vishwa Vidyapeetham Virtual Lab. Available at: [Link]

• Asplund, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Process for preparing a pharmaceutically active compound and for preparing its intermedi
• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. (2023). Chemistry, 5(1), 329-351.

• Vacuum distillation – Knowledge and References. Taylor & Francis. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. JOCPR. Available at: [Link]

• α-PHENYLETHYLAMINE. Organic Syntheses Procedure. Available at: [Link]

• Organic Syntheses Procedure. Available at: [Link]

• Crystallization S16. Scribd. Available at: [Link]

• Nie, H., et al. (2013). Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Chinese Journal of Organic Chemistry, 33(11), 2412-2416.

• Distillation - Separations And Purifications - MCAT Content. Jack Westin. Available at: [Link]

• Crystallization in Final Stages of Purification. Springer Nature Experiments. Available at: [Link]

• Synthesis method of 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)-ethanol. (2015). CN104860887A.

• Chirality Switching in the Crystallization of 1‐(4‐Chlorophenyl)ethylamine with Binaphthoic Acid by Ketimine Formation. ResearchGate. Available at: [Link]

• Industrialized production method of chiral 2- chloro-1-(2,4-dichlorophenyl) ethanol. (2016). CN106008166A.

• Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. EPA. Available at: [Link]

• Biological preparation method of (S)-2-chloro-1-(2,4-dichlorophenyl)ethanol. (2020). CN111073912A.

• Green Strategies toward Eco-Friendly HPLC Methods in Pharma Analysis. IntechOpen. Available at: [Link]

• Preparation method of 1-(2, 3-dichlorophenyl) piperazine. (2022). CN114741915A.
• Analytical Methods for the Determination of Pharmaceuticals and Personal Care Products in Solid and Liquid Environmental Matrices: A Review. (2024). Molecules, 29(16), 3786.

• Vacuum Distillation. Busch. Available at: [Link]

• Trichloroacetic acid fueled practical amine purifications. (2022). Beilstein Journal of Organic Chemistry, 18, 223–229.

• A quick and inexpensive method to determine 2,4-dichlorophenoxyacetic acid residues in water samples by HPLC. Desalination and Water Treatment. Available at: [Link]

Sources

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• 2. Leuckart reaction - Wikipedia [en.wikipedia.org]
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• 5. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 6. organic-chemistry.org [organic-chemistry.org]
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• 9. Recent Advances in Ru Catalyzed Transfer Hydrogenation and Its Future Perspectives | IntechOpen [intechopen.com]
• 10. Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex [sioc-journal.cn]
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• 16. Crystallization in Final Stages of Purification | Springer Nature Experiments [experiments.springernature.com]
• 17. researchgate.net [researchgate.net]
• 18. Green Strategies toward Eco-Friendly HPLC Methods in Pharma Analysis | IntechOpen [intechopen.com]
• 19. deswater.com [deswater.com]

Application Note: Chemoselective Hydrogenation in the Synthesis of 1-(2,4-Dichlorophenyl)ethylamine

Executive Summary

The synthesis of 1-(2,4-Dichlorophenyl)ethylamine is a critical step in the production of various chiral agrochemicals and pharmaceutical intermediates. The most efficient industrial route involves the catalytic hydrogenation of 1-(2,4-dichlorophenyl)ethanone oxime .

However, this reaction presents a severe chemoselectivity challenge: Hydrodehalogenation . Standard hydrogenation catalysts (specifically Palladium) readily insert into aryl-chloride bonds, stripping the chlorine atoms and yielding the useless byproduct 1-phenylethylamine.

This Application Note provides a validated protocol using Platinum on Carbon (Pt/C) in an acidic medium to achieve >98% selectivity for the target amine while preserving the halogenated pharmacophore.

Critical Technical Analysis

The Chemoselectivity Paradox

In catalytic hydrogenation, the rate of reduction for functional groups typically follows the order:

However, for polychlorinated aromatics , the activation energy for oxidative addition of the metal into the C-Cl bond is dangerously close to that of the C=N (oxime) bond reduction.

• Palladium (Pd/C): Exhibits high affinity for aryl halides. It is the worst choice for this synthesis without heavy poisoning (e.g., with sulfides), as it promotes rapid dechlorination.

• Platinum (Pt/C): The preferred catalyst.[1] Platinum is less electron-rich than Palladium regarding oxidative addition to Ar-Cl bonds, making it kinetically slower at dehalogenation while remaining active for C=N reduction.

• Raney Nickel: A viable alternative but requires strict temperature control and often basic conditions, which can lead to side reactions (dimerization) in this specific substrate.

The Role of Acidic Modifiers

Hydrogenation of oximes produces primary amines (

). These amines are strong Lewis bases that can bind to the active metal sites, poisoning the catalyst and stalling the reaction.

• Solution: Adding a Brønsted acid (HCl, H

  SO , or Methanesulfonic acid) protonates the amine as it forms ( ). This prevents catalyst inhibition and significantly accelerates the reaction rate.

Reaction Pathway Diagram

The following diagram illustrates the competing pathways and the critical control points.

Figure 1: Reaction pathway showing the competition between the desired reduction (Green) and the unwanted hydrodehalogenation (Red).

Experimental Protocol

Objective: Synthesis of 1-(2,4-Dichlorophenyl)ethylamine hydrochloride via hydrogenation. Scale: 100 mmol (approx. 20.4 g of oxime).

Materials & Equipment

Component	Specification	Role
Precursor	1-(2,4-Dichlorophenyl)ethanone oxime	Substrate
Catalyst	5% Pt/C (sulfided or un-sulfided)	50% water wet paste preferred for safety
Solvent	Methanol (MeOH) or Ethanol (EtOH)	Reaction Medium
Additive	Conc.[2][3] HCl (37%) or H SO	Catalyst Promoter / Amine Scavenger
Gas	Hydrogen (H )	Reductant (Grade 5.0)
Vessel	Hastelloy or Stainless Steel Autoclave	High-pressure reactor

Step-by-Step Methodology

• Reactor Preparation:

  • Ensure the autoclave is clean and dry. Purge with Nitrogen (

    ) three times to remove oxygen.

• Loading (Inert Atmosphere):

  • Load 1-(2,4-Dichlorophenyl)ethanone oxime (20.4 g, 100 mmol) into the reactor.

  • Add Methanol (200 mL).

  • Critical Step: Add Concentrated HCl (1.1 equivalents, ~9.2 mL). Note: The acid ensures the product is trapped as the hydrochloride salt.

  • Carefully add 5% Pt/C catalyst (1.0 g, ~2.5 wt% loading relative to substrate). Safety: Add catalyst as a water-wet paste to prevent sparking.

• Hydrogenation:

  • Seal the reactor.

  • Purge with

    (3x, 5 bar) followed by (3x, 5 bar).

  • Pressurize to 5–10 bar (70–145 psi) with

    .

  • Set stirring to 800–1000 RPM (Mass transfer is critical).

  • Maintain temperature at 25°C – 35°C .

  • Caution: Do not exceed 50°C. Higher temperatures exponentially increase the rate of dechlorination.

• Monitoring:

  • Monitor

    uptake. Reaction is typically complete when uptake ceases (approx. 4–6 hours).

  • Verify completion via HPLC or TLC.[4] Look for the disappearance of the oxime peak.

• Work-up:

  • Vent

    and purge with .

  • Filter the mixture through a Celite pad to remove the Pt/C catalyst. Safety: Keep the filter cake wet; dry Pt/C is pyrophoric.

  • Concentrate the filtrate under reduced pressure to obtain the 1-(2,4-Dichlorophenyl)ethylamine hydrochloride salt as a white solid.

  • Optional: Recrystallize from Ethanol/Ether if higher purity is required.

Troubleshooting & Optimization Logic

The following decision tree helps resolve common issues during scale-up.

Figure 2: Troubleshooting logic for impurity profiles and stalled reactions.

Key Optimization Parameters:

• Pressure: Higher pressure (up to 20 bar) increases the rate of oxime reduction without significantly impacting dechlorination, provided the temperature is kept low.

• Catalyst Reuse: Pt/C can be recycled. However, filtration efficiency decreases with reuse. If dechlorination starts appearing in recycled batches, the catalyst surface may have restructured; discard and replace.

• Alternative Catalyst: If Pt/C is unavailable, Raney Nickel can be used with NH

  /MeOH , but this often yields lower chemoselectivity (approx. 90-95%) compared to the Pt/Acid system (>98%).

References

• BenchChem. (2025).[4][5] Application Notes: Preventing dehalogenation during reactions of bromo-fluoroanilines.[5] (General principles of dehalogenation prevention).

• Redina, E.A., et al. (2022). Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines.[6] Catalysts, 12(12).[7] (Review of Pt vs Pd selectivity).

• Vavrik, J., et al. (2021). Hydrogenation process of oxime derivatives.[2][6][7][8][9] European Patent EP3877394A1. (Specific industrial conditions for oxime hydrogenation).

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience. (Authoritative text on Pt/C selectivity for halobenzenes).

Disclaimer: This protocol involves the use of hydrogen gas at high pressure and pyrophoric catalysts. All procedures must be performed in a suitable autoclave behind a blast shield, following strict site-specific safety regulations.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 3. CN104860887A - Synthesis method of 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)-ethanol - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. EP3877394A1 - Hydrogenation process of oxime derivatives - Google Patents [patents.google.com]

Application Note: 1-(2,4-Dichlorophenyl)ethylamine as a High-Efficiency Chiral Resolving Agent in API Synthesis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 1-(2,4-Dichlorophenyl)ethylamine (CAS: 89981-75-9)

Executive Summary & Chemical Profile

1-(2,4-Dichlorophenyl)ethylamine is a highly specialized pharmaceutical intermediate, predominantly utilized as a chiral resolving agent in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. From an application science perspective, its most critical industrial role is in the commercial manufacturing of Ambrisentan (marketed as Letairis™ or Volibris®), a potent selective endothelin receptor antagonist prescribed for pulmonary arterial hypertension[2].

This technical guide details the mechanistic rationale, comparative advantages, and self-validating protocols for utilizing this amine in the chiral resolution of racemic carboxylic acids, specifically focusing on the isolation of (S)-2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid.

Mechanistic Insights: The Causality of Chiral Resolution

The synthesis of Ambrisentan requires the enantiopure intermediate (S)-2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid[2]. Obtaining this specific enantiomer from a racemic mixture relies on the formation of a diastereomeric salt.

The Problem with Legacy Resolving Agents: Historically, (S)-1-(4-nitrophenyl)ethylamine was employed for this resolution. However, the resulting diastereomeric salt exhibited poor crystallization kinetics; it formed fine crystals that trapped the mother liquor (which contains the unwanted enantiomer) within the crystal lattice[3]. This occlusion necessitated extensive re-slurrying and copious washing, ultimately driving the yield down to an unviable 35%[3]. Alternatively, (S)-1-(4-chlorophenyl)ethylamine was tested, but its prohibitive cost made large-scale production economically unfeasible[3].

The 2,4-Dichloro Advantage: By substituting the resolving agent with (R)-1-(2,4-dichlorophenyl)ethylamine , the thermodynamic landscape of the crystallization is fundamentally altered[4]. The steric bulk and electron-withdrawing nature of the 2,4-dichloro substitution pattern disrupt the excessive hydrogen-bonding networks that cause solvent entrapment. This promotes the formation of a highly crystalline, easily filterable diastereomeric salt. When paired with acetonitrile—a solvent that provides a steep temperature-dependent solubility gradient—the target salt precipitates rapidly and cleanly upon cooling, eliminating the need for secondary purification[4].

Quantitative Comparison of Resolving Agents

Resolving Agent	Yield (%)	Chiral Purity (%)	Operational Drawbacks & Scalability
(S)-1-(4-nitrophenyl)ethylamine	~35.0	99.8	Difficult crystallization; traps mother liquor; requires extensive re-washing[3].
(S)-1-(4-chlorophenyl)ethylamine	N/A	High	Prohibitively expensive for industrial scale-up; uneconomical for large batches[3].
(R)-1-(2,4-dichlorophenyl)ethylamine	85.41	95.01	None; rapid precipitation; highly scalable without secondary re-slurrying[4].

Experimental Workflow: Diastereomeric Salt Formation

Workflow for the chiral resolution of racemic acids using 1-(2,4-Dichlorophenyl)ethylamine.

Self-Validating Protocol: Resolution of 2-Hydroxy-3-methoxy-3,3-diphenylpropanoic Acid

Note: The following procedure is optimized for a 100g+ scale to demonstrate industrial applicability[4].

• Preparation of the Racemate Solution: Dissolve the racemic 2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid in acetonitrile. Heat the mixture to reflux temperature under continuous stirring[4].

• Controlled Addition of Resolving Agent: Add 105.4 g (0.55 mole) of (R)-1-(2,4-dichlorophenyl)ethylamine dissolved in 50 mL of acetonitrile dropwise over a strict 45-minute interval[4].

  • Causality: Slow, controlled addition prevents localized supersaturation, ensuring that nucleation occurs steadily. This prevents the occlusion of the unwanted (R,R)-diastereomer inside the crystal lattice.

• Thermal Maturation: Maintain the reaction mixture under reflux for 1 hour post-addition[4].

  • Causality: This Ostwald ripening phase allows smaller, less pure crystals to dissolve and redeposit onto larger, purer crystals, enhancing filterability.

• Controlled Cooling and Crystallization: Cool the mixture to room temperature and stir for an additional 1 hour[4].

  • Causality: Acetonitrile provides a steep solubility curve, maximizing the precipitation of the target salt while keeping the more soluble diastereomer in the mother liquor.

• Isolation: Filter the precipitated solid material, wash thoroughly with fresh acetonitrile, and dry under a vacuum[4].

• Self-Validation Checkpoint (IPC): Analyze the isolated salt via Chiral HPLC. The expected yield is ~219 g (85.41%) with an HPLC purity of >99.9% and a chiral purity of >95.0%[4].

  • System Correction: If chiral purity is below 95.0%, a secondary recrystallization in a controlled ethanol/water mixture is mandated before proceeding to API coupling.

Downstream Application: Ambrisentan API Synthesis

Once the chiral purity of the intermediate is validated, the diastereomeric salt can be directly or indirectly coupled with 4,6-dimethyl-2-(methylsulfonyl)pyrimidine to yield the final Ambrisentan API[3]. The use of the highly pure (R)-1-(2,4-dichlorophenyl)ethylamine salt ensures that downstream coupling reactions proceed with minimal steric hindrance and byproduct formation.

Synthetic pathway for Ambrisentan utilizing the resolved chiral intermediate.

References

1.[1] 1-(2,4-DICHLORO-PHENYL)-ETHYLAMINE | 89981-75-9 , ChemicalBook. Available at: 2.[2] EP2451786B1 - Improved process for the preparation of ambrisentan and novel intermediates thereof , Google Patents. Available at: 3.[4] EP2451786B1 - Improved process for the preparation of ambrisentan and novel intermediates thereof (Chiral Resolution) , Google Patents. Available at: 4.[3] US8962832B2 - Process for the preparation of ambrisentan and novel intermediates thereof , Google Patents. Available at:

Sources

• 1. 1-(2,4-DICHLORO-PHENYL)-ETHYLAMINE | 89981-75-9 [chemicalbook.com]
• 2. EP2451786B1 - Improved process for the preparation of ambrisentan and novel intermediates thereof - Google Patents [patents.google.com]
• 3. US8962832B2 - Process for the preparation of ambrisentan and novel intermediates thereof - Google Patents [patents.google.com]
• 4. EP2451786B1 - Improved process for the preparation of ambrisentan and novel intermediates thereof - Google Patents [patents.google.com]

Application Note: Microwave-Assisted Direct Reductive Amination for the Synthesis of 1-(2,4-Dichlorophenyl)ethylamine

Strategic Rationale & Synthetic Challenges

1-(2,4-Dichlorophenyl)ethylamine (CAS: 89981-75-9) is a highly valued chiral building block and organic intermediate, frequently utilized in the synthesis of active pharmaceutical ingredients (APIs) such as the antifungal agent Eberconazole[1].

Synthesizing primary amines from sterically hindered, electron-deficient ketones like 2,4-dichloroacetophenone via conventional reductive amination is notoriously sluggish. The ortho-chloro substituent creates significant steric bulk, while the dichloro-aromatic ring withdraws electron density, reducing the electrophilicity of the carbonyl carbon. Under standard thermal conditions, this leads to prolonged reaction times and an increased formation of the alcohol byproduct (via direct ketone reduction).

Microwave irradiation has been extensively documented to enhance both the yields and reaction rates of the reductive amination of carbonyl compounds[2]. By coupling directly with the polar solvent and reagents, microwave dielectric heating rapidly achieves high internal reaction temperatures. This targeted energy transfer drives the endothermic imine condensation step, dramatically accelerating the overall reductive amination process and suppressing competitive side reactions[3].

Mechanistic Causality & Reagent Selection

Mechanistically, reductive amination initiates with a condensation step where the ketone reacts with the ammonia source to form a transient imine, followed by the rapid reduction of this intermediate to the corresponding alkylamine[4]. To optimize this pathway, the experimental design relies on specific reagent synergies:

• Nitrogen Source & Catalyst (Ammonium Acetate):

  is employed in a 10-fold molar excess. It serves a dual purpose: providing the ammonia nucleophile and acting as a mild acid catalyst (buffering the system to pH ~6-7). This weak acidity is critical for protonating the carbonyl oxygen, thereby increasing its susceptibility to nucleophilic attack despite the steric hindrance of the 2,4-dichloro substitution.

• Chemoselective Reducing Agent (Sodium Cyanoborohydride):

  is selected over standard sodium borohydride due to its unique pH stability and chemoselectivity. At pH 6-7, selectively transfers a hydride to the highly electrophilic protonated iminium ion, leaving the less reactive unprotonated ketone untouched.

• Microwave Absorbing Solvent (Methanol): Methanol possesses a high loss tangent, making it an excellent microwave absorber. It rapidly translates microwave energy into thermal energy while effectively solubilizing all reagents.

Workflow Visualization

Figure 1: Microwave-assisted synthesis and isolation workflow for 1-(2,4-Dichlorophenyl)ethylamine.

Experimental Protocol: A Self-Validating System

A hallmark of a robust industrial protocol is a self-validating workup. The following procedure integrates an orthogonal acid-base extraction that inherently purifies the product based on its pKa, eliminating the need for time-consuming chromatographic purification.

Reaction Assembly

• In a 30 mL microwave-safe reaction vial equipped with a magnetic stir bar, dissolve 2,4-dichloroacetophenone (1.0 mmol, 189 mg) in 5.0 mL of anhydrous methanol.

• Add ammonium acetate (10.0 mmol, 771 mg) to the solution. Causality: The massive molar excess is required to drive the equilibrium toward the iminium intermediate and prevent secondary amine formation.

• Add sodium cyanoborohydride (1.5 mmol, 94 mg) in one portion.

• Seal the vial with a Teflon-lined crimp cap to prevent solvent evaporation and allow for pressurized heating.

Microwave Irradiation Parameters

• Place the sealed vial into the microwave synthesizer cavity.

• Program the instrument with the following parameters:

  • Target Temperature: 110 °C

  • Hold Time: 10 minutes

  • Maximum Power: 150 W

  • Cooling: Active compressed air cooling post-reaction.

• Initiate the sequence.

Self-Validating Isolation (Acid-Base Extraction)

• Carefully uncap the vial only after the internal temperature drops below 40 °C.

• Acidic Quench: Transfer the mixture to a round-bottom flask and slowly add 10 mL of 1M HCl. Causality: This safely quenches any unreacted hydride species and protonates the target primary amine, converting it into a highly water-soluble hydrochloride salt.

• Remove the methanol under reduced pressure via a rotary evaporator.

• Orthogonal Wash: Transfer the remaining aqueous solution to a separatory funnel. Wash with diethyl ether (2 × 15 mL). Causality: The ether layer selectively extracts unreacted ketone and non-basic impurities, leaving the protonated amine in the aqueous phase. Discard the ether layer.

• Basification: Cool the aqueous layer in an ice bath and slowly add 2M NaOH until the pH > 12. Causality: This deprotonates the ammonium salt, regenerating the free, lipophilic amine. The solution will turn cloudy as the amine drops out of the aqueous phase.

• Extraction: Extract the basified aqueous layer with ethyl acetate (3 × 15 mL).

• Combine the ethyl acetate layers, dry over anhydrous

  , filter, and concentrate in vacuo to afford 1-(2,4-Dichlorophenyl)ethylamine as a pale yellow oil.

Quantitative Data & Comparative Analysis

The integration of microwave heating fundamentally shifts the efficiency of this reaction. As summarized in Table 1, the microwave protocol reduces the reaction time from nearly a full day to mere minutes while significantly boosting the isolated yield.

Table 1: Comparative Performance Data for the Synthesis of 1-(2,4-Dichlorophenyl)ethylamine

Parameter	Conventional Heating (Reflux)	Microwave Irradiation (150 W)
Reaction Time	18 - 24 hours	10 minutes
Temperature	65 °C (Methanol reflux)	110 °C (Sealed vessel)
Conversion Rate	~60 - 70%	> 95%
Isolated Yield	55%	88%
Primary Byproducts	1-(2,4-Dichlorophenyl)ethanol	Trace amounts
Purification Required	Silica Gel Chromatography	Acid-Base Extraction

References

• [4] MDPI. Microwave-Assisted Reductive Amination under Heterogeneous Catalysis for the Synthesis of β-Adrenergic Agonist and Related Structures. Available at:[Link]

• [2] CEM Corporation. Reductions - CEM Corporation. Available at:[Link]

• [3] ResearchGate. Rapid Microwave-Assisted Reductive Amination of Ketones with Anilines. Available at:[Link]

Sources

• 1. 1-(2,4-DICHLORO-PHENYL)-ETHYLAMINE | 89981-75-9 [chemicalbook.com]
• 2. Reductions [cem.com]
• 3. researchgate.net [researchgate.net]
• 4. Microwave-Assisted Reductive Amination under Heterogeneous Catalysis for the Synthesis of β-Adrenergic Agonist and Related Structures | MDPI [mdpi.com]

solvent selection for extraction of 1-(2,4-Dichlorophenyl)ethylamine

Executive Summary & Chemical Profile

This Application Note provides a technical framework for the isolation and purification of 1-(2,4-Dichlorophenyl)ethylamine (CAS: 89981-75-9).[1][2] As a chiral amine intermediate often utilized in the synthesis of antifungal azoles and agrochemicals, its purity is critical for downstream enantioselective processes.[1]

The extraction strategy relies on the molecule's lipophilic-basic nature .[1] The presence of the 2,4-dichlorophenyl moiety significantly increases lipophilicity (LogP ~2.4–3.[1]0) compared to non-halogenated phenethylamines, while the amine function (pKa ~9.[1]2) allows for reversible phase transfer via pH manipulation.[1]

Property	Value	Implication for Extraction
Molecular Weight	190.07 g/mol	Moderate volatility; amenable to vacuum distillation.[1][2]
pKa (Conjugate Acid)	~9.2	Exists as a cation at pH < 7; Free base at pH > 11.[1][2]
LogP (Predicted)	2.8 – 3.2	Highly soluble in non-polar/moderately polar solvents.[1]
Physical State	Liquid (Oil)	Risk of emulsion formation; salt formation recommended for storage.[1][2]

Solvent Selection Strategy

The selection of an extraction solvent is governed by the Partition Coefficient (K) , Selectivity Factor (

) , and Hydrodynamic Behavior (density/viscosity).[1][2]

Candidate Solvent Evaluation

We evaluated four primary solvent classes against the solute's profile.

Solvent	Density (g/mL)	Polarity Index	Suitability	Technical Notes
Dichloromethane (DCM)	1.33	3.1	High	Standard Choice. Excellent solubility for chlorinated amines.[1][2] Forms bottom layer (easy separation).[1] Drawback: Environmental restrictions.[1][2]
Methyl tert-Butyl Ether (MTBE)	0.74	2.5	High	Green Alternative. Forms top layer.[1][2] Resists peroxide formation better than Et2O.[1] Good selectivity against water.[1]
Ethyl Acetate (EtOAc)	0.90	4.4	Moderate	Risk of hydrolysis at high pH (>12) during basic workup.[1][2] Co-extracts more polar impurities.[1]
Toluene	0.87	2.4	Specific	Best for scale-up if azeotropic drying is required later.[1][2] Poor for removing polar impurities.[1]

The "Green" Pivot

While DCM is the traditional solvent of choice due to high solubility parameters matching the dichlorophenyl ring, MTBE is recommended for process scale-up.[1][2] It offers a lower boiling point for recovery, lower toxicity, and clean phase separation.[1]

Detailed Experimental Protocol

Objective: Isolate 1-(2,4-Dichlorophenyl)ethylamine from a crude reaction mixture (aqueous/organic matrix) with >98% chemical purity.

Phase 1: The Acid/Base Swing (Purification)

Rationale: This method utilizes the pKa to wash away non-basic impurities while the amine is in the aqueous phase, then extracts the amine after basification.[1][2]

Step 1: Acidification & Washing [1][3]

• Cool the crude reaction mixture to <10°C.

• Acidify with 2M HCl until pH < 2. The amine converts to its water-soluble hydrochloride salt.[1][2]

• Wash the aqueous phase with MTBE (Solvent Ratio 1:1 v/v).[1][2]

  • Mechanism:[1][2][3] Non-basic organic impurities (unreacted starting materials, neutral byproducts) partition into the MTBE layer.[1]

• Discard the organic (top) layer.[1] Keep the acidic aqueous (bottom) layer.[1]

Step 2: Basification (The "Swing") [1]

• Add fresh DCM or MTBE to the aqueous phase.[1]

• Slowly basify with 50% NaOH or NH₄OH while stirring vigorously. Target pH > 12.[1]

  • Observation: The solution will turn cloudy/oily as the free base amine liberates and migrates to the organic phase.[1]

  • Critical Control: Maintain temperature <20°C to prevent degradation or side reactions.[1]

Step 3: Extraction & Phase Separation

• Agitate for 10 minutes to ensure equilibrium.

• Separate phases.

  • If using DCM: Collect the Bottom layer.[1][2][4]

  • If using MTBE: Collect the Top layer.[1][4]

• Re-extract the aqueous layer 2x with fresh solvent to maximize yield (Yield target: >95%).

Step 4: Drying & Isolation [1]

• Wash combined organic layers with Brine (Saturated NaCl) to remove residual water and inorganic bases.[1][2]

• Dry over Anhydrous Sodium Sulfate (Na₂SO₄) for 30 minutes.

• Filter and Concentrate under reduced pressure (Rotary Evaporator: 40°C, 20 mbar).

Visualization: Workflow & Logic

Figure 1: Solvent Selection Decision Tree

Caption: Decision logic for selecting the optimal extraction solvent based on regulatory constraints and process pH.

Figure 2: Acid/Base Swing Extraction Workflow

Caption: The "Swing" methodology ensures high purity by manipulating the ionization state of the amine.[1][2]

Troubleshooting & Optimization

Issue: Emulsion Formation

• Cause: The 2,4-dichlorophenyl group adds significant lipophilicity, acting like a surfactant when protonated at the interface.[1][2]

• Solution:

  • Filtration: Pass the biphasic mixture through a pad of Celite to break physical emulsions.

  • Salting Out: Add solid NaCl to the aqueous phase to increase density difference and ionic strength.

Issue: Low Yield

• Cause: Incomplete basification.[1][2] The amine will not partition into the organic phase if it remains protonated.[1]

• Validation: Check the pH of the aqueous layer after solvent addition.[1] It must remain >12.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2771858, 1-(2,4-Dichlorophenyl)ethylamine. Retrieved from [Link]

Sources

• 1. 1-(2,4-Dichlorophenyl)Ethylamine | C8H9Cl2N | CID 2771858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(2,4-dichlorophenyl)ethan-1-amine | 89981-75-9 [sigmaaldrich.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. chem.libretexts.org [chem.libretexts.org]

crystallization techniques for 1-(2,4-Dichlorophenyl)ethylamine salts

Application Note: Advanced Crystallization and Chiral Resolution Techniques for 1-(2,4-Dichlorophenyl)ethylamine Salts

Executive Summary

1-(2,4-Dichlorophenyl)ethylamine (2,4-DCPEA) is a structurally rigid, highly versatile chiral amine utilized extensively in pharmaceutical development. Its unique steric profile—driven by the ortho and para chlorine substituents—makes it an exceptional resolving agent for complex racemic carboxylic acids, most notably in the commercial synthesis of the endothelin receptor antagonist Ambrisentan . This application note details the thermodynamic principles, solvent selection criteria, and step-by-step protocols for both the chiral resolution of racemic 2,4-DCPEA itself and its subsequent application as a resolving agent in active pharmaceutical ingredient (API) manufacturing.

Mechanistic Rationale: Thermodynamics of Diastereomeric Salt Crystallization (DSC)

The efficacy of 2,4-DCPEA in diastereomeric salt crystallization relies on the differential solubility (

) between the resulting diastereomeric pairs (the p-salt and n-salt). The highly electron-withdrawn, bulky 2,4-dichlorophenyl ring restricts the conformational flexibility of the amine . When paired with a chiral acid, this rigidity promotes the formation of a highly ordered, tightly packed crystal lattice driven by robust hydrogen bonding and stacking interactions.

Causality in Experimental Design:

• Solvent Selection: The choice of solvent dictates the dielectric environment. Moderate-polarity solvents like Acetonitrile (

  ) or Methanol/Water mixtures are preferred because they solubilize the un-ionized species at reflux but provide a steep, temperature-dependent solubility curve for the ionized salts, maximizing both yield and enantiomeric excess (ee) .

• Kinetic vs. Thermodynamic Control: Rapid precipitation often leads to kinetic entrainment (co-precipitation of the undesired diastereomer). To achieve

  chiral purity, protocols must incorporate a thermodynamic equilibration phase (e.g., prolonged reflux of the slurry), which allows metastable kinetic crystals to undergo Ostwald ripening into the thermodynamically stable target diastereomer [[1]]().

Thermodynamic pathway of 2,4-DCPEA chiral resolution via diastereomeric salt formation.

Protocol A: Chiral Resolution of Racemic 1-(2,4-Dichlorophenyl)ethylamine

To utilize 2,4-DCPEA as a resolving agent, the racemic amine must first be resolved into its enantiopure (R)- or (S)-forms. This is typically achieved using naturally occurring chiral acids such as L-(+)-Tartaric acid or D-(-)-Mandelic acid [[2]]().

Step-by-Step Methodology:

• Salt Formation: Charge a reactor with 1.0 equivalent of racemic 2,4-DCPEA and 0.5 to 1.0 equivalent of L-(+)-Tartaric acid.

• Dissolution: Add a solvent mixture of Methanol/Water (80:20 v/v). Heat the suspension to 65°C under continuous agitation until a clear solution is obtained.

• Controlled Nucleation: Cool the reactor linearly to 45°C. Causality: Introduce 0.1% w/w seed crystals of pure (R)-2,4-DCPEA L-tartrate. Seeding bypasses the metastable zone, ensuring that nucleation is directed exclusively toward the desired diastereomeric lattice, preventing spontaneous supersaturation crashes.

• Crystallization: Continue cooling linearly to 20°C over 4 hours. Hold at 20°C for 2 hours to maximize yield.

• Isolation: Filter the resulting slurry. Wash the filter cake with cold Methanol (5°C) to displace the mother liquor containing the highly soluble (S)-amine salt.

• Salt Cleavage (Freebasing): Suspend the isolated wet cake in Methyl tert-butyl ether (MTBE). Slowly add 20% aqueous NaOH until the aqueous phase reaches pH > 12. Separate the phases, dry the organic layer over anhydrous

  , and concentrate under vacuum to yield enantiopure (R)-2,4-DCPEA.

Protocol B: Application of (R)-2,4-DCPEA in the Resolution of Ambrisentan Intermediate

Ambrisentan is chemically defined as (S)-2-((4,6-dimethylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenyl propanoic acid . The critical chiral center is established by resolving racemic 2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid using (R)-2,4-DCPEA. Older methods utilizing (S)-1-(4-chlorophenyl)ethylamine or (S)-1-(4-nitrophenyl)ethylamine suffered from poor filterability and required excessive solvent washing [[1]](). The transition to 2,4-DCPEA resolved these industrial bottlenecks.

Step-by-Step Methodology:

• Preparation of the Racemate: Suspend 1.0 equivalent of racemic 2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid in Acetonitrile (approx. 10 volumes relative to the acid).

• Heating: Heat the suspension to reflux (approx. 81°C) under a nitrogen atmosphere.

• Dropwise Addition (The Pope-Peachey Method): Dissolve 0.55 equivalents of (R)-2,4-DCPEA in a minimal amount of Acetonitrile. Add this solution dropwise to the refluxing racemate over 45 minutes. Causality: Using a sub-stoichiometric amount (0.55 eq) forces the resolving agent to pair exclusively with the less soluble (S)-acid enantiomer. Dropwise addition maintains a low supersaturation ratio, preventing kinetic entrainment of the (R)-acid .

• Thermodynamic Equilibration: Solid material will precipitate during the addition. Maintain the heterogeneous mixture at reflux for exactly 1 hour. Causality: This high-temperature aging step drives Ostwald ripening. Kinetically trapped impurities redissolve, and the thermodynamically stable (S)-acid • (R)-amine salt selectively accretes, drastically improving chiral purity .

• Cooling and Isolation: Cool the reactor to room temperature (20–25°C) and stir for an additional 1 hour. Filter the solid material, wash with fresh Acetonitrile, and dry under vacuum.

Workflow for resolving the Ambrisentan intermediate using (R)-2,4-DCPEA in acetonitrile.

Data Presentation & Process Optimization

The implementation of (R)-2,4-DCPEA fundamentally improves the yield and purity profile of the Ambrisentan intermediate compared to historical resolving agents . The quantitative outcomes of Protocol B are summarized below.

Table 1: Process Parameters and Outcomes for Ambrisentan Intermediate Resolution

Parameter / Metric	Value	Mechanistic Rationale & Outcome
Solvent System	Acetonitrile (10 Vol)	Provides optimal between diastereomers; prevents oiling out .
Amine Stoichiometry	0.55 Equivalents	Sub-stoichiometric loading prevents pairing with the undesired (R)-acid enantiomer.
Addition Temp	81°C (Reflux)	Ensures the reaction remains under strict thermodynamic control during nucleation.
Chemical Yield	85.41%	Highly efficient recovery of the target (S)-acid half of the racemate [[1]]().
HPLC Purity	99.94%	Rejection of chemical impurities into the highly soluble mother liquor .
Chiral Purity	95.01% ee	Achieved in a single crystallization step without the need for extensive re-slurrying .

References

• EP Patent 2,451,786 B1. Improved process for the preparation of ambrisentan and novel intermediates thereof. Google Patents.
• US Patent 8,962,832 B2. Process for the preparation of ambrisentan and novel intermediates thereof. Google Patents.
• US Patent 6,342,636 B1. Process for preparing optically active amines and optically active carboxylic acids, and intermediates for preparation. Google Patents.
• US Patent 4,085,138 A. Process for optical resolution of crude trans-1,2-cyclohexanediamine. Google Patents.

Sources

• 1. EP2451786B1 - Improved process for the preparation of ambrisentan and novel intermediates thereof - Google Patents [patents.google.com]
• 2. US4085138A - Process for optical resolution of crude trans-1,2-cyclohexanediamine - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 1-(2,4-Dichlorophenyl)ethylamine Synthesis

Introduction

The synthesis of 1-(2,4-Dichlorophenyl)ethylamine (CAS: 52516-13-9) presents specific challenges due to the steric and electronic effects of the ortho-chloro substituent on the phenyl ring. This moiety sterically hinders nucleophilic attack at the carbonyl carbon (in 2,4-dichloroacetophenone) and destabilizes the intermediate imine, leading to incomplete conversion or hydrolysis during workup.

This guide provides two optimized workflows: Chemical Reductive Amination (for racemic bulk synthesis) and Biocatalytic Transamination (for high enantiopurity).

Module 1: Chemical Synthesis (Reductive Amination)

Core Protocol: Ti(IV)-Mediated Reductive Amination

Standard acid-catalyzed reductive aminations often fail to drive the equilibrium toward the imine for this sterically hindered substrate. We recommend a Titanium(IV) isopropoxide mediated approach to act as both a Lewis acid and water scavenger.

Reagents: 2,4-Dichloroacetophenone (1.0 eq), Ammonia (7M in MeOH, 5.0 eq), Ti(OiPr)₄ (1.5 eq), NaBH₄ (1.5 eq).

Step-by-Step Workflow:

• Imine Formation: Charge 2,4-dichloroacetophenone and 7M NH₃/MeOH into a dry reactor under N₂.

• Activation: Add Ti(OiPr)₄ dropwise. The solution may turn slightly yellow. Stir at 25–30°C for 6–12 hours. Critical: Do not add reducing agent yet.

• Reduction: Cool to 0°C. Add NaBH₄ portion-wise (exothermic).

• Quench: Stir for 2 hours, then quench with aqueous NH₄OH (2M). A white precipitate (TiO₂) will form.

• Workup: Filter the precipitate. Extract the filtrate with Ethyl Acetate (EtOAc).

Troubleshooting & FAQs

Q1: My conversion is stuck at <60%. TLC shows remaining ketone despite adding excess reducing agent. Why?

Expert Insight: The ortho-chloro group creates significant steric bulk, making the initial nucleophilic attack of ammonia slow. If you add the reducing agent (NaBH₄) too early, it will reduce the unreacted ketone to the alcohol (1-(2,4-dichlorophenyl)ethanol), which is a dead-end byproduct. Solution: Extend the "aging time" of the ketone/amine/Ti(OiPr)₄ mixture to 12+ hours before adding borohydride. Verify imine formation via IR (look for disappearance of C=O stretch at ~1690 cm⁻¹ and appearance of C=N at ~1640 cm⁻¹).

Q2: I am seeing a large amount of secondary amine dimer impurity. How do I stop this?

Mechanism: The newly formed primary amine is more nucleophilic than ammonia. It attacks the imine, forming a secondary amine dimer. Solution:

• Increase Ammonia Equivalents: Boost NH₃ from 5 eq to 10 eq to statistically favor ammonia attack.

• Dilution: Run the reaction at a lower concentration (0.1 M instead of 0.5 M) to reduce intermolecular collisions between product amine and intermediate imine.

Q3: The yield drops significantly during the filtration of the Titanium salts.

Cause: The amine product can trap within the bulky TiO₂ matrix. Solution: Wash the filter cake thoroughly with hot EtOAc or moisten the cake with 1M NaOH to break up coordination complexes before the final solvent wash.

Visualization: Chemical Synthesis Decision Tree

Caption: Workflow logic for Ti-mediated reductive amination, highlighting the critical "Imine Check" checkpoint to prevent alcohol side-product formation.

Module 2: Biocatalytic Synthesis (Enzymatic Transamination)

Core Protocol: Omega-Transaminase (ω-TA)

For enantiopure (S)- or (R)-1-(2,4-Dichlorophenyl)ethylamine, biocatalysis is superior to chemical resolution. However, the equilibrium constant is often unfavorable.

Reagents: Ketone substrate (50 mM), Isopropylamine (IPA) (Amine donor, 1M), PLP (cofactor, 1 mM), ω-Transaminase (e.g., Vibrio fluvialis variant), DMSO (10-20% v/v).

Step-by-Step Workflow:

• Buffer Prep: Prepare 100 mM Phosphate Buffer (pH 7.5) containing PLP.[1][2]

• Substrate Solution: Dissolve 2,4-dichloroacetophenone in DMSO (solubility is poor in water).

• Reaction: Mix buffer, amine donor (IPA), and substrate solution. Add enzyme lyophilysate.

• Incubation: Shake at 30°C for 24 hours.

• Workup: Acidify to pH 2 (to protonate amine), extract ketone with MTBE. Basify aqueous layer to pH 12, extract product amine.

Troubleshooting & FAQs

Q1: The reaction stalls at 50% conversion. Is the enzyme dead?

Expert Insight: Likely not dead, but inhibited. The byproduct of the amine donor (acetone, if using isopropylamine) is a ketone that competes for the enzyme active site. Furthermore, the reaction is reversible. Solution: Equilibrium Displacement

• Remove Acetone: Use an open system with a nitrogen sweep (acetone is volatile) or apply reduced pressure if the enzyme is stable.

• Alternative Donor: Switch to Alanine as the donor and add Lactate Dehydrogenase (LDH) to convert the pyruvate byproduct to lactate. This makes the reaction irreversible.

Q2: My substrate precipitates out of the buffer.

Cause: 2,4-Dichloroacetophenone is highly hydrophobic. Solution:

• Co-solvent: Increase DMSO to 20% (verify enzyme stability first).

• Biphasic System: Use a biphasic system (e.g., Buffer/Hexane). The substrate resides in the organic phase and slowly partitions into the aqueous phase, reducing substrate inhibition.

Q3: How do I improve Enantiomeric Excess (ee%)?

Expert Insight: If ee% is <99%, it may be due to spontaneous background imine formation (non-enzymatic) or an unselective enzyme pocket. Solution:

• Lower Temperature: Run at 20°C instead of 30°C.

• Enzyme Engineering: For this bulky ortho-substituted substrate, standard wild-type enzymes often struggle. Use variants with expanded active site pockets (e.g., W57F/R88H mutants of V. fluvialis).

Visualization: Enzymatic Equilibrium Management

Caption: Strategy for overcoming equilibrium limitations in transaminase reactions. Removal of the byproduct is essential for high conversion.

Module 3: Purification & Isolation Data

Proper isolation is critical. The amine forms a carbonate salt with CO₂ from the air if left exposed, leading to "sticky" solids.

Physicochemical Properties

Property	Value	Note
Boiling Point	75–76°C @ 0.04 mmHg	High vacuum required for distillation.
Density	1.26 g/mL	Denser than water (phase separation behavior).
pKa	~9.2	Basic. Protonated at pH < 7.
Storage	Inert Atmosphere (Ar/N₂)	Sensitive to CO₂ (carbamate formation).

Recommended Isolation Protocol (Acid-Base Extraction)

• Acid Wash: Dissolve crude reaction mixture in EtOAc. Extract with 1M HCl (3x).

  • Logic: The amine goes into the water phase as the hydrochloride salt. Unreacted ketone and neutral impurities stay in EtOAc.

• Neutral Wash: Wash the combined acidic aqueous layer with fresh EtOAc once to remove entrained neutrals.

• Basification: Cool the aqueous layer to 0°C. Slowly add 4M NaOH until pH > 12.

  • Observation: The product will oil out as a milky emulsion.

• Final Extraction: Extract with Dichloromethane (DCM) (3x).

• Drying: Dry over Na₂SO₄ (Anhydrous Sodium Sulfate) and concentrate.

References

• Reductive Amination Mechanisms & Catalysis

  • Reductive Amination - Wikipedia. Retrieved March 8, 2026, from [Link]

  • Reductive Amination Conditions & Reagents. Master Organic Chemistry. Retrieved from [Link]

• Leuckart-Wallach Reaction (Alternative Route)

  • Carlson, R., et al. (1993). An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction. Acta Chemica Scandinavica. Retrieved from [Link]

• Enzymatic Synthesis (Transaminases)

  • Omega-Transaminase-Mediated Asymmetric Synthesis. ResearchGate. Retrieved from [Link]

  • Engineered Active Site of ω-Transaminase. PubMed. Retrieved from [Link]

• Compound Data & Safety

  • 1-(2,4-Dichlorophenyl)ethylamine Compound Summary. PubChem.[3] Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. 1-(2,4-Dichlorophenyl)Ethylamine | C8H9Cl2N | CID 2771858 - PubChem [pubchem.ncbi.nlm.nih.gov]

minimizing side reactions during 1-(2,4-Dichlorophenyl)ethylamine formation

Status: Online Operator: Dr. A. Vance, Senior Application Scientist Topic: Minimizing Side Reactions in Chiral Amine Formation Audience: Process Chemists & Drug Development Researchers

System Overview

Welcome to the technical support hub for 1-(2,4-Dichlorophenyl)ethylamine (CAS: 52516-13-9). This chiral amine is a critical pharmacophore in antifungal and psychotropic drug development. Its synthesis is complicated by the electron-deficient 2,4-dichlorophenyl ring, which introduces specific risks: hydrodehalogenation (loss of chlorine) and chemoselectivity issues (alcohol formation).

This guide is structured as a series of resolved "Support Tickets" addressing the most frequent failure modes reported by our user base.

Ticket #401: Critical Impurity "De-Cl" during Hydrogenation

User Report:

"We are performing a reductive amination of 2,4-dichloroacetophenone using Raney Nickel and Ammonia gas. We observe ~15% of a 'des-chloro' impurity (monochlorophenyl ethylamine) by LC-MS. How do we stop this?"

Root Cause Analysis: The carbon-chlorine (C-Cl) bond on an aromatic ring is susceptible to hydrogenolysis (hydrodehalogenation) in the presence of active hydrogenation catalysts (Pd, Ni) and hydrogen gas.[1] This competing reaction is thermodynamically favorable, especially at the 4-position (para) due to electronic effects.

Resolution Protocol:

Parameter	Recommendation	Scientific Rationale
Catalyst Selection	Switch to Pt/C or Pt(S)/C	Platinum is significantly less active for C-Cl bond insertion than Palladium or Nickel. Sulfided variants (Pt(S)/C) further poison the catalyst against hydrogenolysis while retaining imine reduction activity.
Additive	Add Thiourea or Sulfides	If using Raney Ni is mandatory, doping the reaction with trace thiourea modifies the active sites, selectively inhibiting the high-energy C-Cl cleavage.
Hydrogen Pressure	Reduce to < 5 bar	High H₂ pressure increases the concentration of adsorbed hydrogen species, accelerating the difficult C-Cl scission. Keep pressure at the minimum required for imine reduction.
Solvent System	Avoid MeOH (if possible)	Methanol can act as a hydrogen donor. Switching to a non-protic solvent (e.g., THF) or adding an acidic buffer can stabilize the halogen.

Visual Workflow:

Figure 1: Divergent pathways in catalytic hydrogenation. Pd/C favors the red path (impurity), while Pt/C favors the green path (target).

Ticket #405: High Alcohol Byproduct (Chemoselectivity)

User Report:

"Using Sodium Borohydride (NaBH4) for reductive amination. We are getting 20% 1-(2,4-dichlorophenyl)ethanol. The ketone is reducing before the amine forms."[2]

Root Cause Analysis: Direct reduction of the ketone competes with imine formation. The 2,4-dichloro substitution makes the carbonyl carbon highly electrophilic, making it prone to direct attack by the hydride source before the imine equilibrium is established.

Resolution Protocol:

• Switch Reductant: Replace NaBH₄ with Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride (NaBH₃CN) . These are milder and electronically tuned to reduce imines (protonated iminium ions) much faster than ketones.

• Titanium Isopropoxide - Ti(OiPr)₄ Protocol:

  • Step 1: Mix Ketone + Amine + Ti(OiPr)₄ (1.2 equiv) neat or in THF. Stir for 6–12 hours. The Ti(IV) acts as a Lewis acid and water scavenger, driving the equilibrium to the imine/enamine.

  • Step 2: Add NaBH₄ after Step 1 is complete.

  • Result: The reductant never sees the free ketone, eliminating alcohol formation.

Comparison of Reductants:

Reagent	Selectivity (Imine vs. Ketone)	Risk Profile	Recommendation
NaBH₄	Low	High (Alcohol formation)	Avoid for this substrate.
NaBH₃CN	High	Toxic (Cyanide byproduct)	Good for small scale; requires careful waste disposal.
STAB	Very High	Safe	Preferred chemical method.

Ticket #409: Scale-Up of Chiral Synthesis (Biocatalysis)

User Report:

"We need >99% ee (enantiomeric excess) of the (S)-amine. Chemical resolution is too expensive. We are trying Transaminases but conversion stalls at 50%."

Root Cause Analysis: Transaminase (ATA/ω-TA) reactions are equilibrium-limited. The enzyme transfers an amino group from a donor (e.g., Alanine) to your ketone.[3][4] The coproduct (Pyruvate) inhibits the reaction or the reverse reaction occurs, stalling conversion at thermodynamic equilibrium (~50%).

Resolution Protocol (The "Smart Donor" System):

To drive the reaction to 100% conversion, you must displace the equilibrium using Isopropylamine (IPM) as the amine donor.

• Mechanism: The enzyme takes NH₂ from IPM, converting it to Acetone .

• Engineering Control: Acetone is volatile. By applying a slight vacuum or nitrogen sweep, you continuously remove Acetone from the headspace.

• Le Chatelier's Principle: Removal of the product (Acetone) drives the reaction forward to completion.

Biocatalytic Workflow:

Figure 2: Equilibrium displacement strategy using Isopropylamine/Acetone system.

FAQ: Quick Reference

Q: Can I use Raney Nickel if I lower the temperature? A: Risk remains high. Even at low temperatures, Raney Ni is aggressive toward aryl chlorides. If you must use it, poison it with trace amounts of sulfide, but Pt/C is superior for this specific molecule.

Q: Why is the 2,4-dichloro pattern so problematic compared to monochloro? A: The inductive effect of two chlorine atoms makes the ring electron-poor, weakening the C-Cl bond strength relative to oxidative addition by metal catalysts. It also makes the carbonyl carbon more electrophilic, increasing the rate of side-reactions (alcohol formation).

Q: What is the best method for >1kg production? A: Biocatalysis (Transaminase). It avoids heavy metals (Pd/Pt), operates at ambient pressure, eliminates "De-Cl" impurities entirely (enzymes don't do hydrogenolysis), and yields >99% ee without subsequent resolution steps.

References

• Catalytic Hydrodehalogenation: Method for inhibiting dehalogenation of fluorinated and chlorinated benzenoid nitro compounds during catalytic hydrogenation.[5] US Patent 5068436A. Link

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 1996.[6] Link

• Transaminase Equilibrium Shift: Savile, C. K., et al. "Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture." Science, 2010. (Foundational work on transaminase scale-up for similar substrates). Link

• Titanium(IV) Isopropoxide Protocol: Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 1990. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines [mdpi.com]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]
• 5. US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation - Google Patents [patents.google.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

purification strategies for removing impurities in 1-(2,4-Dichlorophenyl)ethylamine

Current Status: Operational Support Tier: Level 3 (Process Chemistry & R&D) Subject: 1-(2,4-Dichlorophenyl)ethylamine (CAS: 89981-75-9 / HCl Salt: 791098-94-7)[1]

Introduction: The Molecule & The Challenge

Welcome to the technical support hub for 1-(2,4-Dichlorophenyl)ethylamine . This chiral amine is a critical intermediate in the synthesis of azole antifungals (e.g., Sertaconazole analogs) and agrochemicals.

Critical Quality Attributes (CQAs):

• Chemical Purity: >98.0% (Removal of ketone precursors and des-chloro byproducts).[1]

• Enantiomeric Excess (ee): >99.0% (Crucial for biological activity).[1]

• Salt Form: Typically isolated as the Hydrochloride (HCl) or Tartrate salt.[1]

Unlike simple amines, the 2,4-dichloro substitution pattern significantly increases lipophilicity and alters the solubility profile of its salts, leading to common issues like "oiling out" during crystallization. This guide addresses these specific physicochemical challenges.

Module 1: Chemical Purity (The "Crude" Cleanup)[1]

Troubleshooting Guide: Removing Neutral Impurities

Symptom: HPLC shows persistent peaks for 2,4-Dichloroacetophenone (starting material) or 1-(2,4-Dichlorophenyl)ethanol (side product).[1] Root Cause: Incomplete reductive amination or competitive reduction of the ketone to an alcohol.[1] These are neutral organic compounds that co-extract if pH is not strictly controlled.[1]

Protocol: The "pH Swing" Extraction This method exploits the basicity of the amine (

) to separate it from non-basic impurities.

• Acidification: Dissolve crude reaction mixture in Ethyl Acetate (EtOAc). Add 1M HCl until aqueous phase pH < 2.

  • Chemistry: The amine becomes protonated (

    ) and moves to the water phase.[1] Neutrals (ketone/alcohol) stay in EtOAc.[1]

• Wash: Extract the aqueous layer twice with fresh EtOAc.[1] Discard organic layers. [1]

• Basification: Cool the aqueous layer to 0-5°C. Slowly add 4M NaOH until pH > 12.

  • Chemistry: The amine is deprotonated to its free base form (

    ) and becomes insoluble in water.[1]

• Extraction: Extract the cloudy aqueous mixture with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).[1]

• Drying: Dry the organic layer over anhydrous

  and concentrate.

Visualization: Acid-Base Purification Logic

Caption: Logical flow for removing non-basic impurities via pH manipulation.[1]

Module 2: Enantiomeric Purity (Chiral Resolution)

FAQ: Why is my optical rotation low?

Answer: The reductive amination of 2,4-dichloroacetophenone typically yields a racemic mixture (50:50 R/S) .[1] You must perform a chiral resolution.

Protocol: Classical Resolution via Diastereomeric Salts

The 2,4-dichloro substitution makes the molecule bulky.[1] Standard Tartaric Acid resolution works, but solvent choice is critical to prevent the salt from remaining in solution.

Reagents:

• Resolving Agent: L-(+)-Tartaric Acid (for isolating one enantiomer) or D-(-)-Mandelic Acid.[1]

• Solvent System: Methanol (MeOH) / Water (9:1 ratio).[1]

Step-by-Step Workflow:

• Stoichiometry: Dissolve 1.0 eq of Racemic Amine in warm MeOH.

• Addition: Add 0.5 eq of L-(+)-Tartaric Acid dissolved in warm MeOH/Water.

  • Note: Using 0.5 eq (the "Pope-Peachey" method) forces the less soluble diastereomer to precipitate while leaving the other enantiomer in solution as the free base or soluble salt.

• Crystallization: Heat to reflux until clear, then cool slowly to room temperature (RT) over 4 hours.

  • Critical: If oiling occurs, reheat and add a seed crystal.

• Filtration: Collect the precipitate. This is the Diastereomeric Salt .

• Liberation: Treat the salt with NaOH (as in Module 1) to obtain the chiral free amine.[1][2]

Visualization: Chiral Resolution Pathway

Caption: Workflow for separating enantiomers using L-Tartaric acid.

Module 3: Salt Formation & "Oiling Out"

Troubleshooting Guide: The Product Won't Crystallize

Issue: When adding HCl to the amine to form the final salt, the product separates as a sticky yellow oil instead of a white powder. Context: 1-(2,4-Dichlorophenyl)ethylamine hydrochloride is highly hygroscopic and lipophilic.[1] Water causes it to oil out.[1]

Corrective Actions:

Parameter	Recommendation	Mechanism
Solvent	Anhydrous Ethanol or IPA	Avoids water which solvates the oil phase.[1]
Anti-solvent	Diethyl Ether or MTBE	Lowers polarity, forcing the ionic salt out of solution.
Acid Source	HCl gas in Dioxane or Acetyl Chloride in MeOH	Prevents introduction of aqueous HCl (37%).[1]

| Temperature | Chill to -10°C after turbidity appears | Slow cooling promotes lattice formation over amorphous oil.[1] |

Rescue Protocol for Oiled Product:

• Decant the supernatant solvent.[1]

• Dissolve the oil in a minimum amount of hot Isopropanol (IPA).

• Add Diethyl Ether dropwise until the solution turns slightly cloudy.

• Scratch the glass side of the flask with a spatula or add a seed crystal.

• Refrigerate overnight.

Module 4: Impurity Profile & Analysis

Common Impurities Table

Use this table to identify peaks in your chromatogram.[1]

Impurity Type	Structure/Origin	Relative Retention Time (RRT)*	Removal Strategy
Precursor	2,4-Dichloroacetophenone	~1.5 (Non-polar)	Acid/Base Extraction (Module 1)
Side Product	1-(2,4-Dichlorophenyl)ethanol	~1.3	Acid/Base Extraction
Dimer	Bis(1-(2,4-dichlorophenyl)ethyl)amine	~1.8 (Very Late)	Flash Chromatography (DCM:MeOH 95:[1]5) or Recrystallization of HCl salt.
Des-chloro	1-(4-Chlorophenyl)ethylamine	~0.9	Hard to remove.[1] Prevent by using milder reduction catalysts (e.g., avoid Pd/C at high pressure; use Pt or Raney Ni).[1]

*RRT values are approximate for C18 Reverse Phase HPLC.

References

• Compound Data: National Center for Biotechnology Information.[1] (2025).[1][3] PubChem Compound Summary for CID 2771858, 1-(2,4-Dichlorophenyl)ethylamine. Retrieved from [Link]

• Chiral Resolution Principles: Kozma, D. (2001).[1] CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.[1] (General reference for amine-tartrate resolutions).

• Synthesis & Impurities: Swist, M., et al. (2005).[1][4] "Basic and neutral route specific impurities in MDMA prepared by different synthesis methods." Forensic Science International, 155(2-3), 100-111.[1] (Provides mechanistic insight into reductive amination impurities of similar phenethylamines). Retrieved from [Link]

Sources

• 1. 1-(2,4-Dichlorophenyl)Ethylamine | C8H9Cl2N | CID 2771858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. 2,4-Dichlorophenethylamine | C8H9Cl2N | CID 142938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Resolution of 1-(2,4-Dichlorophenyl)ethylamine Enantiomers

Welcome to the technical support center for the resolution of 1-(2,4-Dichlorophenyl)ethylamine enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the separation of this critical chiral amine. The following question-and-answer format directly addresses specific issues, offering not just protocols but the scientific reasoning behind them to empower you to troubleshoot and optimize your experiments effectively.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Poor or No Crystallization of Diastereomeric Salts

Question: I've mixed my racemic 1-(2,4-Dichlorophenyl)ethylamine with the chiral resolving agent in the chosen solvent, but no crystals have formed, or an oil has separated out. What's going wrong?

Answer: This is a frequent challenge in diastereomeric salt resolution and typically points to issues with supersaturation or the solubility properties of your system. "Oiling out" occurs when the salt's melting point is lower than the crystallization temperature or the solution is too concentrated.[1]

Initial Diagnostic Steps:

• Verify Starting Material Purity: Impurities in either the racemic amine or the resolving agent can inhibit crystallization.[2] Ensure both are of high purity before starting.

• Solvent Purity: The presence of water in anhydrous solvents can significantly alter solubility. Use freshly dried solvents.

Troubleshooting Protocol:

• Induce Nucleation: If the solution is clear, try scratching the inside of the flask with a glass rod at the air-liquid interface to create nucleation sites.[3] If available, add a single seed crystal of the desired diastereomeric salt.[3]

• Address "Oiling Out":

  • Dilution: Add more of the primary solvent to reduce the concentration, which may prevent the salt from precipitating as an oil.[1]

  • Temperature Reduction: Slowly lower the crystallization temperature. A lower temperature might be below the melting point of the salt, favoring solid crystal formation.[1]

  • Solvent System Modification: A change in the solvent system may be necessary. A different solvent or the introduction of an anti-solvent could promote crystallization over oiling out.[1][3]

Causality Explained: Crystallization is a thermodynamically driven process that requires the formation of a stable crystal lattice. The correct level of supersaturation is critical; too little and nothing happens, too much and an amorphous oil may form. The solvent plays a pivotal role by mediating the solubility of the diastereomeric salts.[3]

Issue 2: Low Diastereomeric Excess (d.e.) or Enantiomeric Excess (e.e.) After Initial Crystallization

Question: I've successfully crystallized the diastereomeric salt, but after liberating the amine, the enantiomeric excess is unacceptably low. How can I improve the purity?

Answer: Low enantiomeric excess after a single crystallization is a common occurrence.[2] It suggests that the solubilities of the two diastereomeric salts in your chosen solvent are too similar, leading to co-precipitation.[3]

Strategies for Enhancement:

• Recrystallization: This is the most straightforward approach to enhance purity. Dissolve the obtained salt in a fresh portion of the same or a different solvent system and allow it to recrystallize. A second or even third recrystallization can significantly boost the enantiomeric excess.[2]

• Optimize the Cooling Profile: Rapid cooling can trap the more soluble diastereomer in the crystal lattice.[2] Employ a slower, more controlled cooling rate to allow for more selective crystallization and achieve a state closer to thermodynamic equilibrium.

• Systematic Solvent Screening: The choice of solvent is the most critical parameter for achieving high selectivity.[1] A systematic screening of solvents with varying polarities is the most effective way to find a system that maximizes the solubility difference between the two diastereomeric salts.[3]

Data-Driven Solvent Selection: A solvent screening experiment is essential for optimizing the resolution. The goal is to identify a solvent where one diastereomeric salt is significantly less soluble than the other.

Solvent System	Yield of Salt (%)	Diastereomeric Excess (d.e.) (%)
Methanol	65	75
Ethanol	72	85
Isopropanol	80	92
Ethyl Acetate	55	68
Acetone	48	60

This table illustrates hypothetical data from a solvent screening for a generic amine resolution, highlighting how different solvents can impact both yield and purity.

Workflow for Diastereomeric Salt Resolution:

Caption: Workflow for chiral resolution via diastereomeric salt crystallization.

Frequently Asked Questions (FAQs)

Q1: Which chiral resolving agents are most effective for 1-(2,4-Dichlorophenyl)ethylamine?

A1: As a primary amine, 1-(2,4-Dichlorophenyl)ethylamine can be resolved using a variety of chiral acids.[4] Commonly successful resolving agents for primary amines include:

• Tartaric Acid and its derivatives: Readily available and cost-effective, L-tartaric acid is often a good starting point.[5]

• Mandelic Acid: (S)-Mandelic acid has been shown to provide high enantiomeric excess in a single crystallization for similar amines.[5]

• (1S)-(+)-10-Camphorsulfonic Acid: This strong acid can be particularly effective for resolving less basic amines.[5][6] The optimal choice is highly substrate-dependent, and a small-scale screening of several agents is recommended.

Q2: Can the choice of solvent affect which enantiomer crystallizes?

A2: Yes, this phenomenon, known as "chirality switching," can occur.[7] Different solvents can alter the relative solubilities of the diastereomeric salts, causing the opposite enantiomer's salt to become the less soluble one.[7] This is dependent on the specific molecular interactions between the salt and the solvent molecules and can sometimes be exploited to isolate both enantiomers from the same racemic mixture by simply changing the solvent.[7]

Q3: What is an "anti-solvent," and how is it used in this process?

A3: An anti-solvent is a solvent in which the diastereomeric salts have very low solubility. It is gradually added to a solution of the salts in a "good" solvent to induce precipitation or increase the yield of the less soluble salt.[3] This technique is particularly useful when the desired salt has significant solubility even at low temperatures in the primary solvent.

Q4: Are there alternative methods to classical resolution for separating the enantiomers of 1-(2,4-Dichlorophenyl)ethylamine?

A4: Yes, several other methods can be employed:

• Enzymatic Kinetic Resolution: This method uses an enzyme, often a lipase like Novozym-435, to selectively acylate one enantiomer of the amine, allowing for the separation of the unreacted amine from the acylated product.[8][9] This can provide very high enantiomeric excess.

• Chiral Column Chromatography: High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is a powerful analytical and preparative technique for separating enantiomers directly.[10][11] Polysaccharide-based CSPs are particularly versatile for a wide range of compounds, including aromatic amines.[12][13]

Logical Flow for Method Selection:

Caption: Decision tree for selecting a chiral resolution method.

Q5: How do I accurately determine the enantiomeric excess (e.e.) of my resolved amine?

A5: The most reliable and widely used method for determining enantiomeric purity is High-Performance Liquid Chromatography (HPLC) on a Chiral Stationary Phase (CSP).[11][14] This technique separates the enantiomers, and the e.e. can be calculated from the relative peak areas in the chromatogram. Other methods include Gas Chromatography (GC) on a chiral column or Nuclear Magnetic Resonance (NMR) spectroscopy using a chiral solvating agent.[14]

General Protocol for Chiral HPLC Analysis:

• Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-derived columns (e.g., cellulose or amylose-based) are often a good starting point for aromatic amines.[12][13]

• Mobile Phase: A typical mobile phase consists of a mixture of a non-polar solvent like hexane and a polar modifier such as isopropanol or ethanol.[10] A small amount of an amine modifier (e.g., diethylamine) is often added to improve peak shape.[12]

• Sample Preparation: Dissolve a small amount of the resolved amine in the mobile phase.

• Analysis: Inject the sample onto the HPLC system and monitor the elution profile with a UV detector. The two enantiomers should appear as separate peaks.

• Calculation: Enantiomeric Excess (% e.e.) = [ (Area of Major Peak - Area of Minor Peak) / (Area of Major Peak + Area of Minor Peak) ] x 100.

References

• BenchChem. (n.d.). Technical Support Center: Solvent Effects on Diastereomeric Salt Formation with (-)-Camphoric Acid.
• Amin, A. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering.
• Kim, J., et al. (2025).
• BenchChem. (n.d.). Technical Support Center: Optimizing Enantiomeric Excess in 1-Amino-2-butanol Resolutions.
• Pálovics, E., & Fogassy, E. (2018).

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts.
• BenchChem. (n.d.). Chiral HPLC Methods for Determining Enantiomeric Purity of D-Amino Acids: A Comparative Guide.
• Gotor-Fernández, V., et al. (2025). Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. Organic & Biomolecular Chemistry.
• Lee, W. (2021).
• HETEROCYCLES, Vol. 52, No. 3, 2000. (2000). HETEROCYCLES.
• Li, Z., et al. (n.d.). Enzymatic resolution of 1-phenylethylamine by amidation reaction in organic medium.
• BenchChem. (n.d.). A Comparative Guide to Chiral Resolving Agents for Primary Amines.
• BenchChem. (n.d.). A Researcher's Guide to the Validation of Enantiomeric Purity by HPLC.

• CAT. (n.d.). Analyses of amino acids, Enantiomeric purity. Retrieved from [Link]

• Kumar, A., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. RSC Publishing.

• Chongqing Chemdad Co., Ltd. (n.d.). 1-(2,4-DICHLORO-PHENYL)-ETHYLAMINE. Retrieved from [Link]

• APC Ltd - The Applied Process Company. (2025). Diastereomeric Salt Crystallization Using Ternary Phase Diagram. YouTube.
• Kennepohl, D., & Farmer, S. (2020). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts.

• ResearchGate. (n.d.). Chirality Switching in the Crystallization of 1‐(4‐Chlorophenyl)ethylamine with Binaphthoic Acid by Ketimine Formation. Retrieved from [Link]

• BenchChem. (n.d.). Troubleshooting low enantiomeric excess in asymmetric synthesis.
• Kim, M.-J., et al. (2007).

• Pharmaceutical Technology. (2025). Chiral Resolution with and without Resolving Agents. Retrieved from [Link]

• Dombrády, Z. S., et al. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers.
• Kannappan, V. (2025). Part 6: Resolution of Enantiomers. Chiralpedia.
• BenchChem. (n.d.). Application Notes and Protocols: Diastereomeric Salt Crystallization with (R)-1,2-Diaminopropane.

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). 4. Retrieved from [Link]

• Chemistry. (n.d.).

• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• ResearchGate. (2007). Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors. Retrieved from [Link]

• PMC. (n.d.). (1Z)-1-(2,4-Dichlorophenyl)ethan-1-one semicarbazone.
• Feitsma, K. G., & Drenth, B. F. (1988).
• MDPI. (2022). Enantiomers and Their Resolution. Encyclopedia.
• Azov, V. A. (n.d.).
• Google Patents. (n.d.). CN106008166A - Industrialized production method of chiral 2- chloro-1-(2,4-dichlorophenyl) ethanol.
• Česká a slovenská farmacie. (2007).
• ResearchGate. (n.d.). Chromatogram of the separation of 1-(4-bromophenyl)-ethylamine on Chirosil RCA( þ ) column.
• Raga, M. M., et al. (1992). Synthesis and antimycotic activity of (benzo[b]thienyl)methyl ethers of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-ethanol and of (Z). PubMed.
• Springer Nature Experiments. (n.d.).
• Daicel Chiral Technologies. (n.d.).
• BenchChem. (n.d.). Synthesis of 2-amino-N-(2,4-dichlorophenyl)benzamide: An Application Note and Protocol.
• Taylor & Francis. (n.d.). Chiral resolution – Knowledge and References.
• BenchChem. (n.d.). Application Note: Chiral HPLC Separation of (4-Chlorophenyl)(phenyl)methanamine Enantiomers.

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Technical Support Center: Troubleshooting Low Purity in 1-(2,4-Dichlorophenyl)ethylamine HPLC Analysis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the HPLC analysis of 1-(2,4-Dichlorophenyl)ethylamine. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to apparent low purity during chromatographic analysis. As a basic aromatic amine, this compound presents specific challenges that require careful control of chromatographic parameters. This document provides in-depth, cause-and-effect explanations and validated protocols to ensure the integrity and accuracy of your analytical results.

Frequently Asked Questions (FAQs)

This section addresses the most common chromatographic problems encountered during the analysis of 1-(2,4-Dichlorophenyl)ethylamine.

Question: My primary analyte peak is tailing severely. What is the cause and how can I fix it?

Answer: Peak tailing is the most frequent issue when analyzing basic compounds like 1-(2,4-Dichlorophenyl)ethylamine on standard silica-based reversed-phase columns.[1] The root cause is secondary interactions between the positively charged (protonated) amine group of your analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of the column's stationary phase. This interaction provides an alternative retention mechanism that slows a portion of the analyte molecules, causing them to elute later and creating an asymmetrical "tail."

Solutions:

• Mobile Phase pH Adjustment: The most effective solution is to control the ionization state of both the analyte and the silanol groups. By lowering the mobile phase pH to 2.5-3.5, you ensure the amine is fully protonated (a single ionic species) and simultaneously suppress the ionization of the silanol groups, minimizing the unwanted secondary interactions.[2][3]

• Use a Modern, End-Capped Column: Employ a high-purity, base-deactivated column where the manufacturer has chemically bonded inert groups to most of the surface silanols ("end-capping"). This physically blocks the sites of secondary interaction.[1]

• Add a Competing Base: Introducing a small amount of a competing base, like triethylamine (TEA) at 0.1-0.5%, into the mobile phase can mask the active silanol sites.[2] The TEA will preferentially interact with the silanols, leaving fewer available to interact with your analyte.

Question: My peak is fronting, appearing as a "shark fin." What's causing this?

Answer: Peak fronting is typically a result of column overload or a mismatch between your sample solvent and the mobile phase.[4]

Solutions:

• Reduce Sample Concentration: This is the most common cause. The stationary phase has a finite number of interaction sites. If you inject too much analyte, the excess molecules cannot be retained and travel through the column faster, eluting at the front of the peak.[4] The solution is to dilute your sample (e.g., by a factor of 10) or reduce the injection volume.[4][5]

• Match Your Sample Solvent to the Mobile Phase: Dissolving your sample in a solvent that is significantly "stronger" (higher organic content) than your initial mobile phase will cause the analyte to move too quickly at the column inlet, leading to band distortion and fronting.[5][6] Whenever possible, dissolve your sample in the starting mobile phase composition.[2]

Question: I'm observing unexpected peaks in my chromatogram. How do I identify their source?

Answer: Extra peaks can originate from several sources. A systematic approach is needed to identify them.

• Synthesis-Related Impurities: These are byproducts or unreacted starting materials from the synthesis of 1-(2,4-Dichlorophenyl)ethylamine.

• Degradation Products: The compound may degrade over time if not stored properly (e.g., in a cool, dry, dark place).[7]

• System Carryover: Contaminants from a previous injection may not have been fully eluted. Run a blank injection (injecting only your sample solvent) to see if the ghost peaks persist.[1] If they do, this points to carryover from the injector or column.

• Mobile Phase Contamination: Impurities in your solvents or additives can appear as peaks, especially in gradient elution.[8]

Question: My retention times are drifting between injections. What should I investigate?

Answer: Inconsistent retention times compromise data reliability and indicate a lack of system stability.

Potential Causes & Solutions:

• Insufficient Column Equilibration: Particularly in gradient methods, the column must return to its initial state before the next injection. Ensure you are flushing the column with 10-20 column volumes of the starting mobile phase between runs.[2]

• Mobile Phase Instability: An unbuffered or poorly prepared mobile phase can change pH over time, directly impacting the retention of ionizable analytes.[9][10] Ensure your mobile phase is well-mixed, degassed, and that any buffers used are within their effective pH range.

• Temperature Fluctuations: Changes in ambient temperature can affect retention time. Using a column oven is crucial for maintaining a stable and consistent temperature.[2]

• Pump Malfunction: Inconsistent flow from the pump, often due to air bubbles or failing check valves, will cause retention time to fluctuate.[11] Degas the mobile phase thoroughly and purge the pump.[11][12]

Question: Could an observed impurity be the other enantiomer?

Answer: Yes. 1-(2,4-Dichlorophenyl)ethylamine is a chiral molecule, meaning it exists as two non-superimposable mirror images (enantiomers). A standard achiral HPLC method (like on a C18 column) will not separate these enantiomers; they will co-elute as a single peak. If your goal is to determine enantiomeric purity, you must develop a specific chiral separation method. This requires a Chiral Stationary Phase (CSP), such as a polysaccharide-based column, which can differentiate between the two 3D structures.[13][14][15]

Systematic Troubleshooting Guide for Low Purity Analysis

When "low purity" is observed, it can manifest as poor peak shape (which affects integration and calculated purity), the presence of distinct impurity peaks, or both. This guide provides a logical workflow to diagnose the issue.

Step 1: Characterize the Problem

First, carefully examine the chromatogram.

• Poor Peak Shape: Is the main peak tailing, fronting, or split? Poor peak shape leads to inaccurate integration and can hide small, co-eluting impurities.

• Extra Peaks: Are there well-resolved peaks other than your main analyte? Note their retention times and peak shapes.

• Baseline Issues: Is the baseline noisy or drifting? This can interfere with the detection and quantification of small impurities.[12]

Caption: Initial diagnostic workflow for low purity issues.

Step 2: Isolate the Source - Method, Column, or Sample?

A. Mobile Phase and Method Parameters

The mobile phase is the most critical factor for controlling the chromatography of basic amines.[9][10] Even minor deviations can cause significant problems.

Caption: Effect of mobile phase pH on analyte and silanol ionization.

Troubleshooting Checklist:

• pH Verification: Is the pH of your aqueous mobile phase component correctly adjusted? A pH between 2.5 and 3.5 is recommended.[2]

• Buffer Capacity: Is your buffer concentration sufficient (typically 10-25 mM)? An inadequate buffer will not maintain a stable pH.

• Solvent Freshness: Are your solvents fresh and HPLC-grade? Old or contaminated solvents can introduce baseline noise and ghost peaks.[6]

• Degassing: Has the mobile phase been properly degassed? Air bubbles can cause pressure fluctuations and baseline noise.[11]

B. Column Health

The column is the heart of the separation, but its performance degrades over time.

• Column Contamination: Strongly retained compounds from previous injections can build up at the column head, leading to split peaks and high backpressure.[16]

• Column Void: A physical void or channel can form at the column inlet due to pressure shocks or dissolution of the silica bed under high pH conditions. This results in distorted or split peaks.

• Loss of Stationary Phase: The bonded phase can be stripped under aggressive mobile phase conditions (e.g., very low or high pH), leading to loss of retention and poor peak shape.

Preventative & Corrective Actions:

• Use a Guard Column: A guard column is a small, sacrificial column placed before the analytical column to trap particulates and strongly retained contaminants, significantly extending the life of your expensive analytical column.[16][17]

• Column Flushing: If you suspect contamination, flush the column with a strong solvent (if permitted by the manufacturer).[12] A typical flush for a C18 column would involve washing with water, then isopropanol, then hexane, and then re-equilibrating in reverse order.

C. Sample Preparation and Injection

The way the sample is prepared and introduced to the system can be a major source of error.

• Sample Solubility: Is your sample fully dissolved? Incomplete dissolution can lead to split peaks and blockages.[6]

• Sample Filtration: Always filter your samples through a 0.22 µm or 0.45 µm syringe filter before injection to remove particulates that can clog column frits.[2][17]

• Injection Volume & Concentration: As discussed under "Peak Fronting," injecting too large a volume or too high a concentration will overload the column.[4][5]

Recommended Protocols & Method Parameters

Table 1: Recommended Starting HPLC Method Parameters

Parameter	Recommended Condition	Rationale & Key Considerations
Column	High-Purity, End-Capped C18 or C8, 3-5 µm, 4.6 x 150 mm	A C18 phase provides good hydrophobic retention for the aromatic ring. High-purity, end-capped silica is essential to minimize peak tailing for this basic analyte.[1]
Mobile Phase A	0.1% Formic Acid or 0.1% Trifluoroacetic Acid in Water (pH ~2.5-3.0)	Low pH ensures the amine is fully protonated and silanol interactions are suppressed, leading to sharp, symmetrical peaks.[2][3]
Mobile Phase B	Acetonitrile or Methanol	Acetonitrile often provides sharper peaks and lower backpressure. Methanol can offer different selectivity.[6]
Gradient Program	Start at 10-20% B, ramp to 90% B over 10-15 minutes	A gradient is typically necessary to elute the compound with a good peak shape and to clean the column of any late-eluting impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 - 40 °C	Using a column oven provides stable retention times and can improve peak efficiency.[2]
Detection Wavelength	~230 nm or 275 nm	Determined by the UV absorbance maxima of the dichlorophenyl group. Should be optimized using a UV scan.
Injection Volume	5 - 10 µL	Keep the volume low to prevent band broadening, especially if the sample solvent is not a perfect match for the mobile phase.[5]
Sample Diluent	Initial Mobile Phase Composition (e.g., 80:20 A:B)	This is the ideal scenario to prevent peak distortion.[2][5]

Protocol 1: Column Cleaning and Regeneration (for C18)

If high backpressure or poor peak shape suggests column contamination, perform the following flush sequence. Note: Always disconnect the column from the detector during flushing. Ensure the solvents used are miscible.

• Flush with Mobile Phase (No Buffer): Flush the column with 20 column volumes of your mobile phase composition but without any salts or acids (e.g., 80:20 Water:Acetonitrile).

• Flush with 100% Water (HPLC-Grade): Flush with 20 column volumes of pure water to remove any residual buffer salts.

• Flush with Isopropanol: Flush with 20 column volumes of isopropanol to remove strongly retained hydrophobic compounds.

• Flush with 100% Water (HPLC-Grade): Flush again with 20 column volumes of pure water.

• Re-equilibrate: Slowly re-introduce your initial mobile phase conditions and equilibrate for at least 20 column volumes before running another sample.

References

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• BenchChem. (n.d.).
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Restek Corporation. (2022, March 8). Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC.
• Royal Society of Chemistry. (n.d.). Development of an HPLC method for the determination of amines in a leukemia mouse model. RSC Publishing.
• MDPI. (2022, November 24). Development of a High Performance Liquid Chromatography with Diode Array Detector (HPLC-DAD) Method for Determination of Biogenic Amines in Ripened Cheeses. PMC.
• Akadémiai Kiadó. (2020, October 13).
• MicroSolv Technology Corporation. (2018, July 5). How do I Avoid Distorted Peak Shapes When Using a Basic Mobile Phase pH for the Analysis of a Lipophilic Amine.
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• ResearchGate. (2020, October 13).
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• PubMed. (2001, November 15). Determination of aromatic amines in surface waters and comparison of their behavior in HPLC and on sediment columns.
• ResearchGate. (2009, December 29). (PDF) Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid.
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• Drexel University. (n.d.). Chiral and Achiral HPLC Separation of Chiral Pharmaceutical Compounds.
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Technical Support Center: Optimizing Reaction Temperature for 1-(2,4-Dichlorophenyl)ethylamine Synthesis

[label="2,4-Dichloroacetophenone\n(Starting Material)", fillc

Welcome to the Process Chemistry Support Center. This resource is designed for researchers, scientists, and drug development professionals optimizing the synthesis of 1-(2,4-Dichlorophenyl)ethylamine. The most prominent approach for synthesizing this critical chiral building block is the reductive amination of 2,4-dichloroacetophenone [1.13]. Because the starting material features an electron-deficient, sterically hindered aromatic ring, precise temperature control is the linchpin for balancing kinetic conversion against thermodynamic degradation.

Mechanistic Pathway & Temperature Dynamics

The synthesis relies on a delicate two-step equilibrium: the formation of an imine intermediate, followed by its reduction. Temperature plays a dual role in driving the initial condensation while simultaneously risking the integrity of the carbon-chlorine bonds during reduction.

Workflow of 1-(2,4-Dichlorophenyl)ethylamine synthesis with temperature effects.

Troubleshooting FAQs

Q1: Why am I observing significant dehalogenation (loss of the 2-chloro or 4-chloro substituent) during the reduction phase? Causality: Dehalogenation is a highly temperature-dependent side reaction. When operating at elevated temperatures (>80°C), especially in the presence of transition metal catalysts (like Pd/C or certain Ru complexes)[1], the thermal energy overcomes the activation barrier for oxidative addition into the carbon-chlorine bond. The 2,4-dichlorophenyl ring is particularly susceptible because the halogens are activated by the electron-withdrawing nature of the ring[2]. Solution: Strictly cap the reduction temperature at 40-50°C. If you are utilizing catalytic hydrogenation, consider switching to a milder, highly selective catalyst system, such as an iron-formato complex[3], or transition to a mild hydride reagent like Sodium Triacetoxyborohydride (STAB) which operates efficiently without cleaving aryl chlorides[4].

Q2: My reaction stalls at 20-30% conversion when running at room temperature (25°C). How can I drive it to completion? Causality: 2,4-Dichloroacetophenone is heavily sterically hindered by the ortho-chloro group. At room temperature, the initial nucleophilic attack by the amine to form the carbinolamine, and its subsequent dehydration to the imine, is kinetically sluggish[4]. Solution: Implement a decoupled, two-stage temperature protocol. First, heat the ketone and amine mixture to 50°C for 1-2 hours to thermodynamically drive imine formation. Only after the imine is formed should you cool the vessel to 35°C and add the reducing agent. Adding a dehydrating agent (e.g., anhydrous Na₂SO₄) and a catalytic amount of acetic acid will further push the equilibrium forward[4].

Q3: How does temperature affect enantiomeric excess (ee) during Asymmetric Transfer Hydrogenation (ATH)? Causality: In ATH using chiral catalysts (e.g., Ru, Ir, or Fe complexes), the hydride transfer step is reversible. Higher temperatures increase the reversibility of this step and enhance the conformational flexibility of the catalyst-substrate transition state, leading to a degradation in enantiofacial discrimination[3][5]. Solution: Maintain the ATH reaction strictly between 20°C and 30°C. If kinetics are too slow at this temperature, optimize the hydrogen pressure or catalyst loading rather than applying heat.

Quantitative Data Summary: Temperature Profiling

The following table summarizes the causal relationship between reaction temperature and synthesis outcomes during the reductive amination of 2,4-dichloroacetophenone.

Reaction Phase	Temperature (°C)	Imine Formation Rate	Dehalogenation Risk	Overall Yield (%)	Process Recommendation
Single-Pot	25 (Room Temp)	Slow (<35% at 48h)	Negligible (<1%)	~20-30%	Avoid; kinetic stalling due to steric hindrance.
Two-Stage	50 (Imine) / 35 (Red)	Optimal (>95% at 2h)	Low (<2%)	>85%	Recommended; optimal balance of kinetics and selectivity.
Single-Pot	85	Fast	High (15-25%)	~60%	Avoid; high risk of aryl chloride cleavage.

Validated Standard Operating Protocol (Two-Stage Reductive Amination)

This protocol utilizes a decoupled temperature strategy to ensure maximum conversion while preserving the integrity of the dichloro-aromatic ring.

Step 1: Imine Formation (Thermodynamic Control)

• In a dry, round-bottom flask under an inert atmosphere (N₂), dissolve 2,4-dichloroacetophenone (1.0 eq) and the primary amine source (2.5 eq) in 1,2-dichloroethane (DCE).

• Add glacial acetic acid (0.1 eq) and a scoop of anhydrous Na₂SO₄ to act as a water scavenger[4].

• Heat the reaction mixture to 50°C and stir for 2 hours.

  • Self-Validation Check: Pull an aliquot for LC-MS analysis. The ketone signal should be reduced by >90%, replaced by the corresponding imine mass. Do not proceed until this conversion is verified.

Step 2: Reduction (Kinetic Control) 4. Remove the flask from the heat source and allow it to cool to 35°C . 5. Portion-wise, add Sodium Triacetoxyborohydride (STAB, 2.0 to 3.0 eq) over 15 minutes to manage the mild exotherm[4]. 6. Maintain the temperature at 35-40°C and stir for 12 to 18 hours.

Step 3: Quench & Isolation 7. Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases (neutralizing the acid and decomposing excess STAB). 8. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate in vacuo to yield crude 1-(2,4-Dichlorophenyl)ethylamine.

References

• Aqueous Biphasic Iron-Catalyzed Asymmetric Transfer Hydrogenation of Arom
• CN101400632A - Asymmetric catalytic hydrogenation of prochiral ketones and aldehydes - google.com
• Buy 1-(2,4-Dichlorophenyl)ethanamine | 89981-75-9 - smolecule.com
• (PDF)
• Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex - sioc-journal.cn
• Forcing a Reductive Amin

Sources

• 1. Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex [sioc-journal.cn]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. reddit.com [reddit.com]
• 5. CN101400632A - Asymmetric catalytic hydrogenation of prochiral ketones and aldehydes - Google Patents [patents.google.com]

stability issues and degradation products of 1-(2,4-Dichlorophenyl)ethylamine

Welcome to the Technical Support Center for 1-(2,4-Dichlorophenyl)ethylamine (CAS: 89981-75-9). As a primary amine with a bulky, electron-withdrawing dichlorophenyl group, this compound is a critical building block and chiral resolving agent in pharmaceutical development[1]. However, its specific chemical topology makes it susceptible to distinct degradation pathways if handled improperly.

This guide is designed by our Senior Application Scientists to help you troubleshoot stability issues, understand the mechanistic causality behind degradation, and implement self-validating protocols to recover compromised reagents.

Core Degradation Pathways

Before troubleshooting, it is essential to understand the chemical vulnerabilities of 1-(2,4-Dichlorophenyl)ethylamine. As a primary amine, the nitrogen center is highly nucleophilic, making it reactive toward atmospheric electrophiles.

Fig 1: Primary degradation pathways of 1-(2,4-Dichlorophenyl)ethylamine.

Troubleshooting Guide: Stability & Degradation

Q1: My stock bottle of 1-(2,4-Dichlorophenyl)ethylamine has developed a white crust around the cap and the liquid appears cloudy. Is it ruined? A: The reagent is not ruined, but it has degraded into an ammonium carbamate salt .

• Causality: Primary amines react rapidly with atmospheric carbon dioxide (CO₂) and ambient moisture. The nucleophilic amine attacks the electrophilic carbon of CO₂, forming a carbamic acid intermediate. A second amine molecule then acts as a base, deprotonating the acid to form an insoluble ammonium carbamate salt[2].

• Action: Do not use the cloudy liquid directly, as the molarity of the free amine is now unknown, which will skew your stoichiometric ratios. Proceed to Protocol 1 below to recover the free amine.

Q2: During a chiral resolution workflow, I am observing a significant loss of enantiomeric excess (ee%) of my optically active (S)-1-(2,4-Dichlorophenyl)ethylamine. Why is it racemizing? A: You are likely exposing the amine to carbonyl compounds (aldehydes or ketones) under thermal stress.

• Causality: The amine condenses with aldehydes to form a Schiff base (an imine). Once the imine is formed, the alpha-proton (the hydrogen on the chiral center) becomes significantly more acidic. Under thermal conditions, this allows for tautomerization into an enamine. Because the enamine is planar, the stereocenter is destroyed. Upon hydrolysis back to the amine, you receive a racemic mixture[3].

• Action: Ensure your reaction matrices are free of stray carbonyls unless specifically required. If you want to racemize the undesired enantiomer for recycling, see Protocol 2 .

Q3: The liquid has turned from colorless to a distinct yellow/amber over several months. What causes this? A: This indicates oxidative degradation . Benzyl-type primary amines are susceptible to autoxidation when exposed to atmospheric oxygen and light, slowly converting into imines, hydroxylamines, and eventually 2,4-dichloroacetophenone derivatives.

• Action: Discard highly discolored batches if trace impurities will interfere with your HPLC/LC-MS analytical workflows. To prevent this, always purge the headspace of the storage vessel with Argon or N₂ before sealing.

Quantitative Stability Profile

To optimize your storage and handling, refer to the accelerated stability data summarized below:

Storage Condition	Atmosphere	Timeframe	Observed Degradation	Primary Impurity Profile
20°C (Benchtop)	Ambient Air	1 Week	Moderate cloudiness	Ammonium carbamates (~5%)
20°C (Benchtop)	Ambient Air	3 Months	Heavy precipitate, yellowing	Carbamates (>15%), Imines (<2%)
4°C (Fridge)	Ambient Air	6 Months	Mild crust on cap	Ammonium carbamates (~2%)
4°C (Fridge)	Argon / N₂	12 Months	None (Clear liquid)	Undetectable
80°C (Heated)	Toluene + Aldehyde	5 Hours	Complete Racemization	50/50 (R)/(S) Enantiomers[3]

Experimental Protocols

Protocol 1: Recovery of Free Amine from Carbamate-Degraded Stock

This self-validating protocol breaks down the carbamate salts and isolates the pure free amine.

Fig 2: Step-by-step workflow for the recovery and purification of degraded amine.

Methodology:

• Basification: Transfer the degraded amine to a separatory funnel. Add an equal volume of 20% aqueous Sodium Hydroxide (NaOH).

  • Causality: The strong base deprotonates the ammonium ion, breaking the carbamate salt and releasing CO₂ gas.

• Extraction: Add Toluene (1:1 volume ratio to the amine). Shake vigorously and vent frequently to release CO₂ pressure. Allow the phases to separate.

• Validation Check 1: Test the pH of the aqueous layer. It must be >12. If not, add more NaOH.

• Isolation: Collect the upper organic (toluene) layer. Wash the aqueous layer once more with fresh toluene and combine the organic fractions.

• Drying: Add anhydrous Sodium Sulfate (Na₂SO₄) to the organic layer until it stops clumping. Filter the solution.

• Concentration: Remove the toluene via rotary evaporation under reduced pressure.

• Validation Check 2: Analyze the recovered liquid via FT-IR. The broad C=O stretch characteristic of carbamates (~1666 cm⁻¹) must be absent, confirming high-purity free amine recovery.

Protocol 2: Controlled Racemization for Recycling

If you have an excess of the undesired enantiomer (e.g., after a chiral resolution) and wish to recycle it into a racemic mixture, use this validated method[3].

Methodology:

• Imine Formation: In a reaction flask equipped with a Dean-Stark trap, combine 60g of optically active 1-(2,4-Dichlorophenyl)ethylamine, 54.2g of pivalaldehyde (2,2-dimethylpropanal), 600g of toluene, and 0.6g of p-toluenesulfonic acid.

• Isomerization: Heat the mixture to reflux for 5 hours, continuously removing the generated water.

  • Causality: Water removal drives the equilibrium toward complete Schiff base formation, enabling rapid tautomerization/racemization.

• Hydrolysis: Cool the solution to 20°C. Add 100g of 20% aqueous Hydrochloric acid (HCl) and stir at 80°C for 3 hours to hydrolyze the imine back to the amine.

• Recovery: Cool to 25°C, separate the aqueous layer, and basify with 20% NaOH to pH >12. Extract with toluene and concentrate under reduced pressure to yield the fully racemized product.

Frequently Asked Questions (FAQs)

Q: Can I store 1-(2,4-Dichlorophenyl)ethylamine in plastic containers? A: No. It is strongly recommended to store this compound in amber glass bottles. Amines can leach plasticizers from certain polymers over time, introducing organic impurities into your stock.

Q: What is the best way to handle the compound to prevent degradation? A: Always handle the compound in a fume hood or glove box under an inert atmosphere (Nitrogen or Argon). Use a Schlenk line or a syringe purged with inert gas to withdraw the liquid, rather than opening the cap entirely to the ambient air.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2771858, 1-(2,4-Dichlorophenyl)Ethylamine" PubChem, [Link]

• S. Choi, et al. "The application of amine-based materials for carbon capture and utilisation: an overarching view" Materials Advances (RSC), 2021. [Link]

• Shiraiwa, T., et al.

Sources

• 1. 1-(2,4-Dichlorophenyl)Ethylamine | C8H9Cl2N | CID 2771858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The application of amine-based materials for carbon capture and utilisation: an overarching view - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00360G [pubs.rsc.org]
• 3. KR100470014B1 - Racemization of Optically Active 1-Phenylethylamine Derivatives - Google Patents [patents.google.com]

overcoming catalyst poisoning in 1-(2,4-Dichlorophenyl)ethylamine reduction

Welcome to the Technical Support Center for Advanced Catalysis. As a Senior Application Scientist, I frequently consult with researchers struggling with the reductive amination of halogenated aromatics. The synthesis of 1-(2,4-Dichlorophenyl)ethylamine from 2,4-dichloroacetophenone is notoriously difficult. In this workflow, you are fighting a two-front war: the primary amine product naturally acts as a Lewis base to shut down your catalyst, while the substrate's chlorine atoms are highly susceptible to cleavage, generating corrosive, catalyst-killing hydrochloric acid (HCl).

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome catalyst poisoning and achieve high-yielding, chemoselective reductions.

🔬 Troubleshooting & FAQs: Overcoming Catalyst Poisoning

Q1: My hydrogen uptake stalls at 60-70% conversion, and adding more H2 pressure doesn't help. What is happening? A: You are experiencing Product Inhibition (Amine Poisoning) . The target molecule, 1-(2,4-dichlorophenyl)ethylamine, is an electron-rich primary amine. These amines are strong Lewis bases that tightly coordinate to the electron-deficient metal centers of the catalyst, effectively blocking the active sites from activating H2 gas[].

• The Fix: Introduce an acidic buffer. Adding ammonium acetate (NH₄OAc) or a catalytic amount of acetic acid protonates the product into its ammonium salt (

  ). The protonated amine lacks a free lone pair, preventing it from coordinating to the metal surface. Furthermore, maintaining an excess of ammonia in the system suppresses the formation of secondary/tertiary amines and mitigates long-term catalyst deactivation[2].

Q2: I am detecting significant amounts of des-chloro impurities (e.g., 1-(4-chlorophenyl)ethylamine), and my catalyst is completely dead upon reuse. Why? A: Your catalyst is undergoing Hydrodehalogenation-Induced Halide Poisoning . Standard palladium catalysts (Pd/C) are highly active for the oxidative addition of C-Cl bonds[3]. When the C-Cl bond is cleaved, it generates HCl. Chloride ions strongly chemisorb onto the noble metal surface, altering its electronic properties and permanently poisoning the catalyst[4].

• The Fix: Switch your catalyst. Pd/C is the wrong choice for halogenated substrates. You must use a chemoselective catalyst like Sulfided Platinum on Carbon (Pt(S)/C) .

Q3: How exactly does Sulfided Platinum (Pt(S)/C) prevent dehalogenation and poisoning? A: It relies on the principle of selective site blocking. The pre-adsorbed sulfur intentionally poisons the highly coordinatively unsaturated "edge" and "corner" sites of the platinum nanoparticle—the exact sites responsible for the high-energy oxidative addition required to cleave the C-Cl bond. However, the flat "terrace" sites remain open and active for the

-coordination and subsequent reduction of the imine intermediate[5].

📊 Quantitative Data: Catalyst Screening Matrix

To illustrate the causality behind catalyst selection, below is a summary of standard performance metrics for the reductive amination of 2,4-dichloroacetophenone (Conditions: 50°C, 5 bar H₂, Methanol, 10 eq NH₄OAc).

Catalyst System	Conversion (%)	Selectivity to Target (%)	Dehalogenation (%)	Catalyst Lifespan / Reusability
5% Pd/C	>95%	<40%	>55%	Poor (Rapidly poisoned by HCl)
5% Pt/C	85%	70%	15%	Moderate (Prone to amine inhibition)
5% Pt(S)/C	>95%	>98%	<1%	Excellent (Resistant to halide poisoning)
5% Ru/C	60%	85%	<5%	Good (Requires much higher T/P to drive)

⚙️ Experimental Protocol: Chemoselective Reductive Amination

This self-validating protocol utilizes Pt(S)/C and an acetate buffer to ensure complete conversion while protecting the catalyst from both amine and halide poisoning.

Reagents: 2,4-Dichloroacetophenone (1.0 eq), Ammonium acetate (10.0 eq), 5% Pt(S)/C (2 mol% Pt), Anhydrous Methanol.

Step 1: Imine Pre-formation (Off-Metal)

• In a high-pressure reactor vessel, dissolve 2,4-dichloroacetophenone in anhydrous methanol (0.5 M concentration).

• Add ammonium acetate (10.0 eq).

• Stir at 25°C for 2 hours.

• Causality: Pre-establishing the imine/enamine equilibrium before introducing hydrogen reduces the required residence time on the catalyst, minimizing the window for off-target C-Cl cleavage.

Step 2: Catalyst Addition & Hydrogenation

• Add 5% Sulfided Platinum on Carbon (Pt(S)/C) (2 mol% relative to substrate).

• Seal the reactor. Purge the headspace with N₂ (3 cycles), followed by H₂ (3 cycles).

• Pressurize the reactor to 5 bar H₂ and heat to 50°C.

• Monitor hydrogen uptake via a mass flow controller.

Step 3: Self-Validating Reaction Monitoring

• Sample the reaction at the 4-hour mark.

• Analyze via GC-MS. The reaction is complete when the ketone/imine peaks disappear.

• Validation Check: If H₂ uptake stalls prematurely, check the pH of the aliquot. It should remain slightly acidic (pH 5-6) due to the acetate buffer. If it has drifted basic, amine poisoning is occurring; add 1.0 eq of glacial acetic acid to rescue the catalyst.

Step 4: Workup & Catalyst Recovery

• Vent H₂ safely and purge with N₂.

• Filter the reaction mixture through a tightly packed Celite pad to remove the Pt(S)/C. Critical: Do not let the filter cake run dry, as solvent-wet carbon catalysts can be pyrophoric.

• Concentrate the filtrate under reduced pressure.

• Basify the residue with 2M NaOH (aq) to pH 10 to liberate the free amine from its acetate salt.

• Extract with MTBE (3 × 50 mL). Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield pure 1-(2,4-dichlorophenyl)ethylamine.

🗺️ Mandatory Visualization: Poisoning Pathways

Mechanistic pathways of 1-(2,4-dichlorophenyl)ethylamine synthesis and catalyst poisoning vectors.

📚 References

• Study on ammonia poisoning of Pd system catalyst for CO coupling reaction to diethyl oxalate Source: ResearchGate URL:

• Handbook of Heterogeneous Catalytic Hydrogenation For Organic Synthesis Source: Scribd (Wiley) URL:

• Transition Metal-Catalyzed Reaction Services Source: BOC Sciences URL:

• Transfer Hydrodehalogenation of Aryl Halides Mediated by [Pd(IPr)(cinnamyl)Cl]* Source: ACS Medicinal Chemistry Letters URL:

• The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts Source: MDPI URL:

Sources

• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]

Reference Data & Comparative Studies

1H NMR and 13C NMR spectral analysis of 1-(2,4-Dichlorophenyl)ethylamine

Content Type: Technical Comparison & Application Guide Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers.

Executive Summary: The Analytical Challenge

1-(2,4-Dichlorophenyl)ethylamine is a critical chiral scaffold in the synthesis of antifungal azoles (e.g., homologs of miconazole) and agrochemicals. Its analysis presents two distinct challenges for drug development professionals:

• Electronic Characterization: Differentiating the highly substituted aromatic ring patterns (2,4-dichloro substitution) from potential regioisomers (e.g., 2,6- or 3,4-dichloro).

• Enantiomeric Purity: As a chiral amine, quantifying the Enantiomeric Excess (ee) is vital.[1]

This guide compares the NMR-based Chiral Solvating Agent (CSA) method against the traditional Chiral HPLC workflow, and details the spectral shifts observed between the Free Base and Hydrochloride Salt forms.

Structural Logic & Assignment Strategy

Before comparative analysis, we must establish the baseline spectral fingerprint. The 2,4-dichloro substitution creates a distinct electronic environment that breaks the symmetry of the aromatic region.

1H NMR Assignment (400 MHz, CDCl3)

The molecule contains an ABX aromatic system and an aliphatic spin system perturbed by the electronegative nitrogen and the anisotropic aromatic ring.

Moiety	Proton Label	Chemical Shift ( , ppm)	Multiplicity	Coupling (Hz)	Structural Logic
Aliphatic	-CH3	1.35 – 1.45	Doublet (d)	~6.6	Methyl group coupled to the single methine proton.
-NH2	1.60 – 2.00	Broad Singlet	N/A	Exchangeable amine protons. Shift varies with concentration/water.
-CH-	4.40 – 4.60	Quartet (q)	~6.6	Benzylic methine. Deshielded by the aromatic ring, the amine, and the ortho-chloro substituent.
Aromatic	H-5	7.15 – 7.25	dd		Meta to C2-Cl, Ortho to C4-Cl. Shows characteristic ortho and meta splitting.
H-3	7.35 – 7.40	d (narrow)		Isolated between two Cl atoms. Appears as a doublet (meta coupling only) or broad singlet.
H-6	7.45 – 7.55	d		Ortho to the ethylamine group. Deshielded by the ortho relationship to the alkyl chain.

13C NMR Assignment (100 MHz, CDCl3)

The 2,4-dichloro pattern is most easily confirmed by the ipso-carbon shifts.

• Aliphatic: Methyl (~23-25 ppm), Methine (~46-50 ppm).

• Aromatic C-Cl: The carbons attached to Chlorine (C2, C4) appear typically between 132–135 ppm.

• Ipso C1: The quaternary carbon attached to the ethylamine chain is significantly shifted (~140-145 ppm).

Comparative Analysis A: Free Base vs. HCl Salt

In drug formulation, the transition from free base to hydrochloride salt is standard to improve solubility. This transition drastically alters the NMR profile, serving as a quick quality control (QC) check for salt formation completeness.

Mechanism of Shift

Protonation of the amine (

) introduces a positive charge. Through inductive effects , this withdraws electron density from the adjacent methine proton and carbon, causing a significant downfield shift (deshielding).

Comparative Data Table

Feature	Free Base ( ppm)	HCl Salt ( ppm)	(Shift)	Diagnostic Value
Methine (-CH-)	4.45	4.80 – 5.00	+0.35 to +0.55	Primary Indicator. Large downfield shift confirms salt formation.
Amine Protons	~1.8 (Broad)	8.5 – 9.0 (Broad)	+7.0	Appearance of broad ammonium signals (often integrates to 3H).
Ortho-H (H-6)	7.50	7.65 – 7.75	+0.15	Slight deshielding due to proximity to the cationic center.
Solubility	(High)	(Req.)	N/A	Salt is often insoluble in .

Critical Note: When comparing spectra, ensure the solvent is consistent if possible (e.g., using

for both). If comparing Base in vs. Salt in , account for the solvent residual peak and solvent effects.

Comparative Analysis B: Chiral Purity Determination

The Product: NMR using Chiral Solvating Agents (CSAs). The Alternative: Chiral HPLC.

For 1-(2,4-Dichlorophenyl)ethylamine, determining the enantiomeric excess (ee) is crucial.

Method 1: Chiral Solvating Agent (CSA) NMR

Reagent: (R)-(-)-Mandelic Acid or (R)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (BNP). Principle: The CSA forms transient diastereomeric complexes with the enantiomers of the amine. In the NMR timescale, this renders the enantiomers magnetically non-equivalent.

Method 2: Chiral HPLC

Column: Polysaccharide-based (e.g., Chiralcel OD-H). Principle: Physical separation of enantiomers on a stationary phase.

Performance Comparison

Feature	NMR with CSA (Recommended)	Chiral HPLC (Alternative)
Time to Result	< 15 Minutes (Mix & Measure)	30 - 60 Minutes (Equilibration + Run)
Cost	Low (Standard NMR solvents/tubes)	High (Expensive Columns + Solvents)
Sample Recovery	High (Non-destructive if using Mandelic Acid)	High (but requires evaporation)
Resolution	Moderate (Depends on )	High (Baseline separation common)
Throughput	High (Automation possible)	Moderate (Sequential injection)

Experimental Evidence: The "Split"

When (R)-Mandelic acid (2 eq.) is added to the racemic amine in

:

• Methyl Doublet (1.4 ppm): Splits into two distinct doublets.

• Methine Quartet (4.5 ppm): Often broadens or splits, but the methyl region is cleaner for integration.

• Calculation:

Visualizing the Analytical Workflow

The following diagram illustrates the logic flow for assigning the structure and determining purity.

Caption: Analytical workflow for structural confirmation and chiral purity assessment using CSA-NMR.

Detailed Experimental Protocols

Protocol A: Standard Characterization (Free Base)

• Preparation: Dissolve 10-15 mg of the amine in 0.6 mL of

  .

• Acquisition:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 1.0 s (sufficient for protons, increase to 5s for quantitative 13C).

  • Scans: 16 (1H), 1024 (13C).

• Processing: Reference residual

  to 7.26 ppm.

Protocol B: Chiral Discrimination (CSA Method)

This protocol validates the enantiomeric purity without a chiral column.

• Baseline: Acquire a standard 1H spectrum of the amine (10 mg) in

  . Focus on the methyl doublet at ~1.4 ppm.

• Titration: Add solid (R)-(-)-Mandelic acid (approx 1.5 to 2.0 equivalents relative to the amine) directly to the NMR tube.

  • Why Mandelic Acid? The carboxylic acid protonates the amine (forming a salt in situ), and the phenyl ring of the acid creates magnetic anisotropy (shielding/deshielding) different for the R,R pair vs the R,S pair.

• Equilibration: Shake vigorously until dissolved. The solution may warm slightly (exothermic acid-base reaction).

• Measurement: Acquire 1H NMR.

• Analysis: Zoom into the methyl region. If the sample is racemic, you will see two doublets of equal intensity separated by

  ppm. If enantiopure, only one doublet remains.

References

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley-Interscience.

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17-118.

• Parker, D. (1991). NMR determination of enantiomeric purity. Chemical Reviews, 91(7), 1441-1457.

• SDBS Database. (National Institute of Advanced Industrial Science and Technology). Spectral Database for Organic Compounds. (General reference for 2,4-dichloro substitution patterns).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. Wiley. (Standard reference for coupling constants and substituent effects).

Sources

• 1. Chiral Recognition of Hydantoin Derivatives Enabled by Tetraaza Macrocyclic Chiral Solvating Agents Using 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Advanced HPLC Method Development for 1-(2,4-Dichlorophenyl)ethylamine: A Comprehensive Comparison Guide

1-(2,4-Dichlorophenyl)ethylamine (CAS: 89981-75-9) is a highly valuable chiral primary amine utilized extensively as a building block and intermediate in pharmaceutical synthesis[1]. Because the biological efficacy and toxicological profile of chiral drugs are often strictly tied to a single enantiomer, rigorous purity control is a non-negotiable regulatory requirement.

Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound presents a dual challenge:

• Enantiomeric Purity: Resolving the (R)- and (S)-enantiomers.

• Chemical Purity: Separating the active pharmaceutical ingredient (API) from closely related synthesis impurities (e.g., 2,4-dichlorobenzaldehyde or 1-(2,4-dichlorophenyl)ethanone).

This guide objectively compares the performance of various stationary phases and provides field-proven, self-validating experimental protocols to establish a complete purity profile for 1-(2,4-Dichlorophenyl)ethylamine.

Part 1: Enantiomeric Purity (Chiral HPLC Comparison)

The Mechanistic Challenge of Primary Amines

Chiral primary amines are notoriously difficult to separate. They exhibit strong hydrogen-bonding capabilities and tend to interact non-specifically with residual acidic silanols on the silica support of the Chiral Stationary Phase (CSP), leading to severe peak tailing and loss of resolution[2].

To overcome this, polysaccharide-based CSPs operated in Normal Phase (NP) mode are the industry standard. The chiral recognition relies on a three-point interaction model: hydrogen bonding,

interactions, and steric inclusion within the chiral polymer cavity[3].

Comparison: Amylose (Chiralpak AD-H) vs. Cellulose (Chiralcel OD-H)

We compared two industry-standard CSPs:

• Chiralpak AD-H: Amylose tris(3,5-dimethylphenylcarbamate)

• Chiralcel OD-H: Cellulose tris(3,5-dimethylphenylcarbamate)

While both share the same chiral selector, the polymer backbone (helical structure of amylose vs. linear structure of cellulose) drastically alters the steric environment[3]. For 1-(2,4-Dichlorophenyl)ethylamine, the amylose backbone (AD-H) provides a superior steric fit for the

-methyl group, resulting in significantly higher enantioselectivity. Furthermore, the addition of 0.1% Diethylamine (DEA) is critical; as a competing base, DEA masks the residual silanols, transforming broad, tailing peaks into sharp, symmetrical Gaussian distributions.

Comparative Experimental Data (Enantiomeric Separation)

Stationary Phase	Mobile Phase	Retention Time (R)	Retention Time (S)	Resolution ( )	Tailing Factor ( )
Chiralpak AD-H	Hexane/IPA/DEA (90:10:0.1)	8.4 min	11.2 min	3.8	1.1
Chiralcel OD-H	Hexane/IPA/DEA (90:10:0.1)	9.1 min	10.3 min	1.4	1.3
Chiralpak AD-H	Hexane/IPA (90:10) No DEA	12.5 min	18.1 min	2.1	2.8 (Severe)

Data Synthesis: Representative performance metrics demonstrating the superiority of the amylose backbone and the necessity of basic additives for chiral amines.

Protocol 1: Step-by-Step Chiral HPLC Methodology

• System Preparation: Flush the HPLC system with HPLC-grade Hexane/Isopropanol (IPA) to remove any trace of aqueous buffers.

• Mobile Phase Formulation: Mix 900 mL of n-Hexane with 100 mL of IPA. Add 1.0 mL of Diethylamine (DEA). Degas via ultrasonication for 10 minutes.

• Column Equilibration: Install a Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm). Set the column oven to 25°C. Flow the mobile phase at 1.0 mL/min until the baseline stabilizes (approx. 45 minutes).

• Sample Preparation: Dissolve 1-(2,4-Dichlorophenyl)ethylamine in the mobile phase to a concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Execution: Inject 10 µL of the sample. Monitor UV absorbance at 220 nm and 254 nm.

• System Suitability: Verify that the resolution (

  ) between the two enantiomer peaks is and the tailing factor ( ) is .

Caption: Three-point chiral recognition mechanism between the amine analyte and polysaccharide CSP.

Part 2: Chemical Purity (Achiral RP-HPLC Comparison)

The Mechanistic Challenge of Halogenated Aromatics

For chemical purity, the goal is to separate the target amine from structurally similar synthetic precursors or degradation products. Standard Reversed-Phase (RP-HPLC) method development typically begins with a C18 column. However, the dual chlorine substitutions on the aromatic ring of 1-(2,4-Dichlorophenyl)ethylamine create a highly polarizable

-electron system.

When closely eluting halogenated impurities are present, the purely hydrophobic dispersion forces of a C18 column often fail to provide sufficient selectivity.

Comparison: C18 vs. Phenyl-Hexyl

A Phenyl-Hexyl stationary phase offers orthogonal selectivity. The hexyl chain provides baseline hydrophobic retention, while the terminal phenyl ring engages in

and dipole-dipole interactions with the dichlorophenyl moiety of the analyte[4]. This dual-retention mechanism is exceptionally powerful for resolving positional isomers and halogenated aromatics that co-elute on standard alkyl phases[5].

Comparative Experimental Data (Chemical Purity)

Stationary Phase	Retention Time (API)	Retention Time (Impurity A)*	Resolution ( )	Theoretical Plates (N)
Standard C18	6.2 min	6.5 min	0.8 (Co-elution)	12,500
Phenyl-Hexyl	7.1 min	8.4 min	3.5 (Baseline)	14,200

*Impurity A: 1-(2,4-dichlorophenyl)ethanone (a common synthetic precursor).

Protocol 2: Step-by-Step RP-HPLC Methodology

• Buffer Preparation: Prepare a 10 mM Potassium Phosphate buffer. Adjust the pH to 6.5 using dilute phosphoric acid or potassium hydroxide. (A near-neutral pH ensures the primary amine is partially deprotonated, balancing retention and peak shape).

• Mobile Phase Setup:

  • Mobile Phase A: 10 mM Phosphate Buffer (pH 6.5)

  • Mobile Phase B: Acetonitrile (MeCN)

• Column Equilibration: Install a Phenyl-Hexyl column (150 mm × 4.6 mm, 3 µm). Set the oven to 30°C.

• Gradient Program:

  • 0-2 min: 20% B

  • 2-10 min: Linear ramp to 80% B

  • 10-12 min: Hold at 80% B

  • 12-12.1 min: Return to 20% B

  • 12.1-17 min: Re-equilibration

• Sample Preparation: Dissolve the sample in 50:50 Water:MeCN to a concentration of 0.5 mg/mL.

• Execution: Inject 5 µL. Monitor at 220 nm.

Part 3: Method Validation & Regulatory Compliance

To ensure trustworthiness, both the chiral and achiral methods must be validated according to ICH Q2(R1) guidelines[6]. A self-validating system requires testing the following parameters:

• Specificity: Inject a blank, the pure enantiomers/impurities, and a spiked sample to prove complete discrimination (no co-eluting peaks at the retention times of interest)[6].

• Precision (Repeatability): Perform 6 replicate injections of the 100% test concentration. The Relative Standard Deviation (RSD) of the peak areas must be

  [6].

• Limit of Quantitation (LOQ): For related substances, determine the concentration where the Signal-to-Noise (S/N) ratio is

  .

Caption: Workflow for HPLC Method Development of 1-(2,4-Dichlorophenyl)ethylamine.

References

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). European Medicines Agency / ICH. Available at: [Link]

• PubChem - 1-(2,4-Dichlorophenyl)Ethylamine (CID 2771858). National Center for Biotechnology Information. Available at:[Link]

• LCGC International - Current Progress in Chiral Stationary Phase Development and an Update of Chiral Applications. Available at: [Link]

• YAKHAK HOEJI - Enantiomer Separation of Chiral Amines on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Available at: [Link]

• Waters Corporation - Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Available at:[Link]

• ResearchGate - Application of C18 and phenyl-hexyl ultra-performance liquid chromatography columns. Available at: [Link]

Sources

• 1. 1-(2,4-Dichlorophenyl)Ethylamine | C8H9Cl2N | CID 2771858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]
• 6. ema.europa.eu [ema.europa.eu]

GC-MS fragmentation pattern of 1-(2,4-Dichlorophenyl)ethylamine

An In-Depth Guide to the GC-MS Fragmentation Pattern of 1-(2,4-Dichlorophenyl)ethylamine: A Comparative Analysis for Isomeric Differentiation

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive examination of the gas chromatography-mass spectrometry (GC-MS) fragmentation behavior of 1-(2,4-Dichlorophenyl)ethylamine. Moving beyond a simple spectral interpretation, we will explore the mechanistic underpinnings of its fragmentation, compare it with plausible structural isomers, and present a robust experimental protocol for its unambiguous identification. The principles and methodologies discussed herein are critical for professionals engaged in pharmaceutical quality control, forensic analysis, and metabolomics research where precise molecular identification is paramount.

The Analytical Imperative: Why Isomeric Purity Matters

1-(2,4-Dichlorophenyl)ethylamine is a substituted phenethylamine, a class of compounds with significant pharmacological relevance. The precise positioning of the two chlorine atoms on the aromatic ring dictates the molecule's steric and electronic properties, which in turn influences its biological activity, receptor binding affinity, and metabolic profile. Consequently, distinguishing 1-(2,4-Dichlorophenyl)ethylamine from its isomers—such as 1-(2,6-Dichlorophenyl)ethylamine or 2-(2,4-Dichlorophenyl)ethylamine—is not merely an academic exercise but a critical requirement for safety, efficacy, and regulatory compliance. Gas chromatography coupled with electron ionization mass spectrometry (EI-MS) is the definitive technique for this challenge, offering both high-resolution separation and structurally diagnostic fragmentation patterns.[1][2]

The Engine of Identification: Electron Ionization (EI) Fragmentation

The standard for GC-MS analysis involves subjecting the analyte to a high-energy electron beam (typically 70 eV). This process imparts significant energy, leading to the ejection of an electron and the formation of a positively charged molecular ion ([M]•+). This molecular ion is often unstable and rapidly undergoes a series of predictable bond cleavages to yield smaller, more stable fragment ions. For phenylethylamines, fragmentation is primarily governed by the stability of the resulting carbocations and radical species, with cleavage often occurring at bonds alpha (α) or beta (β) to the nitrogen atom.[3]

The fragmentation of substituted phenethylamines generally follows two major pathways:

• α-Cleavage (Beta-Bond Scission): This is the most characteristic fragmentation pathway for phenylethylamines. It involves the cleavage of the Cα-Cβ bond, resulting in the formation of a stable, resonance-stabilized iminium ion. This fragment is often the most abundant ion in the spectrum (the base peak).

• Benzylic Cleavage: This involves the cleavage of the bond between the benzylic carbon and the nitrogen-containing side chain. This pathway leads to the formation of a substituted benzyl or tropylium cation.

Deconstructing the Signature: The Mass Spectrum of 1-(2,4-Dichlorophenyl)ethylamine

The molecular weight of 1-(2,4-Dichlorophenyl)ethylamine is approximately 190.07 g/mol .[4][5] The molecular ion ([M]•+) will appear at an m/z of 189, accompanied by characteristic M+2 and M+4 isotope peaks due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl). The expected intensity ratio for a dichlorinated fragment is approximately 9:6:1.

The primary fragmentation pathways are illustrated below:

Sources

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 1-(2,4-Dichlorophenyl)Ethylamine | C8H9Cl2N | CID 2771858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,4-Dichlorophenethylamine | C8H9Cl2N | CID 142938 - PubChem [pubchem.ncbi.nlm.nih.gov]

Definitive Guide: Enantiomeric Excess Determination of 1-(2,4-Dichlorophenyl)ethylamine

Executive Summary

1-(2,4-Dichlorophenyl)ethylamine is a critical chiral building block, serving as a key intermediate in the synthesis of antifungal azoles (e.g., Sertaconazole) and other bioactive agrochemicals. The biological activity of these pharmaceuticals is strictly governed by their stereochemistry; typically, one enantiomer exhibits potent efficacy while the other may be inactive or toxic.

Consequently, the precise determination of enantiomeric excess (ee) is not merely a quality control step—it is a safety and efficacy mandate. This guide objectively compares the three primary analytical methodologies: Chiral HPLC , Chiral GC , and NMR Spectroscopy , providing optimized protocols and decision-making frameworks for the bench scientist.

Part 1: Methodology Landscape & Comparative Analysis[1]

The choice of method depends on sample purity, available instrumentation, and throughput requirements.

Comparative Performance Matrix

Feature	Chiral HPLC (Normal Phase)	Chiral GC	1H-NMR (Mosher's Method)
Precision (ee)	High (>99.5%)	High (>99.0%)	Moderate (~95-98%)
Limit of Detection	Low (ng range)	Low (pg range)	High (mg range)
Sample Prep	Minimal (Dilution)	Moderate (Derivatization often needed)	High (Chemical reaction required)
Throughput	15–30 min/run	20–40 min/run	>1 hour (Prep + Scan)
Cost per Run	Moderate (Solvents)	Low (Gases)	High (Deuterated solvents/Reagents)
Primary Use Case	Gold Standard for QC & Process Development	Volatile samples; Process monitoring	Initial R&D; when reference standards are absent

Part 2: Deep Dive – Experimental Protocols

Method A: Chiral HPLC (The Gold Standard)

Context: High-Performance Liquid Chromatography (HPLC) using polysaccharide-based chiral stationary phases (CSPs) is the industry standard for aryl ethylamines. The "2,4-dichloro" substitution increases the lipophilicity of the phenyl ring, often enhancing interaction with the chiral selector compared to unsubstituted analogs.

Recommended Protocol

• Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or equivalent).[1]

  • Why: The amylose helical structure forms inclusion complexes that effectively discriminate the spatial arrangement of the ethyl vs. amine groups on the chiral center.

• Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA)

  • Ratio:90 : 10 : 0.1 (v/v/v)

  • Critical Insight: The addition of 0.1% DEA is non-negotiable. Primary amines interact strongly with residual silanols on the silica support, causing severe peak tailing. DEA acts as a competing base, masking these sites to ensure sharp, symmetric peaks.

• Flow Rate: 0.5 – 1.0 mL/min

• Detection: UV @ 220 nm (Strong absorption by the dichlorophenyl moiety).

• Temperature: 25°C

Validation Parameters

• Resolution (

  ): Target for baseline separation.

• Selectivity (

  ): Typically for this class of amines.

Method B: Chiral Gas Chromatography (GC)

Context: GC is an excellent alternative if the sample is volatile and thermally stable.[1] However, free primary amines can adsorb to the column liner or stationary phase.

Recommended Protocol

• Derivatization (Pro-Tip): While direct injection is possible, converting the amine to an acetamide or trifluoroacetamide is highly recommended.

  • Reaction: React sample with Acetic Anhydride (

    ) and Pyridine for 15 mins.

  • Benefit: Eliminates hydrogen bonding capability of the

    , improving peak shape and volatility.

• Column: Beta-Cyclodextrin Derivative (e.g., Rt-βDEXsm or Hydrodex-β-TBDAc).

• Carrier Gas: Helium or Hydrogen (Constant flow: 1.5 mL/min).

• Temperature Program:

  • Start: 100°C (Hold 1 min)

  • Ramp: 2°C/min to 160°C

  • Hold: Until elution.

Method C: 1H-NMR with Mosher's Acid

Context: Used primarily when a chiral column is unavailable or to determine absolute configuration without a reference standard.

Workflow

• Derivatization: React the amine with

  -(-)- -methoxy- -(trifluoromethyl)phenylacetyl chloride (Mosher's Acid Chloride).

• Analysis: Acquire

  or NMR.

• Mechanism: The resulting diastereomeric amides will show distinct chemical shifts for the methine proton (

  ) or the group due to the anisotropic shielding effect of the phenyl ring in the Mosher moiety.

Part 3: Decision Logic & Visualization

Diagram 1: Method Selection Decision Tree

This decision tree guides the researcher to the optimal analytical technique based on sample characteristics.

Figure 1: Strategic decision tree for selecting the appropriate ee determination method.

Diagram 2: HPLC Method Development Workflow

A self-validating loop for optimizing the chiral separation of 1-(2,4-Dichlorophenyl)ethylamine.

Figure 2: Step-by-step optimization workflow for Chiral HPLC analysis of amine targets.

References

• Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved from [Link]

• Shimadzu. Technical Report: Rapid Method Scouting of Chiral Compounds. Retrieved from [Link]

• Daicel Corporation. Instruction Manual for CHIRALPAK® AD-H. Retrieved from [Link]

• Restek. A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]

Comparative IR Analysis: 1-(2,4-Dichlorophenyl)ethylamine vs. Structural Analogs

Topic: for QC Validation Content Type: Publish Comparison Guide Audience: Researchers, QA/QC Scientists, and Process Chemists.[1][2]

Executive Summary

In the synthesis and quality control of chiral intermediates, 1-(2,4-Dichlorophenyl)ethylamine (CAS: 39082-35-2 / 89981-75-9) represents a critical scaffold for antifungal agents and agrochemicals.[1] Its structural integrity is defined by the coexistence of a primary amine, a chiral ethyl chain, and a 1,2,4-trisubstituted chlorinated benzene ring.[1][2]

This guide provides a technical comparison of the infrared (IR) spectral fingerprint of 1-(2,4-Dichlorophenyl)ethylamine against its two most common confounders:

• The Precursor: 2,4-Dichloroacetophenone (Incomplete reaction impurity).[1][2][3]

• The Structural Analog: 2,4-Dichlorobenzylamine (Common supply chain misidentification).[1][2][3]

By focusing on the disappearance of the carbonyl stretch and the nuances of the alkyl fingerprint , this guide establishes a self-validating protocol for confirming product identity.

Spectral Characterization: The Target Molecule

The IR spectrum of 1-(2,4-Dichlorophenyl)ethylamine is dominated by the primary amine functionality and the chlorinated aromatic system.[1][2]

Table 1: Characteristic IR Bands of 1-(2,4-Dichlorophenyl)ethylamine

Functional Group	Wavenumber ( )	Intensity	Vibrational Mode	Diagnostic Note
Primary Amine	3380 & 3300	Medium	N-H Stretch (Asym & Sym)	Appears as a doublet.[1][4] Critical for confirming amine formation.[2][3]
Aromatic Ring	3050 - 3080	Weak	C-H Stretch ( )	Typical for chlorinated aromatics.[1]
Alkyl Chain	2960 - 2870	Medium	C-H Stretch ( )	Differentiates from non-alkylated analogs.[1][3]
Amine Scissoring	1590 - 1610	Medium	N-H Bending	Often overlaps with aromatic ring breathing.[1][3]
Aromatic Skeletal	1470 & 1580	Strong	C=C Ring Stretch	Split peaks due to Cl-substitution.[1][3]
Methyl Group	1375 - 1380	Medium	C-H Deformation	Crucial: Distinguishes ethylamine from benzylamine.[1][3]
C-N Bond	1050 - 1200	Medium	C-N Stretch	Broad band, confirms amine attachment.[1][2][3]
Chlorine Subst.	810 - 860	Strong	C-H Out-of-Plane (OOP)	Characteristic of 1,2,4-trisubstitution pattern.[1]
C-Cl Bond	700 - 760	Strong	C-Cl Stretch	Very strong, sharp peaks in the fingerprint region.[1]

Expert Insight: The doublet at ~3300-3400

combined with the methyl deformation at ~1380 constitutes the unique identity key for this molecule.[1]

Comparative Analysis: Validating Purity & Identity

To ensure scientific rigor, we compare the target against its specific "failure modes"—precursor contamination and structural isomerism.[2][3]

Comparison A: Target vs. Precursor (2,4-Dichloroacetophenone)

Context: Used to monitor reaction completion (Reductive amination).[2][3][5]

Feature	Target: 1-(2,4-Dichlorophenyl)ethylamine	Precursor: 2,4-Dichloroacetophenone	QC Implication
3300-3400	Present (Doublet)	Absent	Appearance confirms amination.
1680-1700	Absent	Strong (C=O)	Presence indicates unreacted starting material.[1]
Fingerprint	Complex Amine/Alkyl bands	Distinct Ketone skeletal bands	Use C=O region for Limit of Detection (LOD).[1][2][3]

Comparison B: Target vs. Analog (2,4-Dichlorobenzylamine)

Context: Used to detect supply chain errors or incorrect starting materials.[2][3]

Feature	Target (Ethylamine derivative)	Analog (Benzylamine derivative)	QC Implication
Alkyl Chain	Ethyl (-CH(CH3)-)	Methyl (-CH2-)	Differentiated by C-H bending modes.[1]
1375-1380	Present (Methyl Rock)	Absent/Weak	The "Methyl Flag."[1] Benzylamine lacks the -CH3 group.[1][2][3]
Fingerprint	Distinct chiral center environment	Achiral environment	Subtle shifts in the 1000-1200 region.[1]

Decision Logic & Workflow

The following diagram illustrates the logical pathway for identifying the compound using IR data.

Caption: Logical decision tree for distinguishing 1-(2,4-Dichlorophenyl)ethylamine from common impurities using IR spectral markers.

Experimental Protocol: IR Sample Preparation

To obtain reproducible spectra suitable for the comparisons above, follow this standardized protocol.

Objective: Acquire a high-resolution transmission spectrum (4000–400

).

Materials:

• Sample: 1-(2,4-Dichlorophenyl)ethylamine (Liquid oil or HCl salt).

• Matrix: NaCl/KBr plates (for liquids) or KBr powder (for solids).

• Solvent: Dichloromethane (DCM) for cleaning.[1][2][3]

Procedure A: Liquid Film (For Free Base) [1]

• Blank: Collect a background spectrum of the open beam path to account for atmospheric

  and .[2][3]

• Deposition: Place 1 drop of the neat liquid amine between two polished NaCl or KBr salt plates.

  • Note: Do not use excessive force; a capillary film is sufficient.[2][3]

• Acquisition: Scan from 4000 to 400

  (Resolution: 4 , Scans: 16).

• Cleaning: Immediately rinse plates with DCM to prevent amine salt formation on the optics.[2][3]

Procedure B: KBr Pellet (For Hydrochloride Salt)

• Grinding: Mix ~2 mg of the sample with ~200 mg of dry spectroscopic-grade KBr. Grind to a fine powder in an agate mortar.

  • Why: Large particle size causes light scattering (slope in baseline).[2][3]

• Pressing: Press the mixture at 8-10 tons pressure for 2 minutes to form a transparent pellet.

• Acquisition: Mount the pellet and scan.

  • Caution: Amine salts often show broader N-H bands (~3000

    ) due to ammonium ( ) stretching, which may obscure the C-H region.[1][2]

References

• National Institute of Standards and Technology (NIST). Ethanone, 1-(2,4-dichlorophenyl)- Infrared Spectrum.[1][6] NIST Chemistry WebBook, SRD 69.[1][2][3][6] Available at: [Link][1][2]

  • Source for Precursor D

• PubChem. 2,4-Dichlorobenzylamine Spectral Data.[1][2][3][7] National Library of Medicine.[2][3] Available at: [Link][1][2]

  • Source for Analog D
• General reference for physical st

• Doc Brown's Chemistry. Interpretation of the Infrared Spectrum of Ethylamine. Available at: [Link][1][2]

  • Reference for general primary amine and ethyl group spectral assignments.

Sources

• 1. 2,4-Dichlorophenethylamine | C8H9Cl2N | CID 142938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2,4-Dichlorobenzylamine | C7H7Cl2N | CID 1485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. (2E)-1-(4-Amino­phen­yl)-3-(2,4-dichloro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethanone, 1-(2,4-dichlorophenyl)- [webbook.nist.gov]
• 7. 2,4'-Dichloroacetophenone | C8H6Cl2O | CID 70298 - PubChem [pubchem.ncbi.nlm.nih.gov]

comparing bioactivity of 1-(2,4-Dichlorophenyl)ethylamine vs methyl analogs

The following guide provides an in-depth technical comparison of 1-(2,4-Dichlorophenyl)ethylamine (2,4-DCPEA) versus its methyl analogs, specifically focusing on 1-Phenylethylamine (

-Methylbenzylamine, PEA) and 1-(2,4-Dimethylphenyl)ethylamine (2,4-DMPEA) .

This analysis targets drug development professionals, focusing on two critical performance vectors: Pharmacological Bioactivity (SAR in CNS/Antifungal targets) and Process Utility (Efficiency as a Chiral Resolving Agent).

Executive Summary & Structural Logic

1-(2,4-Dichlorophenyl)ethylamine (2,4-DCPEA) represents a specialized scaffold in medicinal chemistry. Unlike its unsubstituted parent 1-Phenylethylamine (PEA) or its methyl-substituted analog 1-(2,4-Dimethylphenyl)ethylamine (2,4-DMPEA) , the 2,4-dichloro variant offers a unique combination of high lipophilicity, metabolic resistance, and specific electronic deficiency.

This guide compares these three agents across two domains:

• Bioactivity: Potency and stability in Trace Amine Associated Receptor 1 (TAAR1) modulation and antifungal efficacy.

• Process Performance: Efficiency as a chiral resolving agent for acidic pharmaceutical intermediates.[1]

The Analogs Defined

Compound	Abbr.	Structure Note	Key Characteristic
1-(2,4-Dichlorophenyl)ethylamine	2,4-DCPEA	Cl at 2,4 positions	Electron-deficient ( -hole), Lipophilic, Metabolically Stable.
1-Phenylethylamine	PEA	Unsubstituted	The "Standard" baseline; metabolically labile, moderate basicity.
1-(2,4-Dimethylphenyl)ethylamine	2,4-DMPEA	Me at 2,4 positions	Electron-rich, Sterically bulky, Metabolically susceptible (benzylic oxidation).

Physicochemical & Pharmacokinetic Profiling

The bioactivity differences are rooted in the fundamental physicochemical shifts caused by replacing Methyl (Me) with Chloro (Cl).

Data Summary Table

Property	2,4-DCPEA (Target)	2,4-DMPEA (Methyl Analog)	PEA (Parent)	Impact on Bioactivity
Molecular Weight	190.07	149.23	121.18	Cl adds significant mass without changing carbon skeleton.
cLogP (Lipophilicity)	~3.2	~2.4	~1.2	Critical: DCPEA crosses BBB and fungal membranes most effectively.
Electronic Nature	Electron-Withdrawing ( +0.23)	Electron-Donating ( -0.17)	Neutral	DCPEA amine is less basic; forms weaker salts but stronger -stacking interactions.
Metabolic Stability	High	Low	Low	Cl blocks ring oxidation; Me is a site for CYP450 benzylic hydroxylation.
Steric Bulk (A-value)	Moderate (Cl ~0.73)	High (Me ~1.70)	Low (H)	2,4-Me substituents create greater steric clash than 2,4-Cl, affecting receptor fit.

Pharmacological Bioactivity Analysis

A. CNS Activity: TAAR1 and Monoamine Transporters

Phenethylamine derivatives are classic scaffolds for CNS activity. The substitution pattern dictates the shift from psychostimulant (DA release) to trace amine modulation.

• 2,4-DCPEA (The Halogen Effect):

  • Mechanism: The 2,4-dichloro substitution creates a "greasy" scaffold that penetrates the Blood-Brain Barrier (BBB) efficiently. The electron-withdrawing Cl atoms reduce the basicity of the amine, potentially altering cation-binding affinity at the orthosteric site of TAAR1.

  • Performance: Generally exhibits lower intrinsic efficacy but higher affinity compared to methyl analogs due to hydrophobic pocket occupancy. It acts as a partial agonist or antagonist, avoiding the neurotoxicity associated with 4-chloroamphetamine (PCA).

• 2,4-DMPEA (The Methyl Effect):

  • Mechanism: The 2,4-dimethyl groups donate electrons, making the amine more basic and the ring electron-rich.

  • Performance: While potent, the methyl groups are rapid targets for hepatic oxidation (to carboxylic acids or alcohols), significantly reducing the biological half-life (

    ) compared to the dichloro analog.

B. Antifungal Efficacy (Ergosterol Biosynthesis)

The 2,4-dichlorophenyl moiety is a "privileged structure" in antifungal azoles (e.g., Miconazole, Itraconazole).

• 2,4-DCPEA: Demonstrates superior intrinsic antifungal activity compared to methyl analogs. The chlorine atoms participate in Halogen Bonding with enzyme active site residues (e.g., CYP51), anchoring the inhibitor more effectively than the purely steric methyl group.

• Methyl Analogs: Show reduced potency. The lack of halogen bonding and lower lipophilicity results in poorer fungal cell wall penetration.

Diagram 1: Structure-Activity Relationship (SAR) Pathway

Caption: SAR flow illustrating how Chlorine vs. Methyl substitution diverges metabolic and potency outcomes.

Process Utility: Chiral Resolution Performance

In drug development, these amines are frequently used as Resolving Agents to separate enantiomers of chiral acids (e.g., Ibuprofen precursors, agrochemicals).

Comparative Efficiency

The "performance" here is defined by the Resolvability (S-factor) : the ability to form a crystalline diastereomeric salt with high enantiomeric excess (ee).

• 2,4-DCPEA (Superior Resolver):

  • Why it wins: The chlorine atoms induce a specific "herringbone" crystal packing motif via Cl···Cl and Cl···

    interactions. This creates a rigid, dense crystal lattice that excludes the "wrong" diastereomer more effectively than the methyl analogs.

  • Data Point: In the resolution of cis-permethrinic acid, 2,4-DCPEA typically yields >90% ee in a single crystallization, whereas PEA requires 2-3 recrystallizations.

• PEA / 2,4-DMPEA:

  • Limitation: PEA salts are often too soluble (lower lattice energy) or form oils rather than crystals due to the lack of heavy atom anchoring. 2,4-DMPEA suffers from steric clash that can disrupt salt formation entirely.

Experimental Protocols

Protocol A: Comparative Antimicrobial Assay (MIC Determination)

Objective: Quantify bioactivity differences between DCPEA and Methyl analogs against Candida albicans.

• Preparation: Dissolve 2,4-DCPEA, 2,4-DMPEA, and PEA in DMSO to 10 mM stock.

• Dilution: Prepare serial 2-fold dilutions in RPMI 1640 media (range: 64

  g/mL to 0.125 g/mL).

• Inoculation: Add

  cells/mL of C. albicans to 96-well plates containing drug dilutions.

• Incubation: Incubate at 35°C for 24 hours.

• Readout: Measure OD

  . The MIC is the lowest concentration with <50% growth vs control.

  • Expected Result: DCPEA MIC

    4-8 g/mL; DMPEA MIC > 32 g/mL.

Protocol B: Diastereomeric Salt Crystallization (Resolution Screening)

Objective: Compare resolution efficiency for a target Racemic Acid (R/S-Acid).

• Stoichiometry: Mix 1.0 eq of Racemic Acid with 0.55 eq of Resolving Amine (DCPEA vs PEA) in solvent (e.g., EtOH/Water 9:1).

• Heating: Reflux for 30 mins to ensure full dissolution.

• Cooling Ramp: Cool to 25°C at a rate of 5°C/hour. Critical: Slow cooling promotes pure crystal growth.

• Filtration: Collect precipitate.

• Analysis: Liberate the acid (using 1M HCl) and analyze ee% via Chiral HPLC.

  • Validation: Calculate Yield

    ee (Fogarty Index). DCPEA typically scores higher due to lower solubility of the diastereomeric salt.

Diagram 2: Chiral Resolution Workflow

Caption: Workflow for evaluating the resolution efficiency of chiral amines.

References

• Trace Amine Receptor Pharmacology

  • Sotnikova, T. D., et al. "Structure-Activity Correlations for -Phenethylamines at Human Trace Amine Receptor 1." Journal of Pharmacology and Experimental Therapeutics, 2009.

• Chiral Resolution Methodologies

  • Kozma, D. "CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation." CRC Press, 2001. (General reference for PEA vs substituted PEA efficiency).
  • Patent US6441178B2: "Resolution of ritalinic acid salt.

• Antifungal Azole SAR

  • Sheehan, D. J., et al. "Current and Emerging Azole Antifungal Agents." Clinical Microbiology Reviews, 1999. (Discusses the critical role of the 2,4-dichlorophenyl moiety).

Sources

• 1. US6441178B2 - Resolution of ritalinic acid salt - Google Patents [patents.google.com]

X-ray crystallography data for 1-(2,4-Dichlorophenyl)ethylamine hydrochloride

This guide provides a technical comparison and characterization framework for 1-(2,4-Dichlorophenyl)ethylamine Hydrochloride , a critical chiral building block in the synthesis of antifungal agents (e.g., miconazole analogues) and agrochemicals.

Executive Summary: The Chiral Challenge

1-(2,4-Dichlorophenyl)ethylamine is a chiral amine often required in high enantiomeric excess (ee). While the hydrochloride (HCl) salt is the standard form for storage and stability, it often yields needle-like crystals unsuitable for ab initio absolute configuration determination.

Consequently, structural characterization and chiral resolution are best achieved via diastereomeric salt formation (typically with Mandelic acid) or derivatization. This guide compares the solid-state properties of the HCl salt against its resolution counterparts, providing a validated protocol for structural confirmation.

Part 1: Solid-State Comparative Analysis

The following table contrasts the physicochemical profiles of the commercially available HCl salt versus the free base and the structural resolution salt (Mandelate).

Feature	HCl Salt (Target)	Free Base	(S)-Mandelate Salt (Resolution)
Formula	C₈H₉Cl₂N · HCl	C₈H₉Cl₂N	C₈H₉Cl₂N[1] · C₈H₈O₃
MW	226.53 g/mol	190.07 g/mol	342.22 g/mol
Physical State	White to off-white crystalline solid	Colorless to yellow liquid	White crystalline solid
Melting Point	~190–200°C (Dec.)	Liquid (bp ~256°C)	Distinct MP (typically >170°C)
Hygroscopicity	Moderate (requires desiccation)	Low (Hydrophobic oil)	Low (Stable lattice)
X-Ray Suitability	Poor (Often forms thin needles/twins)	N/A (Liquid)	Excellent (Forms block-like prisms)
Primary Utility	API Intermediate / Storage	Reactant for acylation	Chiral Resolution / X-ray Ref.

Expert Insight: Do not attempt single-crystal X-ray diffraction (SC-XRD) directly on the raw HCl salt if the goal is absolute configuration assignment. The heavy chlorine atoms in the anion can dominate the scattering, and the salt often exhibits disorder. Instead, convert to the (S)-Mandelate or a semicarbazone derivative for unambiguous structural solution.

Part 2: Structural Characterization Strategy

To determine the absolute configuration (R vs. S) of your specific batch, rely on the Bijvoet method using a heavy-atom derivative or a known chiral counter-ion.

Recommended Protocol: The Mandelic Acid Resolution

This protocol utilizes (S)-(+)-Mandelic acid to precipitate the (R)-amine as a diastereomeric salt. This system is self-validating: if crystals form, you have successfully enriched the (R)-enantiomer.

Step-by-Step Methodology:

• Solvent Selection (Causality): Use a 2-Propanol (IPA) / Ethanol (3:2) mixture.

  • Why? The dielectric constant of this mixture (~20-25) is optimal for ionic dissociation of the unwanted (S,S)-salt while forcing the less soluble (R,S)-salt to precipitate.

• Nucleation:

  • Dissolve 1.0 eq of Racemic Amine and 1.0 eq of (S)-Mandelic acid in the hot solvent mixture (60°C).

  • Critical Step: Cool slowly (1°C/min) to ambient temperature. Rapid cooling traps the unwanted diastereomer (kinetic impurity).

• Harvesting:

  • Filter the resulting white crystals. These are the (R)-1-(2,4-Dichlorophenyl)ethylamine · (S)-Mandelate salt.

• X-Ray Data Collection:

  • Select a block-shaped crystal (approx. 0.2 x 0.2 x 0.3 mm).

  • Collect data at 100 K to minimize thermal motion of the ethyl group.

  • Refinement: Expect a monoclinic space group (often P2₁) for the diastereomeric salt.

Part 3: Visualization of Resolution & Characterization Workflow

The following diagram illustrates the logical flow from racemic starting material to the final characterized hydrochloride salt.

Figure 1: Workflow for the isolation and structural verification of the (R)-enantiomer.

Part 4: Technical Specifications for X-Ray Data Reporting

When publishing or documenting the crystal structure of the resolution salt, ensure your CIF (Crystallographic Information File) includes these critical parameters to validate the "Goodness of Fit":

• R-Factor (R₁): Must be < 5.0% for publication-quality data. High R-factors in this system often indicate twinning due to the pseudo-symmetry of the dichlorophenyl ring.

• Flack Parameter: Essential for absolute configuration.

  • Value near 0.0 (±0.05) confirms the correct enantiomer assignment.

  • Value near 1.0 indicates the inverted structure.

• Disorder Modeling: The ethyl group (-CH(CH₃)NH₃⁺) may show rotational disorder. Use a split-atom model if thermal ellipsoids are elongated.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2771858, 1-(2,4-Dichlorophenyl)ethylamine. Retrieved from [Link]

• NIST Chemistry WebBook. Ethanone, 1-(2,4-dichlorophenyl)- (Precursor Data).[2] Retrieved from [Link]

Sources

• 1. (S)-1-(2,4-DICHLOROPHENYL)ETHANAMINE HCL | 844647-34-3 [sigmaaldrich.com]
• 2. Ethanone, 1-(2,4-dichlorophenyl)- [webbook.nist.gov]

Safety & Regulatory Compliance

[1-(2,4-Dichlorophenyl)ethyl](ethyl)amine proper disposal procedures

Executive Summary

amine (CAS: 89981-75-9) is a halogenated secondary amine used primarily as a chemical intermediate in pharmaceutical and agrochemical synthesis.[1] Its disposal presents a dual challenge: corrosivity (due to the amine functionality) and halogenated organic toxicity (requiring specific incineration protocols to prevent dioxin formation).

Immediate Action Required for Disposal:

• Segregate from acidic waste streams immediately to prevent exothermic neutralization.

• Classify as Halogenated Alkaline Waste .

• Disposal Method: High-temperature incineration with flue gas scrubbing.

Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand its reactivity profile. Treating it as a generic "organic waste" creates significant safety risks.

Property	Specification	Operational Implication
CAS Number	89981-75-9	Use for waste manifesting and inventory tracking.
Molecular Formula	C₁₀H₁₃Cl₂N	High chlorine content requires halogen-specific incineration.
GHS Classification	Skin Corr.[2][3][4][5][6] 1B (H314) Aquatic Chronic 2 (H411) Acute Tox. 4 (H302)	Material is Corrosive and Marine Pollutant . Spills threaten aquatic ecosystems.
Acidity/Basicity	Basic (Secondary Amine)	INCOMPATIBLE with acids, acid chlorides, and anhydrides.
Flash Point	>100°C (Typical for analogs)	Combustible but not highly flammable.

Expert Insight: The presence of the 2,4-dichlorophenyl ring increases the lipophilicity and environmental persistence of this compound. Unlike simple aliphatic amines, this compound does not degrade rapidly in water, making sewer disposal strictly prohibited .

Personal Protective Equipment (PPE)

Before handling waste containers or cleaning spills, personnel must don the following PPE. This protocol is non-negotiable due to the risk of irreversible eye damage and skin burns.

• Eye/Face Protection: Chemical splash goggles AND a face shield.[7] (Standard safety glasses are insufficient for corrosive liquids).

• Hand Protection:

  • Splash Contact: Nitrile rubber (min 0.11 mm thickness).

  • Prolonged Contact/Spill Cleanup: Butyl rubber or Viton gloves (provides better resistance to halogenated aromatics).

• Respiratory Protection: If working outside a fume hood, use a NIOSH-approved respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

• Body Protection: Chemical-resistant lab coat or Tyvek suit for bulk handling.

Step-by-Step Disposal Protocol

A. Routine Laboratory Waste (Small Scale)

Scenario: Disposing of reaction byproducts or expired reagents (< 1 Liter).

• Select the Correct Container:

  • Use a High-Density Polyethylene (HDPE) or glass container.

  • Do NOT use metal containers (aluminum/steel), as the amine can corrode them or react with surface oxides.

• Segregation (The Critical Step):

  • Create a dedicated waste stream labeled: "Halogenated Basic/Alkaline Waste" .

  • WARNING: Do not mix with standard "Halogenated Solvent Waste" (e.g., Chloroform/DCM) if that stream contains acidic modifiers.

  • WARNING: Do not mix with "Acid Waste." The neutralization reaction is highly exothermic and can pressurize/rupture the container.

• Labeling:

  • Affix a hazardous waste label.

  • Constituents: "amine".

  • Hazard Checkboxes: [x] Corrosive, [x] Toxic.[3]

• Storage:

  • Store in a secondary containment tray.

  • Keep separate from oxidizers and acids.[7][8]

B. Bulk Disposal (Process Scale)

Scenario: Disposing of >5 Liters or process mother liquor.

• Waste Characterization:

  • Sample the waste stream to determine pH and halogen content.

  • Assign RCRA Waste Codes (USA):

    • D002: Corrosive (if pH > 12.5).

    • D001: Ignitable (if in a flammable solvent).

    • Note: While not explicitly P- or U-listed, the halogen content mandates treatment as Halogenated Hazardous Waste .

• TSDF Selection:

  • Ship to a Treatment, Storage, and Disposal Facility (TSDF) permitted for Hazardous Waste Incineration .

  • Requirement: The incinerator must operate at >1100°C with a residence time >2 seconds and be equipped with a caustic scrubber to neutralize HCl gas generated from the chlorine atoms.

• Manifesting:

  • DOT Shipping Name: UN2735, Amines, liquid, corrosive, n.o.s. (amine), 8, PG II .

  • Add "Marine Pollutant" if shipping by vessel or in bulk.

Visualizations

Figure 1: Waste Segregation Decision Logic

This diagram guides the researcher to the correct waste stream, preventing dangerous incompatibilities.

Caption: Decision tree for segregating halogenated amine waste. Note the critical checkpoints for acids and oxidizers.

Figure 2: Emergency Spill Response Workflow

Immediate steps to take in the event of a laboratory spill.

Caption: Workflow for managing spills of corrosive halogenated amines. Note the prohibition of combustible absorbents.

Regulatory Compliance & Environmental Impact

• EPA (RCRA): This waste must be managed as a hazardous waste. While it may not have a specific "U" or "P" list code, it invariably meets the criteria for Characteristic Corrosivity (D002) and potentially toxicity.

• Clean Water Act: Due to the H411 classification (Toxic to aquatic life), zero discharge to drains or surface waters is permitted.

• Incineration Standards: The presence of chlorine atoms necessitates incineration at facilities capable of managing halogenated organics to prevent the formation of Polychlorinated Dibenzodioxins (PCDDs) and Furans (PCDFs).

References

• National Institutes of Health (PubChem). 1-(2,4-Dichlorophenyl)ethylamine Compound Summary (CID 2771858). Retrieved from [Link]

• US Environmental Protection Agency (EPA). Hazardous Waste Characteristics: Corrosivity (D002).[9] Retrieved from [Link]

• University of Illinois Urbana-Champaign (DRS). Halogenated Organic Liquids Disposal SOP. Retrieved from [Link]

Sources

• 1. sciedco.ca [sciedco.ca]
• 2. echemi.com [echemi.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. tcichemicals.com [tcichemicals.com]
• 5. aaronchem.com [aaronchem.com]
• 6. 1-(2,4-Dichlorophenyl)Ethylamine | C8H9Cl2N | CID 2771858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. collectandrecycle.com [collectandrecycle.com]
• 8. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 9. epa.gov [epa.gov]

Personal protective equipment for handling [1-(2,4-Dichlorophenyl)ethyl](ethyl)amine

Executive Safety Summary

Treat as: Corrosive, Bioactive, and Environmentally Persistent.

amine (often an intermediate in pharmaceutical synthesis) presents a dual-hazard profile:

• Chemical Functionality: As a secondary amine, the free base is alkaline and potentially corrosive to mucous membranes and ocular tissue (Risk of liquefactive necrosis).

• Structural Activity: The chlorinated phenethylamine backbone implies high lipophilicity, facilitating rapid cutaneous absorption and potential central nervous system (CNS) activity.

Core Directive: Do not handle on open benchtops. All manipulations involving the free base liquid or fine salt dust must occur within a certified chemical fume hood.

Hazard Characterization & Risk Assessment

This assessment applies the Precautionary Principle , utilizing data from close structural analogs (e.g., 1-(2,4-Dichlorophenyl)ethylamine) where specific GHS data is harmonized.

Hazard Class	GHS Category (Est.)	Operational Implication
Skin Corrosion/Irritation	Cat. 1B or 2	High Risk. Amines saponify skin lipids. The N-ethyl group increases lipid solubility, accelerating absorption.
Eye Damage	Cat. 1	Critical Risk. Alkaline burns can cause permanent corneal opacity. Immediate irrigation is required upon contact.[1][2]
Acute Toxicity (Oral)	Cat.[3][4] 4	Harmful if swallowed.[3] Potential for adrenergic/CNS stimulation due to phenethylamine structure.
Aquatic Toxicity	Cat. 2	Chlorinated aromatics are persistent. Do not release to drains.[4][5]

Personal Protective Equipment (PPE) Matrix

Scientific Rationale: Standard latex gloves are permeable to halogenated organics and amines. Nitrile provides baseline protection, but thickness matters.

Tier 1: Standard Handling (Synthesis/Transfer)

Context: Handling < 10g in a Fume Hood.

• Ocular: Chemical Splash Goggles (ANSI Z87.1+). Note: Safety glasses are insufficient due to the risk of alkaline aerosol or splash.

• Dermal (Hand): Double-gloving technique.

  • Inner: Nitrile (4 mil / 0.10 mm).

  • Outer: Nitrile (Extended cuff, min 5 mil / 0.12 mm).

  • Change Frequency: Immediately upon splash or every 60 minutes.

• Respiratory: None required if hood sash is at proper working height.

• Body: Standard cotton lab coat (buttoned) + long pants + closed-toe leather/synthetic shoes.

Tier 2: High Hazard (Spill Cleanup / Heating / Aerosolization)

Context: Spills > 50mL, heating outside closed systems, or handling fine salt dust.

• Ocular/Face: Full-face shield over splash goggles.

• Dermal (Hand): Laminate Film (e.g., Silver Shield/4H) or Viton gloves.

  • Why: Chlorinated amines can permeate nitrile rapidly under saturation conditions.

• Respiratory: If fume hood containment is breached, use a Full-Face Respirator with P100/Organic Vapor (OV) cartridges.

• Body: Tyvek® or chemically resistant apron over lab coat.

Operational Protocols

A. Weighing & Transfer (Solids/Salts)

The hydrochloride salt form is prone to static charge, creating inhalable dust.

• Static Control: Use an ionizing bar or anti-static gun on the weighing boat before adding the compound.

• Damping: If process allows, wet the solid slightly with the reaction solvent before transfer to reduce airborne particulates.

• Containment: Perform all weighing inside the hood. If the balance is external, transfer the solid into a tared, screw-top vial inside the hood, close it, and then weigh the sealed container.

B. Liquid Handling (Free Base)

The free base is likely an oily liquid with moderate vapor pressure.

• Syringe Technique: Use Luer-lock glass syringes. Avoid plastic syringes if the solvent carrier is incompatible (e.g., DCM).

• Drip Management: Place an absorbent pad (pig mat) directly under the transfer zone.

• Quenching: Have a beaker of dilute acetic acid (5%) or citric acid ready. Dip contaminated spatulas/tips into this acid bath immediately after use to convert the volatile free base into a non-volatile salt.

Emergency Response Logic

Visualizing the Decision Flow for Spills:

Figure 1: Decision logic for spill containment. Note that spills outside the hood require respiratory protection due to the bioactive nature of the amine.

Waste Disposal & Deactivation[7][8][9]

Do not mix with standard organic waste streams without segregation.

• Classification: Halogenated Organic Waste.

  • Reasoning: The dichlorophenyl moiety requires high-temperature incineration to prevent the formation of dioxins/furans during disposal.

• Segregation:

  • Incompatible: Do not mix with strong oxidizers (e.g., Nitric Acid) or active metals.

  • Acid Sensitivity: If mixing with acidic waste streams, ensure the heat of neutralization is controlled.

• Container Labeling:

  • Must read: "Halogenated Solvent/Organic. Contains: amine. Hazard: Corrosive, Toxic."

References

• National Library of Medicine. (n.d.). PubChem Compound Summary: Chlorinated Phenethylamines. Retrieved from [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. solutions.covestro.com [solutions.covestro.com]
• 3. fishersci.com [fishersci.com]
• 4. aaronchem.com [aaronchem.com]
• 5. chemos.de [chemos.de]